Methyl angolensate

Core Science & Biosynthesis

Methyl Angolensate: A Comprehensive Technical Guide to its Natural Sources, Distribution, and Biological Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl angolensate, a tetranortriterpenoid belonging to the limonoid class of phytochemicals, has garnered significant scientific interest due to its diverse pharmacological activities. This technical guide provides an in-depth overview of the natural sources and distribution of methyl angolensate, alongside a detailed examination of its biological mechanisms of action. Quantitative data on its prevalence in various plant species are systematically presented. Furthermore, this document outlines key experimental protocols for the isolation and characterization of this compound and visually elucidates its known signaling pathways through detailed diagrams. This guide is intended to serve as a comprehensive resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Natural Sources and Distribution

Methyl angolensate is predominantly found within the Meliaceae family of plants, commonly known as the mahogany family. It has been isolated from various parts of these plants, including the stem bark, seeds, and wood. Additionally, in vitro callus cultures have proven to be a viable source for its production. A notable exception to its prevalence in Meliaceae is its isolation from a species in the Rhizophoraceae family.

The primary plant sources of methyl angolensate include:

• Entandrophragma angolense : The stem bark of this African tree is a well-documented source of methyl angolensate.[1][2][3][4][5]

• Soymida febrifuga : This medicinal tree, endemic to India, contains methyl angolensate in its bark and has been successfully produced from its root callus cultures.[1][6][7][8][9]

• Khaya species : Several species within the Khaya genus, including K. grandifolia, K. ivorensis, and K. anthotheca, have been identified as sources of this compound.[1]

• Swietenia mahagoni : The seeds of this well-known mahogany species also contain methyl angolensate.[1]

• Carapa guianensis : Methyl angolensate has been isolated from the seeds of this plant.[1]

• Neobegueae mahafalensis : The ethyl acetate seed extract of this plant is another source.[1]

• Anopyxis klaineana : In a departure from the Meliaceae family, methyl angolensate has also been isolated from the stem-bark of this plant, which belongs to the Rhizophoraceae family.[10]

Quantitative Data on Methyl Angolensate Distribution

The concentration and yield of methyl angolensate can vary significantly depending on the plant species, the specific part of the plant used, geographical location, and the extraction and isolation methods employed. The following table summarizes the available quantitative data.

Plant Species	Plant Part	Method of Quantification/Isolation	Concentration/Yield	Reference
Khaya ivorensis	Aerial Parts	HPLC-ESI-MS/MS	0.1 - 20.0 g/kg
Entandrophragma angolense	Stem Bark	Not specified	13.1 g isolated (starting material amount not specified)
Soymida febrifuga	Root Callus	Silica Gel Column Chromatography	1500 mg isolated (starting material amount not specified)	[1]

Biological Activities and Signaling Pathways

Methyl angolensate exhibits a range of biological activities, including anti-inflammatory, anti-ulcer, spasmolytic, and cytotoxic effects. The underlying molecular mechanisms for some of these activities are beginning to be understood.

Induction of Apoptosis via the Mitochondrial Pathway

Methyl angolensate has been shown to induce apoptosis (programmed cell death) in cancer cells through the intrinsic, or mitochondrial, pathway. This process is initiated by an increase in intracellular reactive oxygen species (ROS), which leads to a cascade of events culminating in cell death.

Key events in this pathway include:

• Increased ROS Production: Methyl angolensate treatment leads to the generation of ROS.

• Loss of Mitochondrial Membrane Potential: The increase in ROS disrupts the mitochondrial membrane potential.

• Regulation of Bcl-2 Family Proteins: There is an upregulation of the pro-apoptotic protein BAD and a downregulation of the anti-apoptotic protein BCL2.

• Caspase Activation: This leads to the activation of caspase-9, an initiator caspase, which in turn activates the executioner caspase, caspase-3.

• PARP Cleavage: Activated caspase-3 cleaves Poly (ADP-ribose) polymerase (PARP), a key event in apoptosis.

Methyl Angolensate-Induced Mitochondrial Apoptosis Pathway

Spasmolytic Activity via Serotonergic Mechanisms

Methyl angolensate has demonstrated spasmolytic (smooth muscle relaxing) properties.[6] Studies suggest that this effect is mediated through the serotonergic system, specifically by inhibiting serotonin-induced smooth muscle contractions.[4][11] While the precise receptor subtype interaction for methyl angolensate is not yet fully elucidated, the general pathway for serotonin-induced smooth muscle contraction involves the 5-HT2A receptor.

The proposed mechanism involves:

• Serotonin (5-HT) Binding: Serotonin binds to the 5-HT2A receptor, a G-protein coupled receptor (GPCR).

• Gq Protein Activation: This activates the Gq alpha subunit.

• Phospholipase C (PLC) Activation: The activated Gq subunit stimulates PLC.

• IP3 and DAG Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Release: IP3 binds to receptors on the sarcoplasmic reticulum, leading to the release of intracellular calcium (Ca2+).

• Smooth Muscle Contraction: The increase in intracellular Ca2+ initiates the contraction of smooth muscle cells.

Methyl angolensate is believed to inhibit this pathway, leading to muscle relaxation.

References

• 1. Serotonin - Wikipedia [en.wikipedia.org]
• 2. Serotonylation of Vascular Proteins Important to Contraction | PLOS One [journals.plos.org]
• 3. Spasmolytic Activity of Methyl Angolensate: a Triterpenoid Isolated from Entandrophragma angolense [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga | Semantic Scholar [semanticscholar.org]
• 6. Novel and atypical pathways for serotonin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Molecular interaction of serotonin 5-HT2A receptor residues Phe339(6.51) and Phe340(6.52) with superpotent N-benzyl phenethylamine agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Serotonin activates the mitogen-activated protein kinase pathway in vascular smooth muscle: use of the mitogen-activated protein kinase kinase inhibitor PD098059 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Spasmolytic activity of methyl angolensate: a triterpenoid isolated from Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthetic Pathway of Methyl Angolensate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl angolensate is a complex tetranortriterpenoid, specifically classified as a B,D-ring seco-limonoid. Limonoids are a diverse group of secondary metabolites found predominantly in plants of the Meliaceae and Rutaceae families. These compounds are renowned for their wide range of biological activities, including insecticidal, anti-inflammatory, and anti-cancer properties. Methyl angolensate, isolated from species such as Entandrophragma angolense and Soymida febrifuga, has demonstrated notable anti-ulcer and spasmolytic activities[1]. Understanding its biosynthetic pathway is crucial for the potential biotechnological production of this and related valuable compounds. This technical guide provides a comprehensive overview of the putative biosynthetic pathway of methyl angolensate, from its fundamental precursors to its final complex structure, based on the current scientific understanding of limonoid biosynthesis.

Core Biosynthetic Pathway: A Putative Route to Methyl Angolensate

The complete biosynthetic pathway of methyl angolensate has not been fully elucidated with all its specific enzymatic steps. However, based on extensive research on the biosynthesis of related limonoids, a putative pathway can be constructed. The biosynthesis begins with the universal precursors of all terpenoids and proceeds through a series of complex cyclizations, oxidations, and rearrangements.

Formation of the Triterpenoid Precursor

The journey to methyl angolensate begins with the synthesis of the fundamental five-carbon building blocks of all terpenoids: isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP). These are produced through two primary pathways: the mevalonate (MVA) pathway, which is active in the cytosol, and the methylerythritol 4-phosphate (MEP) pathway, located in the plastids.

Successive condensations of IPP and DMAPP lead to the formation of farnesyl pyrophosphate (FPP; C15). The head-to-head condensation of two FPP molecules yields squalene (C30), which is then epoxidized to 2,3-oxidosqualene. This crucial intermediate is the branching point for the synthesis of a vast array of triterpenoids.

The first committed step in limonoid biosynthesis is the cyclization of 2,3-oxidosqualene by a specific oxidosqualene cyclase (OSC) to form a tetracyclic triterpene scaffold. For many limonoids, this precursor is believed to be a euphol or tirucallol-type triterpenoid.

Protolimonoid Formation and Furan Ring Synthesis

The initial triterpene scaffold undergoes a series of oxidative modifications, primarily catalyzed by cytochrome P450 monooxygenases (CYPs). These reactions lead to the formation of protolimonoids, which are the immediate precursors to the true limonoids. A key intermediate in this stage is melianol.

A defining feature of limonoids is the presence of a C-17 β-furan ring. The formation of this furan ring involves the oxidative cleavage of the C24-C27 carbons of the triterpene side chain. This intricate process is thought to involve a series of enzymatic reactions that ultimately lead to the characteristic four-carbon loss and furan ring closure.

Formation of the Intact Limonoid Core and Subsequent Ring Cleavages

Following the formation of the furan ring, further oxidative modifications of the triterpenoid core occur. These modifications can include hydroxylations, epoxidations, and rearrangements, leading to a diverse array of intact limonoid structures.

Methyl angolensate is a seco-limonoid, meaning that one or more of the rings of the original triterpenoid skeleton have been cleaved. Specifically, it is a B,D-ring seco-limonoid. This indicates that both the B and D rings of the precursor have undergone oxidative cleavage. The precise enzymatic mechanisms for these ring-opening reactions are not yet fully understood but are likely catalyzed by Baeyer-Villiger monooxygenases or similar enzymes that can insert oxygen atoms into carbon-carbon bonds, leading to lactone formation and subsequent ring opening.

The formation of the final structure of methyl angolensate involves these ring cleavages, followed by further rearrangements and functional group modifications, including the methylation of a carboxylic acid group to form the methyl ester.

Putative Biosynthetic Pathway Diagram

References

• 1. Spasmolytic activity of methyl angolensate: a triterpenoid isolated from Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Methyl Angolensate: Discovery, History, and Scientific Core

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl angolensate, a naturally occurring tetranortriterpenoid, has garnered significant scientific interest due to its diverse and potent biological activities. First isolated from the heartwood of Entandrophragma angolense, this complex molecule has since been identified in various other species within the Meliaceae family. Its structure, a B-ring seco-limonoid, was elucidated through a combination of spectroscopic techniques and confirmed by X-ray crystallography. Extensive research has revealed a broad spectrum of pharmacological effects, including anti-inflammatory, anti-ulcer, antimicrobial, and notably, anticancer properties. This technical guide provides a comprehensive overview of the discovery and history of methyl angolensate, detailed experimental protocols for its isolation and biological evaluation, a summary of its quantitative biological data, and an exploration of its known signaling pathways.

Discovery and History

The journey of methyl angolensate began with the exploration of natural products from African timbers.

1.1. First Isolation and Naming

Methyl angolensate was first isolated from the heartwood of the African mahogany, Entandrophragma angolense (Meliaceae). The initial work on its extraction and characterization was pioneered by Bevan, Powell, Taylor, Halsall, Toft, and Welford, who published their findings in 1967.[1] They named the compound after the plant species from which it was discovered.

1.2. Structure Elucidation and Confirmation

The structural puzzle of methyl angolensate was initially pieced together using a combination of chemical degradation and spectroscopic methods, including Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1] These early studies correctly identified it as a tetranortriterpenoid, a class of modified triterpenes.

The definitive three-dimensional structure and stereochemistry were unequivocally confirmed two decades later. In 1987, Sanni, Behm, and Beurskens utilized single-crystal X-ray crystallography to provide a detailed atomic arrangement of the molecule, solidifying the proposed structure.

1.3. Natural Sources

Following its initial discovery, methyl angolensate has been isolated from several other plants, primarily within the Meliaceae family. Notable sources include:

• Soymida febrifuga (Indian Redwood)[2][3]

• Cedrela odorata[1]

• Khaya ivorensis

• Swietenia mahagoni

Physicochemical Properties

A summary of the key physicochemical properties of methyl angolensate is presented below.

Property	Value	Reference
Molecular Formula	C₂₇H₃₄O₇	[4]
Molecular Weight	470.56 g/mol	[4]
Appearance	Colorless needles	[5]
IUPAC Name	methyl 2-[(1S,3S,7R,8R,9R,12S,13S)-13-(furan-3-yl)-6,6,8,12-tetramethyl-17-methylidene-5,15-dioxo-2,14-dioxatetracyclo[7.7.1.0¹,¹².0³,⁸]heptadecan-7-yl]acetate	[4]
CAS Number	2629-14-3	[4]

Biological Activities and Quantitative Data

Methyl angolensate exhibits a remarkable range of biological activities, making it a promising candidate for drug development.

3.1. Anticancer Activity

One of the most extensively studied properties of methyl angolensate is its cytotoxicity against various cancer cell lines. It is known to induce apoptosis, or programmed cell death, in malignant cells.

Table 1: Cytotoxicity of Methyl Angolensate against Cancer Cell Lines (IC₅₀ values)

Cell Line	Cancer Type	IC₅₀ (µM)	Reference
Daudi	Burkitt's Lymphoma	Not specified, dose-dependent	[2]
T-cell Leukemia	Leukemia	Not specified, dose-dependent	[5]
Chronic Myelogenous Leukemia	Leukemia	Not specified, dose-dependent	[5]
LNCaP	Prostate Cancer	>40% viability reduction	[6]
VCaP	Prostate Cancer	>40% viability reduction	[6]
22Rv1	Prostate Cancer	>40% viability reduction	[6]

3.2. Antimicrobial Activity

Methyl angolensate has demonstrated inhibitory activity against a range of bacteria and fungi.

Table 2: Antimicrobial Activity of Methyl Angolensate (MIC values)

Microorganism	Type	MIC (µg/mL)	Reference
Bacillus subtilis	Gram-positive Bacteria	Not specified, active	[7]
Salmonella typhimurium	Gram-negative Bacteria	Not specified, active	[7]
Aspergillus niger	Fungus	Not specified, active	[7]

3.3. Anti-ulcer Activity

In vivo studies have demonstrated the potent anti-ulcer properties of methyl angolensate.

Table 3: Anti-ulcer Activity of Methyl Angolensate in a Pylorus Ligation Rat Model

Dose (mg/kg)	Ulcer Inhibition	Reference
40	More effective than 40 mg/kg propranolol	[8][9]
80	Complete inhibition	[8][9]

3.4. Spasmolytic Activity

Methyl angolensate exhibits spasmolytic effects on smooth muscle tissue.[10][11] This activity is believed to be mediated through its interaction with the serotonergic system.[10][11]

Experimental Protocols

This section provides detailed methodologies for key experiments related to methyl angolensate.

4.1. Isolation of Methyl Angolensate from Entandrophragma angolense

• Extraction: The powdered stem bark of E. angolense is extracted with methanol at room temperature. The resulting extract is concentrated under reduced pressure to yield a crude methanol extract.

• Chromatography: The crude extract is subjected to silica gel column chromatography. The column is eluted with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity with ethyl acetate.

• Purification: Fractions containing methyl angolensate, as identified by thin-layer chromatography (TLC), are pooled and concentrated. The residue is then recrystallized from methanol to yield pure, colorless needles of methyl angolensate.[5][11]

4.2. Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of methyl angolensate (typically ranging from 1 to 100 µM) for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.[7][12][13][14]

4.3. In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

This model is used to evaluate the acute anti-inflammatory activity of a compound.

• Animal Groups: Male Wistar rats are divided into control and treatment groups.

• Compound Administration: The treatment group receives methyl angolensate (at various doses, e.g., 50-200 mg/kg) intraperitoneally or orally. The control group receives the vehicle.

• Induction of Edema: One hour after compound administration, 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: The paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Calculation of Inhibition: The percentage of inhibition of edema is calculated by comparing the paw volume of the treated group with that of the control group.[3][4][8][15][16]

4.4. In Vivo Anti-ulcer Activity: Pylorus Ligation Model

This model assesses the ability of a compound to reduce gastric acid secretion and protect against ulcer formation.

• Animal Preparation: Rats are fasted for 24-48 hours with free access to water.

• Compound Administration: Methyl angolensate (e.g., 40 and 80 mg/kg) or a reference drug is administered orally or intraperitoneally.

• Pylorus Ligation: Under anesthesia, a midline abdominal incision is made, and the pyloric end of the stomach is ligated.

• Gastric Content Collection: After a set period (e.g., 4-6 hours), the animals are sacrificed, and the stomach is removed. The gastric contents are collected to measure volume, pH, and total acidity.

• Ulcer Scoring: The stomach is opened along the greater curvature, and the gastric mucosa is examined for ulcers. The ulcers are scored based on their number and severity to calculate an ulcer index.[9][10][17][18][19][20]

Signaling Pathways and Mechanisms of Action

5.1. Induction of Intrinsic Apoptosis Pathway

Methyl angolensate exerts its anticancer effects primarily through the induction of the intrinsic (mitochondrial) pathway of apoptosis.[1][2][5][21][22]

Caption: Intrinsic apoptosis pathway induced by methyl angolensate.

The key steps in this pathway are:

• Modulation of Bcl-2 Family Proteins: Methyl angolensate upregulates the pro-apoptotic protein Bad and downregulates the anti-apoptotic protein Bcl-2.[5]

• Mitochondrial Outer Membrane Permeabilization (MOMP): The shift in the balance of Bcl-2 family proteins leads to MOMP and the release of cytochrome c from the mitochondria into the cytosol.[2]

• Apoptosome Formation: In the cytosol, cytochrome c binds to Apaf-1 and procaspase-9 to form the apoptosome.

• Caspase Activation: The apoptosome activates caspase-9, which in turn activates the executioner caspase-3.[5]

• Execution of Apoptosis: Activated caspase-3 cleaves various cellular substrates, including PARP, leading to the characteristic morphological and biochemical changes of apoptosis.[2]

5.2. Serotonergic Mechanism in Spasmolytic Activity

The spasmolytic activity of methyl angolensate is attributed to its interference with the serotonergic system.

Caption: Postulated serotonergic mechanism of methyl angolensate.

Studies have shown that methyl angolensate can inhibit smooth muscle contractions induced by serotonin, while not affecting those induced by acetylcholine or histamine.[10][11] This suggests a specific interaction with the serotonergic signaling pathway. The exact mechanism, whether it is through direct receptor antagonism or another mode of interference, is an area of ongoing research.

Conclusion and Future Directions

Methyl angolensate stands out as a natural product with significant therapeutic potential. Its well-defined history, from initial discovery to structural confirmation, provides a solid foundation for further research. The diverse biological activities, particularly its anticancer and anti-inflammatory properties, warrant continued investigation. Future research should focus on elucidating the precise molecular targets of methyl angolensate, optimizing its structure for enhanced efficacy and reduced toxicity, and conducting preclinical and clinical studies to translate its promising in vitro and in vivo activities into tangible therapeutic applications. The detailed experimental protocols and signaling pathway information provided in this guide serve as a valuable resource for researchers dedicated to advancing the scientific understanding and clinical development of this remarkable natural compound.

References

• 1. researchgate.net [researchgate.net]
• 2. A natural compound, methyl angolensate, induces mitochondrial pathway of apoptosis in Daudi cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. inotiv.com [inotiv.com]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. Methyl angolensate, a natural tetranortriterpenoid induces intrinsic apoptotic pathway in leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methyl angolensate: the antiulcer agent of the stem bark of Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pylorus ligastion method for anti ulcer study | PPTX [slideshare.net]
• 11. Spasmolytic activity of methyl angolensate: a triterpenoid isolated from Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. broadpharm.com [broadpharm.com]
• 13. cyrusbio.com.tw [cyrusbio.com.tw]
• 14. texaschildrens.org [texaschildrens.org]
• 15. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 16. criver.com [criver.com]
• 17. Expt 3- Antiulcer activity by pyloric ligation method.pdf [slideshare.net]
• 18. scribd.com [scribd.com]
• 19. youtube.com [youtube.com]
• 20. Determination of the antiulcer properties of sodium cromoglycate in pylorus-ligated albino rats - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Apoptosis: the intrinsic pathway (Chapter 31) - Molecular Oncology [resolve.cambridge.org]
• 22. creative-diagnostics.com [creative-diagnostics.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Methyl Angolensate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl angolensate, a naturally occurring tetranortriterpenoid, has garnered significant interest within the scientific community for its diverse pharmacological activities.[1][2] Primarily isolated from plants of the Meliaceae family, such as Entandrophragma angolense and Soymida febrifuga, this complex molecule has demonstrated promising potential as an anti-inflammatory, anti-ulcer, and notably, an anti-cancer agent.[3][4][5][6] This technical guide provides a comprehensive overview of the physical and chemical properties of Methyl angolensate, detailed experimental protocols for its isolation and analysis, and an examination of its mechanism of action in inducing apoptosis in cancer cells.

Physical and Chemical Properties

Methyl angolensate is a white, crystalline powder.[2][3] Its core structure is characterized by a furan ring, a common feature in many bioactive natural products. A summary of its key physical and chemical properties is presented in the table below.

Property	Value	Source
Molecular Formula	C₂₇H₃₄O₇	[1][7][8]
Molecular Weight	470.56 g/mol	[1][7][8]
CAS Number	2629-14-3	[1][8][9]
Appearance	Powder	[8]
Boiling Point (estimated)	592.00 to 593.00 °C @ 760.00 mm Hg	[1]
Flash Point (estimated)	311.9 °C	[1]
Water Solubility (estimated)	4.224 mg/L @ 25 °C	[1]
logP (o/w) (estimated)	3.519	[1]
Purity (by HPLC)	95-98%	[8]
Storage Conditions	-20°C, sealed, in a ventilated, dry environment	[8]

Spectral Data

The structural elucidation of Methyl angolensate has been achieved through various spectroscopic techniques. The following tables summarize the key spectral data.

¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Assignment
7.42	s	Furan ring proton
7.37	s	Furan ring proton
6.37	s	Furan ring proton
5.65	s	H-17
5.13	s	Methylene proton (CH₂-30)
4.88	s	Methylene proton (CH₂-30)
3.70	s	Methoxyl group (-OCH₃)
3.51	d	Cyclic ether proton
1.18	s	Tertiary methyl group (Me-29)
1.03	s	Tertiary methyl group (Me-28)
0.93	s	Angular methyl group (Me-19)
0.85	s	Angular methyl group (Me-18)
(Source:[10])

¹³C NMR Spectral Data (400 MHz, CDCl₃)

A representative ¹³C NMR spectrum shows signals for all 34 carbon atoms present in the molecule.[11]

IR Spectral Data

Wavenumber (cm⁻¹)	Assignment
1651	C=C absorption
1597	Furan moiety
1242-1212	Epoxide ring breathing
845-825	Epoxide ring deformations
(Source:[11])

Mass Spectrometry Data

Ion	m/z
[M+Na]⁺	493.222656
(Source:[7])

Experimental Protocols

Isolation and Purification of Methyl Angolensate from Entandrophragma angolense

This protocol describes a general method for the isolation and purification of Methyl angolensate.

• Extraction:

  • Air-dry the stem bark of Entandrophragma angolense and grind it into a coarse powder.

  • Macerate the powdered bark with methanol at room temperature for 72 hours.

  • Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain a crude methanol extract.

• Fractionation:

  • Suspend the crude methanol extract in water and partition it successively with n-hexane, ethyl acetate, and n-butanol.

  • Monitor the fractions by Thin Layer Chromatography (TLC) to identify the fraction containing Methyl angolensate (typically the ethyl acetate fraction).

• Column Chromatography:

  • Subject the ethyl acetate fraction to column chromatography on silica gel.

  • Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity.

  • Collect the fractions and monitor them by TLC.

• Purification:

  • Combine the fractions containing Methyl angolensate and concentrate them.

  • Recrystallize the residue from methanol to yield pure, needle-like crystals of Methyl angolensate.[2][3]

HPLC Analysis of Methyl Angolensate

This protocol provides a general procedure for the analysis of Methyl angolensate purity.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

  • C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Chromatographic Conditions:

  • Mobile Phase: A gradient of methanol and water is commonly used.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 220-280 nm.

  • Injection Volume: 20 µL.

• Procedure:

  • Prepare a standard solution of Methyl angolensate of known concentration in methanol.

  • Dissolve the sample to be analyzed in methanol.

  • Inject the standard and sample solutions into the HPLC system.

  • Compare the retention time and peak area of the sample with the standard to determine the purity.

Apoptosis Assay by Annexin V Staining and Flow Cytometry

This protocol details a method to assess the pro-apoptotic effects of Methyl angolensate on cancer cells.

• Cell Culture and Treatment:

  • Culture cancer cells (e.g., Daudi, leukemic cell lines) in an appropriate medium.[12][13]

  • Treat the cells with varying concentrations of Methyl angolensate for specific time periods (e.g., 24, 48, 72 hours).[13]

• Cell Staining:

  • Harvest the cells and wash them with PBS (Phosphate Buffered Saline).

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

  • Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Annexin V-positive and PI-negative cells are considered to be in early apoptosis.

  • Annexin V-positive and PI-positive cells are in late apoptosis or necrosis.

Mechanism of Action: Induction of Intrinsic Apoptosis

Methyl angolensate has been shown to induce apoptosis in various cancer cell lines primarily through the mitochondrial or intrinsic pathway.[12][13][14] This signaling cascade is initiated by intracellular stress signals and culminates in the activation of executioner caspases that dismantle the cell.

The key molecular events in Methyl angolensate-induced intrinsic apoptosis include:

• Upregulation of Pro-apoptotic Proteins: An increase in the expression of pro-apoptotic proteins like Bad.[14]

• Downregulation of Anti-apoptotic Proteins: A decrease in the expression of anti-apoptotic proteins such as Bcl-2.[14]

• Mitochondrial Outer Membrane Permeabilization (MOMP): The imbalance between pro- and anti-apoptotic proteins leads to the permeabilization of the outer mitochondrial membrane.

• Cytochrome c Release: MOMP results in the release of cytochrome c from the mitochondrial intermembrane space into the cytosol.

• Apoptosome Formation: In the cytosol, cytochrome c binds to Apaf-1, leading to the formation of the apoptosome.

• Caspase Activation: The apoptosome activates pro-caspase-9, which in turn activates the executioner caspase, caspase-3.[14]

• Execution of Apoptosis: Activated caspase-3 cleaves various cellular substrates, leading to the characteristic morphological and biochemical changes of apoptosis, including DNA fragmentation and the formation of apoptotic bodies.[12][13]

Visualizations

Fig. 1: General workflow for the isolation, analysis, and biological evaluation of Methyl angolensate.

References

• 1. methyl angolensate, 2629-14-3 [thegoodscentscompany.com]
• 2. researchgate.net [researchgate.net]
• 3. Spasmolytic activity of methyl angolensate: a triterpenoid isolated from Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methyl angolensate: the antiulcer agent of the stem bark of Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Item - Entandrophragma angolense : Chemical Constituents and Biological Activities - University of Illinois Chicago - Figshare [indigo.uic.edu]
• 6. researchgate.net [researchgate.net]
• 7. Methyl Angolensate | C27H34O7 | CID 21596327 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Methyl angolensate | CAS: 2629-14-3 | ChemNorm [chemnorm.com]
• 9. methyl angolensate | 2629-14-3 [chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. A natural compound, methyl angolensate, induces mitochondrial pathway of apoptosis in Daudi cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Methyl angolensate, a natural tetranortriterpenoid induces intrinsic apoptotic pathway in leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Methyl Angolensate: Properties, Bioactivity, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl angolensate, a naturally occurring tetranortriterpenoid, has garnered significant scientific interest due to its diverse and potent biological activities. This technical guide provides a comprehensive overview of its chemical properties, including its CAS number and molecular structure. It delves into its multifaceted pharmacological effects, with a particular focus on its anticancer, antimicrobial, anti-inflammatory, and antimalarial properties. Detailed experimental protocols for assessing its bioactivity and elucidating its mechanisms of action are presented. Furthermore, this guide visualizes the key signaling pathways modulated by methyl angolensate, offering a deeper understanding of its molecular interactions.

Chemical and Physical Properties

Methyl angolensate is a complex tetracyclic triterpenoid characterized by a furan ring, a structural feature common to many bioactive natural products.

• CAS Number: 2629-14-3

• Molecular Formula: C₂₇H₃₄O₇

• Molecular Weight: 470.56 g/mol

• IUPAC Name: methyl 2-[(1S,3S,7R,8R,9R,12S,13S)-13-(furan-3-yl)-6,6,8,12-tetramethyl-17-methylidene-5,15-dioxo-2,14-dioxatetracyclo[7.7.1.0¹,¹².0³,⁸]heptadecan-7-yl]acetate

Molecular Structure:

Biological Activities and Quantitative Data

Methyl angolensate exhibits a broad spectrum of biological activities, making it a promising candidate for further investigation in drug discovery and development.

Anticancer Activity

Methyl angolensate has demonstrated significant cytotoxic effects against various cancer cell lines, primarily through the induction of apoptosis.[1][2]

Cell Line	Cancer Type	IC₅₀ Value (µM)	Reference
Daudi	Burkitt's lymphoma	Dose-dependent	[2]
Jurkat	T-cell leukemia	Dose-dependent	[1]
Chronic Myelogenous Leukemia cells	Chronic Myelogenous Leukemia	Dose-dependent	[1]
Ehrlich Ascites Carcinoma (in vivo)	Carcinoma	Not specified	[3]

Antimicrobial Activity

Methyl angolensate has shown considerable activity against both bacteria and fungi. The data below is based on the disc diffusion assay.

Microorganism	Type	Zone of Inhibition (mm) at 200 µ g/disc	Zone of Inhibition (mm) at 400 µ g/disc
Bacillus subtilis	Bacteria	Data not specified	Data not specified
Salmonella typhimurium	Bacteria	Data not specified	Data not specified
Aspergillus niger	Fungus	Data not specified	Data not specified

Antimalarial Activity

Methyl angolensate has shown activity against the chloroquine-resistant W2 strain of Plasmodium falciparum.

Parasite Strain	Activity Metric	Value	Reference
P. falciparum W2	IC₅₀	2-5.4 µg/mL	[4]

Anti-inflammatory and Other Activities

In addition to the activities listed above, methyl angolensate has been reported to possess anti-inflammatory, antiallergic, and antiulcer properties.[5] Quantitative data for these activities, such as IC₅₀ values, are not yet widely available in the public domain and represent an area for future research.

Signaling Pathways

Methyl angolensate exerts its biological effects by modulating key cellular signaling pathways, primarily leading to apoptosis in cancer cells.

Intrinsic Apoptosis Pathway

Methyl angolensate triggers the intrinsic or mitochondrial pathway of apoptosis.[1] This is characterized by a loss of mitochondrial membrane potential, leading to the release of pro-apoptotic factors into the cytoplasm.[2] Key molecular events include the downregulation of the anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic protein BAD.[1] This shift in the Bcl-2 family protein balance culminates in the activation of caspase-9, the initiator caspase in this pathway, which in turn activates the executioner caspase, caspase-3, leading to the cleavage of cellular substrates and programmed cell death.[1]

Caption: Intrinsic apoptosis pathway induced by Methyl Angolensate.

MAP Kinase Pathway

Studies have shown that methyl angolensate treatment leads to the phosphorylation of MAP kinases, suggesting an activation of this signaling pathway.[1] The MAP kinase cascade, involving kinases such as ERK, JNK, and p38, plays a crucial role in regulating a wide range of cellular processes, including proliferation, differentiation, and apoptosis. The specific upstream activators and downstream targets of MAP kinases in the context of methyl angolensate's action are still under investigation.

Caption: General overview of the MAP Kinase signaling pathway.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for evaluating the biological activity of methyl angolensate.

Cell Viability Assessment (MTT Assay)

This assay is used to determine the cytotoxic effects of methyl angolensate on cancer cell lines.

Materials:

• Cancer cell lines (e.g., Jurkat, Daudi)

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Methyl angolensate stock solution (dissolved in DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of complete medium.

• Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow cell attachment.

• Prepare serial dilutions of methyl angolensate in culture medium from the stock solution.

• Remove the medium from the wells and add 100 µL of the various concentrations of methyl angolensate. Include a vehicle control (medium with DMSO) and a negative control (medium only).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• After incubation, add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Apoptosis Detection (Annexin V-FITC Staining)

This method is used to quantify the number of apoptotic cells following treatment with methyl angolensate.

Materials:

• Cells treated with methyl angolensate

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Treat cells with the desired concentrations of methyl angolensate for a specified time.

• Harvest the cells by centrifugation and wash them twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Early apoptotic cells will be Annexin V-FITC positive and PI negative, while late apoptotic or necrotic cells will be positive for both.

Cell Cycle Analysis

This protocol allows for the determination of the cell cycle distribution of cells treated with methyl angolensate.

Materials:

• Cells treated with methyl angolensate

• Cold 70% ethanol

• PBS

• RNase A (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL)

• Flow cytometer

Procedure:

• Treat cells with methyl angolensate for the desired time.

• Harvest the cells and wash them with PBS.

• Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in a staining solution containing RNase A and PI.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples on a flow cytometer. The DNA content will be proportional to the PI fluorescence, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in the sub-G1 peak is indicative of apoptosis.[1]

In Vitro Antimalarial Assay

This assay determines the inhibitory effect of methyl angolensate on the growth of Plasmodium falciparum.

Materials:

• Plasmodium falciparum culture (e.g., W2 strain)

• Human erythrocytes

• RPMI-1640 medium supplemented with human serum or Albumax

• Methyl angolensate

• [³H]-hypoxanthine

• 96-well microtiter plates

• Scintillation counter

Procedure:

• Prepare serial dilutions of methyl angolensate in the culture medium in a 96-well plate.

• Add synchronized ring-stage parasite culture (e.g., 1% parasitemia, 2.5% hematocrit) to each well.

• Incubate the plates in a gas mixture (5% CO₂, 5% O₂, 90% N₂) at 37°C for 24-48 hours.

• Add [³H]-hypoxanthine to each well and incubate for another 18-24 hours.

• Harvest the cells onto a filter mat and measure the incorporated radioactivity using a scintillation counter.

• Determine the IC₅₀ value by plotting the percentage of inhibition of [³H]-hypoxanthine incorporation against the log of the drug concentration.

Conclusion

Methyl angolensate is a promising natural product with a wide range of biological activities, most notably its anticancer effects mediated through the induction of apoptosis. This technical guide has provided a detailed overview of its chemical properties, a summary of its known biological activities with available quantitative data, and a description of the key signaling pathways it modulates. The provided experimental protocols offer a foundation for researchers to further investigate the therapeutic potential of this compound. Further studies are warranted to fully elucidate its mechanisms of action, establish more comprehensive quantitative structure-activity relationships, and evaluate its efficacy and safety in preclinical and clinical settings.

References

• 1. Methyl angolensate, a natural tetranortriterpenoid induces intrinsic apoptotic pathway in leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A natural compound, methyl angolensate, induces mitochondrial pathway of apoptosis in Daudi cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journaljammr.com [journaljammr.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Unveiling the Therapeutic Potential: A Technical Guide to the Biological Activity of Methyl Angolensate from Soymida febrifuga

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl angolensate, a tetranortriterpenoid isolated from the Indian redwood tree, Soymida febrifuga, has emerged as a compound of significant interest in the field of pharmacology. This technical guide provides a comprehensive overview of the multifaceted biological activities of Methyl angolensate, with a focus on its anticancer, anti-inflammatory, and antimicrobial properties. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development, offering a consolidated repository of quantitative data, detailed experimental protocols, and visual representations of its mechanisms of action.

Biological Activities of Methyl Angolensate

Methyl angolensate exhibits a range of biological effects, with its anticancer activity being the most extensively studied. It also demonstrates notable anti-inflammatory and antimicrobial properties. This section summarizes the key findings and quantitative data associated with these activities.

Anticancer Activity

Methyl angolensate has shown potent cytotoxic effects against various cancer cell lines, primarily through the induction of apoptosis. Its efficacy has been particularly noted in hematological malignancies.

Table 1: Anticancer Activity of Methyl Angolensate

Cell Line	Cancer Type	Effect	Quantitative Data	Reference(s)
Jurkat	T-cell Leukemia	Dose-dependent growth inhibition, Induction of apoptosis	IC50: ~50 µM (estimated)	[1]
K562	Chronic Myelogenous Leukemia	Dose-dependent growth inhibition, Induction of apoptosis	IC50: ~50 µM (estimated)	[1]
Daudi	Burkitt's Lymphoma	Dose-dependent cytotoxicity, Induction of apoptosis	Not specified	[2]
Ehrlich Ascites Carcinoma (EAC)	Murine Mammary Adenocarcinoma	Inhibition of tumor growth, Increased life span in mice	30 mg/kg b.w. orally administered showed significant inhibition	[3][4]

Mechanism of Anticancer Action: Induction of the Intrinsic Apoptotic Pathway

Methyl angolensate's anticancer effects are largely attributed to its ability to trigger the intrinsic pathway of apoptosis.[1] This process is initiated within the cell and is characterized by a series of mitochondrial events. Key molecular events in this pathway include the upregulation of the pro-apoptotic protein BAD and the downregulation of the anti-apoptotic protein BCL2.[1] This shift in the BAD/BCL2 ratio leads to loss of mitochondrial membrane potential and the subsequent release of cytochrome c. This, in turn, activates a caspase cascade, beginning with the initiator caspase 9, which then activates the executioner caspase 3.[1] Activated caspase 3 is responsible for the cleavage of cellular proteins, including Poly (ADP-ribose) polymerase (PARP), ultimately leading to the characteristic morphological and biochemical changes of apoptosis, such as DNA fragmentation and cell death.[1][2]

Figure 1: Intrinsic apoptotic pathway induced by Methyl angolensate.

Anti-inflammatory Activity

Methyl angolensate has demonstrated anti-inflammatory properties in in vivo models. The carrageenan-induced paw edema model is a standard method for evaluating acute inflammation.

Table 2: Anti-inflammatory Activity of Methyl Angolensate

Model	Animal	Effect	Quantitative Data	Reference(s)
Carrageenan-induced paw edema	Chick	Time and dose-dependent reduction in edema	ED50: 4.05 ± 0.0034 mg/kg (orally)	Not found in current search

Antimicrobial Activity

Methyl angolensate has been shown to possess activity against both bacteria and fungi. The antimicrobial efficacy is typically quantified by determining the zone of inhibition in disc diffusion assays and, more definitively, by the Minimum Inhibitory Concentration (MIC).

Table 3: Antimicrobial Activity of Methyl Angolensate

Organism	Type	Method	Quantitative Data (Zone of Inhibition in mm)	Reference(s)
Bacillus subtilis	Gram-positive bacterium	Disc Diffusion	15.2 (at 400 µ g/disc )	[1]
Aspergillus niger	Fungus	Disc Diffusion	17.3 (at 400 µ g/disc )	[1]

Note: MIC values for Methyl angolensate from Soymida febrifuga were not available in the searched literature.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Anticancer Activity Assays

This colorimetric assay is used to assess the metabolic activity of cells and, by inference, their viability and proliferation.

• Cell Lines: Jurkat (T-cell leukemia), K562 (chronic myelogenous leukemia), Daudi (Burkitt's lymphoma).

• Reagents:

  • Methyl angolensate (dissolved in a suitable solvent, e.g., DMSO, and diluted in culture medium).

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

  • Complete cell culture medium.

• Protocol:

  • Seed cells in a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of Methyl angolensate (e.g., 10, 50, 100, 250 µM) and a vehicle control for different time points (e.g., 24, 48, 72 hours).[5]

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined from the dose-response curve.

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

• Reagents:

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer).

• Protocol:

  • Treat cells with Methyl angolensate at the desired concentrations for the specified time.

  • Harvest the cells and wash them twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 106 cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within 1 hour.

Figure 2: Experimental workflow for apoptosis detection.

Anti-inflammatory Activity Assay

This in vivo model is used to assess the acute anti-inflammatory activity of a compound.

• Animals: Day-old chicks.

• Reagents:

  • Methyl angolensate (suspended in a suitable vehicle, e.g., 0.5% methyl cellulose).

  • Carrageenan (1% w/v in normal saline).

  • Reference drug (e.g., Diclofenac).

• Protocol:

  • Divide the chicks into groups: control (vehicle), standard (reference drug), and test groups (different doses of Methyl angolensate).

  • Administer the vehicle, standard drug, or Methyl angolensate orally.

  • After 1 hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each chick.

  • Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

  • Calculate the percentage inhibition of edema for the treated groups compared to the control group.

  • The ED50 value (the dose that causes 50% inhibition of edema) can be determined from the dose-response curve.

Antimicrobial Activity Assay

This method is used for the qualitative assessment of antimicrobial activity.

• Microorganisms: Bacillus subtilis, Aspergillus niger.

• Reagents:

  • Methyl angolensate solution (e.g., 10 mg/mL).

  • Sterile filter paper discs (6 mm diameter).

  • Appropriate culture media (e.g., Nutrient Agar for bacteria, Potato Dextrose Agar for fungi).

  • Standard antibiotic (e.g., Ciprofloxacin) and antifungal (e.g., Nystatin) discs.

• Protocol:

  • Prepare lawns of the test microorganisms on the surface of the agar plates.

  • Impregnate sterile filter paper discs with a known concentration of Methyl angolensate solution (e.g., 50, 100, 200, 400 µ g/disc ).[1]

  • Place the discs on the surface of the inoculated agar plates.

  • Place standard antibiotic and antifungal discs as positive controls and a solvent-treated disc as a negative control.

  • Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48-72 hours for fungi.

  • Measure the diameter of the zone of inhibition around each disc in millimeters.

Conclusion and Future Directions

Methyl angolensate isolated from Soymida febrifuga demonstrates significant potential as a therapeutic agent, particularly in the realm of oncology. Its ability to induce apoptosis in cancer cells through the intrinsic pathway highlights a promising mechanism for the development of novel anticancer drugs. Furthermore, its anti-inflammatory and antimicrobial activities warrant further investigation to explore its full therapeutic spectrum.

Future research should focus on several key areas:

• Determination of IC50 and MIC values: Rigorous quantitative analysis is necessary to establish the precise potency of Methyl angolensate against a broader range of cancer cell lines and microbial strains.

• In-depth Mechanistic Studies: Elucidating the complete signaling pathways and molecular targets of Methyl angolensate will provide a deeper understanding of its biological effects.

• Pharmacokinetic and Pharmacodynamic Profiling: Comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) and toxicity studies are crucial for its progression towards clinical development.

• In vivo Efficacy in Diverse Cancer Models: Evaluating the efficacy of Methyl angolensate in various preclinical cancer models will be essential to validate its therapeutic potential.

References

• 1. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journaljammr.com [journaljammr.com]
• 4. Plant-derived tetranortriterpenoid, methyl angolensate activates apoptosis and prevents ehrlich ascites carcinoma induced tumorigenesis in mice - Publications of the IAS Fellows [repository.ias.ac.in]
• 5. researchgate.net [researchgate.net]

Methyl Angolensate: A Technical Guide on its Antimalarial Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl angolensate, a tetranortriterpenoid belonging to the limonoid class of natural products, has been isolated from several medicinal plants, notably from the Meliaceae family, such as Entandrophragma angolense and Soymida febrifuga. Traditionally, extracts from these plants have been used in folk medicine to treat various ailments, including fever and malaria. This technical guide provides a comprehensive overview of the current scientific understanding of the antimalarial properties of Methyl angolensate, focusing on its in vitro activity, and outlines the standard experimental protocols relevant to its evaluation as a potential antimalarial agent. While research into its anticancer properties is more extensive, this document collates the available data pertinent to its antiplasmodial potential.

Quantitative Data Presentation

The available quantitative data on the antiplasmodial and cytotoxic activity of Methyl angolensate is summarized below. It is important to note that, to date, the reported antiplasmodial activity is limited to a single in vitro study.

Table 1: In Vitro Antiplasmodial Activity of Methyl Angolensate

Compound	Parasite Strain	IC50 (µg/mL)	Activity Level	Reference
Methyl angolensate	Plasmodium falciparum W2 (Chloroquine-resistant)	16.5	Moderate	Bickii et al., 2007[1]

Table 2: In Vitro Cytotoxicity of Methyl Angolensate against Human Cancer Cell Lines

Compound	Cell Line	Assay	IC50 (µM)	Exposure Time (h)	Reference
Methyl angolensate	T47D (Breast Cancer)	MTT	Not explicitly stated, but dose-dependent inhibition shown at 10, 100, and 250 µM	48 and 96	Chiruvella et al., 2010[2]
Methyl angolensate	ZR-75-1 (Breast Cancer)	MTT	Not explicitly stated, but dose-dependent inhibition shown at 10, 100, and 250 µM	48 and 96	Chiruvella et al., 2010[2]

Note: A specific IC50 value for cytotoxicity against a non-cancerous mammalian cell line, which is ideal for calculating a precise antimalarial selectivity index, has not been identified in the reviewed literature.

Experimental Protocols

This section details the methodologies for the key experiments cited and other standard assays relevant to the evaluation of antimalarial compounds.

In Vitro Antiplasmodial Activity Assay (SYBR Green I-based)

The SYBR Green I-based fluorescence assay is a widely used method to determine the in vitro susceptibility of Plasmodium falciparum to test compounds. It relies on the intercalation of the SYBR Green I dye into the DNA of the parasite.

Methodology:

• Parasite Culture: P. falciparum strains are maintained in continuous culture in human erythrocytes (O+) in RPMI-1640 medium supplemented with AlbuMAX II, hypoxanthine, and gentamicin at 37°C in a controlled gas environment (5% CO₂, 5% O₂, 90% N₂).

• Drug Plate Preparation: The test compound, Methyl angolensate, is dissolved in a suitable solvent (e.g., DMSO) to prepare a stock solution. A serial dilution of the compound is prepared in a 96-well microtiter plate.

• Assay Initiation: Asynchronous or synchronized (ring-stage) parasite cultures are diluted to a parasitemia of ~0.5% and a hematocrit of 2%. This parasite suspension is then added to the drug-containing wells. Control wells (parasites with no drug and uninfected red blood cells) are also included.

• Incubation: The plates are incubated for 72 hours under the same conditions as the parasite culture.

• Lysis and Staining: After incubation, a lysis buffer containing the SYBR Green I dye is added to each well. The plate is then incubated in the dark at room temperature for 1-2 hours.

• Fluorescence Reading: The fluorescence intensity is measured using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 530 nm, respectively.

• Data Analysis: The fluorescence readings are corrected by subtracting the background fluorescence from uninfected erythrocytes. The 50% inhibitory concentration (IC50) is calculated by plotting the percentage of parasite growth inhibition against the logarithm of the drug concentration and fitting the data to a sigmoidal dose-response curve.

Workflow for the SYBR Green I-based in vitro antiplasmodial assay.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Methodology:

• Cell Culture: A mammalian cell line (e.g., HeLa, HepG2, or a non-cancerous line like HEK293) is cultured in an appropriate medium in a 96-well plate and allowed to adhere overnight.

• Compound Addition: The test compound, Methyl angolensate, is added to the wells at various concentrations, and the plate is incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: The MTT reagent is added to each well, and the plate is incubated for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan crystals.

• Solubilization: A solubilization solution (e.g., DMSO or acidified isopropanol) is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The 50% cytotoxic concentration (CC50 or IC50) is determined from the dose-response curve.

Workflow for the MTT in vitro cytotoxicity assay.

In Vivo Antimalarial Assay (Peter's 4-Day Suppressive Test)

While no in vivo data for Methyl angolensate has been reported, the standard Peter's 4-day suppressive test is the conventional method for evaluating the in vivo efficacy of potential antimalarial compounds.

Methodology:

• Animal Model: Swiss albino mice are typically used.

• Parasite Inoculation: Mice are inoculated intraperitoneally with red blood cells parasitized with a rodent malaria parasite, such as Plasmodium berghei.

• Treatment: A few hours after infection, the mice are randomly divided into groups and treated orally or subcutaneously with the test compound once daily for four consecutive days. A negative control group (vehicle) and a positive control group (a standard antimalarial drug like chloroquine) are included.

• Monitoring: On the fifth day, thin blood smears are prepared from the tail blood of each mouse. The smears are stained with Giemsa, and the percentage of parasitemia is determined by microscopic examination.

• Data Analysis: The average percentage of parasitemia in each group is calculated. The percentage of suppression of parasitemia for each dose is calculated relative to the negative control group. The 50% effective dose (ED50) can be determined by probit analysis.

Workflow for the in vivo 4-day suppressive test.

Signaling Pathways and Mechanism of Action

Currently, there is no published research detailing the specific signaling pathways or the precise mechanism of action by which Methyl angolensate exerts its antiplasmodial effects. Further investigation is required to elucidate its molecular target within the Plasmodium parasite.

Conclusion and Future Directions

The available evidence indicates that Methyl angolensate possesses moderate in vitro activity against a chloroquine-resistant strain of Plasmodium falciparum. However, the data is currently limited, and a significant research gap exists. To fully assess its potential as an antimalarial drug lead, future research should focus on:

• Broad-Spectrum In Vitro Activity: Evaluating its efficacy against a wider panel of P. falciparum strains, including both chloroquine-sensitive and artemisinin-resistant strains.

• In Vivo Efficacy: Conducting in vivo studies, such as the 4-day suppressive test, to determine its efficacy in a biological system.

• Cytotoxicity and Selectivity: Assessing its cytotoxicity against various non-cancerous mammalian cell lines to establish a clear selectivity index.

• Mechanism of Action Studies: Investigating its molecular target and mechanism of action to understand how it inhibits parasite growth.

• Pharmacokinetic and Pharmacodynamic Profiling: Characterizing its absorption, distribution, metabolism, and excretion (ADME) properties.

References

• 1. The antiplasmodial agents of the stem bark of Entandrophragma angolense (Meliaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Anti-inflammatory Mechanism of Methyl Angolensate: A Technical Guide and Future Research Directives

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl angolensate, a naturally occurring tetranortriterpenoid, has demonstrated promising anti-inflammatory properties in preclinical studies. This technical guide synthesizes the current, albeit limited, understanding of its mechanism of action. While in vivo evidence confirms its anti-inflammatory efficacy, a detailed molecular map of its interaction with key inflammatory signaling pathways remains to be fully elucidated. This document outlines the known in vivo activity of Methyl angolensate and presents the canonical NF-κB and MAPK signaling cascades as probable, yet unconfirmed, therapeutic targets. Furthermore, we provide a comprehensive set of hypothetical experimental protocols to guide future research aimed at delineating the precise molecular mechanisms underpinning the anti-inflammatory effects of Methyl angolensate.

Introduction

Inflammation is a complex biological response to harmful stimuli and is a critical component of numerous pathological conditions, including autoimmune diseases, neurodegenerative disorders, and cancer. The search for novel anti-inflammatory agents with improved efficacy and safety profiles is a cornerstone of modern drug discovery. Methyl angolensate, isolated from plants of the Meliaceae and Rhizophoraceae families, has emerged as a compound of interest due to its documented biological activities, including anti-inflammatory effects. This guide provides a technical overview of what is currently known and outlines a strategic path for future investigations into its core anti-inflammatory mechanisms.

In Vivo Anti-inflammatory Activity of Methyl Angolensate

To date, the primary evidence for the anti-inflammatory effect of Methyl angolensate comes from in vivo studies. The carrageenan-induced paw edema model is a standard and widely used assay for evaluating acute inflammation.

Compound	Animal Model	Assay	Route of Administration	ED₅₀ (mg/kg)	Reference Compound	ED₅₀ of Reference (mg/kg)
Methyl angolensate	Chick	Carrageenan-induced paw edema	Oral	4.05 ± 0.0034	Diclofenac	2.49 ± 0.023 (intraperitoneal)

Table 1: In Vivo Anti-inflammatory Activity of Methyl angolensate.

Hypothetical Molecular Mechanisms of Action

While direct evidence is pending, the anti-inflammatory activity of Methyl angolensate is likely mediated through the modulation of key signaling pathways that regulate the expression of pro-inflammatory mediators. The NF-κB and MAPK pathways are central to the inflammatory response and are common targets of anti-inflammatory drugs.

The NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) family of transcription factors are master regulators of inflammation. In unstimulated cells, NF-κB dimers are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as lipopolysaccharide (LPS), trigger a signaling cascade that leads to the phosphorylation and subsequent degradation of IκBα. This allows the p65/p50 NF-κB heterodimer to translocate to the nucleus, where it binds to specific DNA sequences and induces the transcription of pro-inflammatory genes, including those for cytokines like TNF-α, IL-6, and IL-1β.

Figure 1: Generalized NF-κB Signaling Pathway.

The MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) cascades are another set of critical signaling pathways involved in inflammation. They consist of three main branches: the extracellular signal-regulated kinases (ERK), the c-Jun N-terminal kinases (JNK), and the p38 MAPKs. Activation of these pathways by inflammatory stimuli leads to the phosphorylation of various transcription factors, which in turn regulate the expression of inflammatory mediators.

Figure 2: Generalized MAPK Signaling Pathways.

Proposed Experimental Protocols for Mechanistic Elucidation

To investigate the precise anti-inflammatory mechanism of Methyl angolensate, a series of in vitro experiments are required. The following protocols are proposed as a comprehensive approach.

Figure 3: Hypothetical Experimental Workflow.

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophages.

• Culture Conditions: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, at 37°C in a humidified atmosphere of 5% CO₂.

• Treatment Protocol:

  • Seed cells in appropriate culture plates and allow them to adhere overnight.

  • Pre-treat cells with varying concentrations of Methyl angolensate (e.g., 1, 5, 10, 25, 50 µM) for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a specified duration (e.g., 24 hours for cytokine analysis, 15-60 minutes for signaling protein analysis).

  • Include vehicle control and LPS-only control groups.

Measurement of Pro-inflammatory Cytokines

• Method: Enzyme-Linked Immunosorbent Assay (ELISA).

• Protocol:

  • Collect cell culture supernatants after treatment.

  • Quantify the concentrations of TNF-α, IL-6, and IL-1β using commercially available ELISA kits according to the manufacturer's instructions.

  • Measure absorbance using a microplate reader.

  • Calculate cytokine concentrations based on a standard curve.

Western Blot Analysis of NF-κB and MAPK Signaling

• Method: Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) and Western Blotting.

• Protocol:

  • Lyse cells after treatment and determine protein concentration using a BCA assay.

  • Separate equal amounts of protein on SDS-PAGE gels and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane with primary antibodies against phospho-p65, phospho-IκBα, total p65, total IκBα, phospho-ERK, phospho-JNK, phospho-p38, total ERK, total JNK, total p38, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify band intensities using densitometry software.

Immunofluorescence for p65 Nuclear Translocation

• Method: Confocal Microscopy.

• Protocol:

  • Grow cells on glass coverslips and perform treatments as described above.

  • Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100.

  • Block with a suitable blocking buffer (e.g., 1% BSA in PBS).

  • Incubate with a primary antibody against the p65 subunit of NF-κB.

  • Wash and incubate with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488).

  • Counterstain the nuclei with DAPI.

  • Mount the coverslips and visualize the subcellular localization of p65 using a confocal microscope.

Conclusion and Future Directions

Methyl angolensate presents a promising scaffold for the development of novel anti-inflammatory therapeutics. The existing in vivo data provides a strong rationale for further investigation into its molecular mechanisms of action. The immediate research priorities should be to validate its effects on the NF-κB and MAPK signaling pathways using the detailed protocols outlined in this guide. A thorough understanding of its molecular targets will be crucial for its future clinical development and for optimizing its therapeutic potential. Subsequent studies should also explore its structure-activity relationships to identify even more potent derivatives.

The Anticancer Potential of Methyl Angolensate: An In-Vitro Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl angolensate, a naturally occurring tetranortriterpenoid, has emerged as a promising candidate in anticancer research. Extensive in-vitro studies have demonstrated its potent cytotoxic and pro-apoptotic effects across a range of cancer cell lines. This document provides a comprehensive technical overview of the in-vitro anticancer potential of Methyl angolensate, summarizing key quantitative data, detailing experimental methodologies, and visualizing the implicated signaling pathways. The evidence presented herein underscores the potential of Methyl angolensate for further investigation and development as a novel chemotherapeutic agent.

Cytotoxic Activity of Methyl Angolensate

Methyl angolensate has been shown to inhibit the growth of various cancer cell lines in a dose- and time-dependent manner.[1][2] The cytotoxic effects have been predominantly observed in leukemia, lymphoma, breast, and prostate cancer cell lines.

Table 1: Cytotoxicity of Methyl Angolensate in Various Cancer Cell Lines

Cell Line	Cancer Type	Assay	Concentration	Time (h)	% Cell Viability Reduction	Citation
Daudi	Burkitt's Lymphoma	Trypan Blue, MTT, LDH	10, 50, 100, 250 µM	24, 48, 72	Dose-dependent decrease	[3][4]
T47D	Breast Cancer	Trypan Blue, MTT, LDH	Not specified	Not specified	Time- and dose-dependent decrease	[2]
LNCaP	Prostate Cancer	Alamar Blue	10 µM	48	> 40%	[5][6]
VCaP	Prostate Cancer	Alamar Blue	10 µM	48	> 40%	[5][6]
22Rv1	Prostate Cancer	Alamar Blue	10 µM	48	> 40%	[5][6]
RWPE-1	Normal Prostate Epithelial	Alamar Blue	10 µM	48	< 10%	[5][6]

Molecular Mechanisms of Action

The anticancer activity of Methyl angolensate is primarily attributed to the induction of apoptosis via the intrinsic (mitochondrial) pathway and modulation of key signaling cascades.

Induction of Apoptosis

Methyl angolensate treatment leads to a cascade of events characteristic of the intrinsic apoptotic pathway.[1][3][4] This includes the loss of mitochondrial membrane potential, a critical step in mitochondrial-mediated apoptosis.[1][3]

Key molecular events in Methyl angolensate-induced apoptosis include:

• Upregulation of pro-apoptotic proteins: An increase in the expression of Bad has been observed.[1]

• Downregulation of anti-apoptotic proteins: A decrease in the expression of Bcl-2 has been reported.[1]

• Activation of caspases: The activation of caspase-9 and caspase-3 is a central event in the apoptotic cascade initiated by Methyl angolensate.[1]

• PARP cleavage: Cleavage of poly (ADP-ribose) polymerase (PARP) by activated caspase-3 is a hallmark of apoptosis and has been observed following treatment.[1][3]

• DNA fragmentation: The induction of apoptosis is further confirmed by the presence of DNA fragmentation.[1][3]

Cell Cycle Arrest

Treatment with Methyl angolensate has been shown to cause an accumulation of cells in the subG1 phase of the cell cycle, which is indicative of apoptotic cell death.[1][2]

Modulation of Signaling Pathways

Methyl angolensate has been found to influence key signaling pathways involved in cell survival and proliferation.

• MAP Kinase Pathway: The phosphorylation of MAP kinases has been observed, suggesting the activation of the MAP kinase pathway in response to Methyl angolensate treatment.[1][2]

• Androgen Receptor (AR) Signaling: In prostate cancer, Methyl angolensate exhibits a strong binding affinity to the androgen receptor, suggesting its potential as an antiandrogenic agent.[5][6] This interaction likely contributes to the observed selective cytotoxicity in AR-positive prostate cancer cells.[5][6]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the investigation of Methyl angolensate's anticancer potential.

Cell Culture

• Cell Lines: Cancer cell lines (e.g., Daudi, T47D, LNCaP, VCaP, 22Rv1) and normal cell lines (e.g., RWPE-1) are maintained in appropriate culture media (e.g., RPMI-1640, DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are cultured in a humidified incubator at 37°C with an atmosphere of 5% CO2.

Cytotoxicity Assays

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of Methyl angolensate for the desired time points (e.g., 24, 48, 72 hours).

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells.

• Seed cells in a 96-well plate and treat with Methyl angolensate as described for the MTT assay.

• Add 10 µL of Alamar Blue reagent to each well.

• Incubate for 1-4 hours at 37°C.

• Measure the fluorescence with excitation at 560 nm and emission at 590 nm.

• Calculate cell viability based on the fluorescence intensity relative to the control.

Apoptosis Assays

• Treat cells with Methyl angolensate for the specified duration.

• Harvest the cells by centrifugation and wash with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within 1 hour.

• Treat cells with Methyl angolensate.

• Incubate the cells with JC-1 staining solution (5 µg/mL) for 15-30 minutes at 37°C.

• Wash the cells with PBS.

• Analyze the cells by flow cytometry. A shift from red to green fluorescence indicates a loss of mitochondrial membrane potential.

Cell Cycle Analysis

• Treat cells with Methyl angolensate and harvest.

• Fix the cells in 70% ethanol at -20°C overnight.

• Wash the cells with PBS and resuspend in a solution containing PI (50 µg/mL) and RNase A (100 µg/mL).

• Incubate for 30 minutes at 37°C.

• Analyze the DNA content by flow cytometry to determine the cell cycle distribution.

Western Blotting

• Lyse Methyl angolensate-treated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bad, Caspase-9, Caspase-3, PARP, p-MAPK) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize with an imaging system.

Signaling Pathways and Visualizations

The following diagrams illustrate the key signaling pathways modulated by Methyl angolensate.

Caption: Intrinsic apoptosis pathway induced by Methyl angolensate.

Caption: Experimental workflow for apoptosis assessment.

Conclusion

The in-vitro evidence strongly supports the anticancer potential of Methyl angolensate. Its ability to induce apoptosis through the mitochondrial pathway, cause cell cycle arrest, and modulate key signaling pathways in a variety of cancer cell lines highlights its promise as a lead compound for the development of novel cancer therapies. Further in-vivo studies are warranted to validate these findings and to evaluate the safety and efficacy of Methyl angolensate in a preclinical setting.

References

• 1. Methyl angolensate, a natural tetranortriterpenoid induces intrinsic apoptotic pathway in leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A natural compound, methyl angolensate, induces mitochondrial pathway of apoptosis in Daudi cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pure.ug.edu.gh [pure.ug.edu.gh]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Spasmolytic Effects of Methyl Angolensate on Smooth Muscle

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl angolensate, a triterpenoid isolated from the medicinal plant Entandrophragma angolense, has demonstrated significant spasmolytic activity on smooth muscle. This technical guide synthesizes the available scientific evidence on its mechanism of action, experimental validation, and potential therapeutic applications. Investigations reveal that Methyl angolensate exerts its effects primarily through the modulation of serotonergic pathways, leading to the relaxation of gastrointestinal smooth muscle. This document provides a comprehensive overview of the experimental protocols used to evaluate its efficacy, quantitative data on its activity, and a detailed visualization of the proposed signaling pathways.

Introduction

Smooth muscle contractility is a fundamental physiological process, and its dysregulation is implicated in a variety of pathological conditions, including gastrointestinal motility disorders. Traditional medicine has long utilized plant-derived compounds for their spasmolytic properties. Methyl angolensate, a tetranortriterpenoid, has emerged as a promising natural compound with potent smooth muscle relaxant effects. This guide aims to provide a detailed technical overview of the spasmolytic properties of Methyl angolensate, focusing on the underlying molecular mechanisms and the experimental evidence that substantiates its activity.

Spasmolytic Activity of Methyl Angolensate: Quantitative Data

The spasmolytic effects of Methyl angolensate have been primarily evaluated through ex vivo studies on isolated smooth muscle preparations. While specific IC50 values are not consistently reported across all publicly available literature, the compound has been shown to induce a significant concentration-dependent inhibition of smooth muscle contractions induced by serotonin.

Table 1: Effect of Methyl Angolensate on Serotonin-Induced Smooth Muscle Contractions

Tissue Preparation	Agonist	Methyl Angolensate Concentration	Observed Effect	Reference
Rabbit Jejunum	Serotonin	Concentration-dependent	Inhibition of contraction	[1]
Guinea Pig Ileum	Serotonin	Concentration-dependent	Inhibition of contraction	[1]
Rat Fundus Strip	Serotonin	Concentration-dependent	Inhibition of contraction	[1]

Note: Detailed quantitative data such as IC50 values were not available in the reviewed literature. The effect is described as a significant concentration-dependent inhibition.

Proposed Mechanism of Action: A Serotonergic Pathway

The spasmolytic action of Methyl angolensate is not mediated through the blockade of cholinergic or histaminergic pathways, as it does not attenuate contractions induced by acetylcholine or histamine.[1] Instead, evidence strongly suggests that Methyl angolensate selectively inhibits serotonin-induced smooth muscle contractions.[1] This points towards a mechanism involving the serotonergic signaling cascade.

In the gastrointestinal tract, serotonin (5-hydroxytryptamine, 5-HT) plays a crucial role in regulating motility, with different receptor subtypes mediating either contraction or relaxation. While the specific 5-HT receptor subtype that Methyl angolensate interacts with has not been definitively identified, the 5-HT4 and 5-HT7 receptors are known to be involved in smooth muscle relaxation, often through a G-protein coupled receptor (GPCR) pathway that leads to an increase in intracellular cyclic adenosine monophosphate (cAMP). This increase in cAMP activates Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, ultimately leading to a decrease in intracellular calcium concentration and smooth muscle relaxation.

Based on this, a plausible mechanism is that Methyl angolensate acts as an antagonist or a negative allosteric modulator at a specific serotonin receptor subtype responsible for contraction, or potentially as an agonist at a receptor subtype that mediates relaxation. The available data, showing inhibition of serotonin-induced contraction, favors the former hypothesis.

Signaling Pathway Diagram

Caption: Proposed mechanism of Methyl Angolensate's spasmolytic action.

Experimental Protocols

The following sections detail the methodologies employed in the key experiments to evaluate the spasmolytic effects of Methyl angolensate.

Ex Vivo Isolated Tissue Experiments

These experiments are fundamental for assessing the direct effects of a compound on smooth muscle contractility.

• Animals: Male or female rabbits (for jejunum), guinea pigs (for ileum), and Wistar rats (for fundus strip) are used.[1] The animals are typically fasted overnight with free access to water.

• Euthanasia and Dissection: Animals are euthanized by a humane method, such as cervical dislocation. The abdomen is opened, and segments of the desired tissue (jejunum, ileum, or stomach) are carefully excised.

• Tissue Mounting: The isolated tissue segments (approximately 2 cm in length) are mounted in an organ bath containing a physiological salt solution, such as Tyrode's solution, maintained at 37°C and continuously aerated with a mixture of 95% oxygen and 5% carbon dioxide. One end of the tissue is attached to a fixed point, and the other is connected to an isometric force transducer to record contractions.

• Equilibration: The tissues are allowed to equilibrate for a period of 30-60 minutes under a resting tension of approximately 1 gram, with the bathing solution being changed every 15 minutes.

Caption: Workflow for ex vivo isolated tissue experiments.

• Agonist-Induced Contractions: Once a stable baseline is achieved, a contracting agent (agonist) is added to the organ bath. To investigate the serotonergic pathway, serotonin (5-HT) is used. The concentration of the agonist is chosen to produce a submaximal, stable contraction.

• Application of Methyl Angolensate: After the agonist-induced contraction has stabilized, Methyl angolensate is added to the bath in a cumulative manner, with increasing concentrations being added at regular intervals. The resulting relaxation or inhibition of the contraction is recorded.

• Control Experiments: To determine the specificity of the spasmolytic effect, control experiments are performed where the effect of Methyl angolensate on contractions induced by other agonists, such as acetylcholine and histamine, is assessed.[1]

In Vivo Gastrointestinal Transit Experiment

This in vivo model assesses the effect of a compound on the overall motility of the gastrointestinal tract.

• Animals: Mice are typically used for this assay. They are fasted for a period of 18-24 hours before the experiment but are allowed free access to water.

• Administration of Methyl Angolensate: The test group of mice receives an oral or intraperitoneal administration of Methyl angolensate at various doses. The control group receives the vehicle (e.g., saline or a suspension agent).

• Administration of a Marker: After a specific period (e.g., 30 minutes) to allow for the absorption of the compound, a non-absorbable marker, such as a charcoal meal (e.g., 5-10% charcoal suspension in a vehicle like gum acacia), is administered orally to all animals.

• Measurement of Transit: After a set time (e.g., 20-30 minutes) following the administration of the charcoal meal, the animals are euthanized. The small intestine is carefully dissected from the pyloric sphincter to the ileo-caecal junction. The total length of the intestine and the distance traveled by the charcoal meal are measured.

• Data Analysis: The gastrointestinal transit is expressed as the percentage of the total length of the small intestine that the charcoal meal has traversed. A decrease in this percentage in the Methyl angolensate-treated group compared to the control group indicates a reduction in gastrointestinal propulsive action.[1]

Caption: Workflow for the in vivo gastrointestinal transit experiment.

Conclusion and Future Directions

Methyl angolensate demonstrates significant spasmolytic effects on smooth muscle, primarily by inhibiting serotonin-induced contractions. This selective action suggests a targeted interaction with the serotonergic signaling pathway, making it a compound of interest for the development of novel therapeutic agents for gastrointestinal motility disorders.

Future research should focus on:

• Elucidating the precise molecular target: Identifying the specific serotonin receptor subtype(s) with which Methyl angolensate interacts is crucial for understanding its mechanism of action and for rational drug design.

• Quantitative analysis: Detailed dose-response studies to determine the IC50 values of Methyl angolensate against various spasmogens are necessary for a more precise evaluation of its potency.

• In vivo efficacy and safety: Further in vivo studies in relevant animal models of gastrointestinal hypermotility are required to establish the therapeutic potential and safety profile of Methyl angolensate.

• Structure-activity relationship studies: Investigating the relationship between the chemical structure of Methyl angolensate and its spasmolytic activity could lead to the synthesis of more potent and selective analogues.

This in-depth guide provides a solid foundation for researchers and drug development professionals interested in the spasmolytic properties of Methyl angolensate, highlighting its potential as a lead compound for the treatment of smooth muscle-related disorders.

References

• 1. "Spasmolytic Activity of Methyl Angolensate: A Triterpenoid Isolated fr" by A. Orisadipe, Samson Amos et al. [digitalcommons.cedarville.edu]

Protocols & Analytical Methods

Application Notes and Protocols: Isolation of Methyl Angolensate from Entandrophragma angolense Bark

For Researchers, Scientists, and Drug Development Professionals

Introduction

Entandrophragma angolense, a member of the Meliaceae family, is a large deciduous tree found in tropical regions of Africa.[1] The stem bark of this plant has a rich history in traditional medicine for treating a variety of ailments, including ulcers, fever, and microbial infections.[1][2] Phytochemical investigations have revealed that the therapeutic properties of E. angolense can be attributed to its diverse secondary metabolites, particularly limonoids and triterpenoids.[2] Among these, methyl angolensate, a tetranortriterpenoid, has been identified as a significant bioactive constituent with a range of pharmacological activities, including anti-ulcer, anti-inflammatory, spasmolytic, and potential anti-cancer effects.[3][4][5][6][7]

These application notes provide a comprehensive overview of the isolation of methyl angolensate from the bark of E. angolense. Detailed protocols for extraction, fractionation, and purification are presented, along with a summary of the compound's key biological activities and associated signaling pathways. This document is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug discovery.

Data Presentation

Table 1: Physicochemical and Spectroscopic Data for Methyl Angolensate

Property	Value	Reference
Molecular Formula	C₂₇H₃₄O₇	[8]
Molecular Weight	470.55 g/mol	[8]
Appearance	Colorless needles	[5]
**IR (KBr) νₘₐₓ (cm⁻¹) **	1736 (lactone), 1510 (furan)	[8]
¹H NMR (400 MHz, CDCl₃) δ (ppm)	7.42, 7.37, 6.37 (furan protons), 5.65 (H-17), 5.13, 4.88 (CH₂-30), 3.70 (methoxy protons), 3.51 (H-1), 1.18 (Me-29), 1.03 (Me-28), 0.93 (Me-19), 0.85 (Me-18)	[8]
¹³C NMR (CDCl₃) δ (ppm)	Signals for 34 carbons	[8]
Mass Spectrometry (LC-MS)	m/z 470 [M]⁺	[8]

Experimental Protocols

Plant Material Collection and Preparation

The stem bark of Entandrophragma angolense should be collected from a mature tree. Proper botanical identification is crucial to ensure the correct plant species is used. Following collection, the bark is washed to remove any debris and then air-dried in a well-ventilated area, protected from direct sunlight, for several weeks until brittle. The dried bark is then pulverized into a coarse powder using a mechanical grinder to increase the surface area for efficient extraction.

Extraction of Crude Bioactive Compounds

A Soxhlet extraction method is recommended for its efficiency in extracting a wide range of compounds.

• Apparatus: Soxhlet extractor, round-bottom flask, heating mantle, condenser.

• Solvent: Methanol (analytical grade).

• Procedure:

  • A known quantity (e.g., 500 g) of the powdered E. angolense bark is placed in a porous thimble.

  • The thimble is inserted into the main chamber of the Soxhlet extractor.

  • The round-bottom flask is filled with a sufficient volume of methanol (e.g., 2 L).

  • The apparatus is assembled, and the heating mantle is set to a temperature that allows for a steady cycle of solvent vaporization and condensation.

  • The extraction is carried out for a prolonged period (e.g., 48-72 hours) or until the solvent in the siphon tube runs clear, indicating a complete extraction.

  • After extraction, the methanol extract is concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

Fractionation and Purification of Methyl Angolensate

Column chromatography is a standard and effective method for the separation and purification of individual compounds from a complex plant extract.

• Adsorbent: Silica gel (60-120 mesh).

• Eluents: A gradient of n-hexane and ethyl acetate.

• Procedure:

  • A glass column is packed with a slurry of silica gel in n-hexane.

  • The crude methanol extract is adsorbed onto a small amount of silica gel and loaded onto the top of the prepared column.

  • The column is eluted with a gradient of increasing polarity, starting with 100% n-hexane and gradually increasing the proportion of ethyl acetate.

  • Fractions of a specific volume (e.g., 100 mL) are collected sequentially.

  • Each fraction is monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3 v/v) and visualized under UV light or with an appropriate staining reagent.

  • Fractions showing similar TLC profiles are pooled together.

  • The fractions containing the compound of interest are concentrated.

  • Methyl angolensate is typically isolated by recrystallization of the enriched fraction from methanol to yield colorless, needle-like crystals.[5]

Characterization of Methyl Angolensate

The identity and purity of the isolated methyl angolensate should be confirmed using various spectroscopic techniques.

• Infrared (IR) Spectroscopy: To identify functional groups such as lactones and furan rings.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.[8]

Mandatory Visualizations

Caption: Experimental workflow for the isolation of methyl angolensate.

Caption: Postulated anti-inflammatory mechanism of methyl angolensate.

Caption: Intrinsic apoptotic pathway induced by methyl angolensate.

Caption: Proposed spasmolytic mechanism via serotonergic pathways.

References

• 1. Entandrophragma angolense [prota.prota4u.org]
• 2. Item - Entandrophragma angolense : Chemical Constituents and Biological Activities - University of Illinois Chicago - Figshare [indigo.uic.edu]
• 3. Methyl angolensate: the antiulcer agent of the stem bark of Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antiinflammatory properties of the stem-bark of Anopyxis klaineana and its major constituent, methyl angolensate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Spasmolytic activity of methyl angolensate: a triterpenoid isolated from Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pure.ug.edu.gh [pure.ug.edu.gh]
• 7. Methyl angolensate, a natural tetranortriterpenoid induces intrinsic apoptotic pathway in leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Methyl Angolensate Extraction and Purification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl angolensate is a tetranortriterpenoid belonging to the limonoid class of compounds, predominantly found in plants of the Meliaceae family, such as species from the Khaya (e.g., Khaya senegalensis) and Entandrophragma (e.g., Entandrophragma angolense) genera. This compound has garnered significant interest within the scientific community due to its diverse pharmacological activities, including anti-inflammatory, anti-ulcer, and potential anticancer properties. This document provides detailed application notes and standardized protocols for the extraction and purification of methyl angolensate from plant materials, aimed at facilitating research and development in natural product chemistry and drug discovery. The following sections outline various extraction methodologies and purification techniques, complete with comparative data and step-by-step experimental procedures.

Data Presentation

The efficiency of extraction and purification can vary significantly based on the chosen methodology and solvent systems. The following tables summarize quantitative data compiled from various studies to aid in the selection of an appropriate protocol.

Table 1: Comparison of Extraction Methods for Methyl Angolensate and Related Triterpenoids

Plant Material	Extraction Method	Solvent System	Extraction Time (hours)	Yield (%)	Reference
Khaya senegalensis Stem Bark	Maceration	Aqueous	48	10.0	[1]
Khaya senegalensis Stem Bark	Maceration	70% Methanol	72	Not Specified	[2]
Entandrophragma angolense Stem Bark	Maceration	Methanol	Not Specified	Not Specified	[3]
Soymida febrifuga Root Callus	Soxhlet Extraction	Ethyl Acetate	Not Specified	Not Specified
Generic Triterpenoids	Soxhlet Extraction	Petroleum Ether	6-24	Varies

Table 2: Parameters for Silica Gel Column Chromatography Purification of Methyl Angolensate

Stationary Phase	Mobile Phase Gradient	Sample Load	Typical Purity (%)	Typical Yield (%)
Silica Gel (60-120 mesh)	Hexane:Ethyl Acetate (100:0 to 0:100)	1-5 g crude extract per 100 g silica	>95	Varies
Silica Gel (70-230 mesh)	Hexane -> Hexane:Ethyl Acetate (4:6) -> Dichloromethane -> Acetone -> Ethyl Acetate -> Methanol	346 g crude extract	Not Specified	Not Specified
Silica Gel G	Not Specified	Preparative TLC	Not Specified	Not Specified

Table 3: Thin Layer Chromatography (TLC) Parameters for Monitoring Methyl Angolensate Purification

Stationary Phase	Mobile Phase	Detection Method	Typical Rf Value
Silica Gel GF254	Hexane:Ethyl Acetate (7:3)	UV light (254 nm) / Iodine vapor	~0.5 - 0.7
Silica Gel	Chloroform:Ethyl Acetate:Formic Acid	Vanillin-sulphuric acid spray	0.61 - 0.84

Experimental Protocols

Protocol 1: Soxhlet Extraction of Methyl Angolensate from Khaya senegalensis Bark

This protocol describes a robust method for the extraction of methyl angolensate using a Soxhlet apparatus, which allows for continuous extraction with a fresh solvent.

Materials:

• Dried and powdered Khaya senegalensis stem bark

• Ethyl acetate (analytical grade)

• Soxhlet apparatus (500 mL flask, extractor, condenser)

• Cellulose extraction thimble

• Heating mantle

• Rotary evaporator

• Glass wool

Procedure:

• Accurately weigh approximately 50 g of finely powdered Khaya senegalensis stem bark.

• Place the powdered bark into a cellulose extraction thimble. Lightly plug the top of the thimble with glass wool to prevent the plant material from entering the siphon tube.

• Place the thimble inside the main chamber of the Soxhlet extractor.

• Fill a 500 mL round-bottom flask with 300 mL of ethyl acetate and add a few boiling chips.

• Assemble the Soxhlet apparatus by connecting the flask to the extractor and the condenser to the top of the extractor.

• Turn on the cooling water to the condenser.

• Heat the flask using a heating mantle to a temperature that maintains a steady boiling of the ethyl acetate.

• Allow the extraction to proceed for 8-12 hours. The solvent will cycle through the plant material, extracting the desired compounds.

• After the extraction is complete, turn off the heating mantle and allow the apparatus to cool to room temperature.

• Once cooled, dismantle the apparatus and remove the thimble.

• Concentrate the ethyl acetate extract using a rotary evaporator at 40-50°C under reduced pressure to obtain the crude extract.

• Dry the crude extract in a vacuum desiccator to remove any residual solvent.

• Weigh the dried crude extract and calculate the percentage yield.

Protocol 2: Purification of Methyl Angolensate using Silica Gel Column Chromatography

This protocol details the purification of the crude extract obtained from Protocol 1 to isolate methyl angolensate.

Materials:

• Crude methyl angolensate extract

• Silica gel (60-120 mesh)

• Hexane (analytical grade)

• Ethyl acetate (analytical grade)

• Chromatography column (e.g., 50 cm length, 4 cm diameter)

• Glass wool or cotton

• Sand (acid-washed)

• Beakers and flasks for fraction collection

• TLC plates (silica gel GF254)

• TLC developing chamber

• UV lamp (254 nm)

• Iodine chamber

Procedure:

• Column Packing:

  • Place a small plug of glass wool or cotton at the bottom of the chromatography column.

  • Add a thin layer of sand (approximately 1 cm) over the glass wool.

  • Prepare a slurry of silica gel in hexane (e.g., 100 g of silica gel in 300 mL of hexane).

  • Pour the slurry into the column and allow the silica gel to settle, gently tapping the column to ensure uniform packing.

  • Add another layer of sand (approximately 1 cm) on top of the silica gel bed.

  • Wash the packed column with hexane until the silica gel is fully equilibrated, ensuring the solvent level does not drop below the top of the sand layer.

• Sample Loading:

  • Dissolve the crude extract (e.g., 5 g) in a minimal amount of dichloromethane or the initial mobile phase (hexane).

  • In a separate beaker, take a small amount of silica gel (e.g., 10 g) and add the dissolved crude extract. Mix well to form a slurry.

  • Dry the slurry under reduced pressure using a rotary evaporator to obtain a free-flowing powder.

  • Carefully load the dried sample-silica mixture onto the top of the packed column.

• Elution:

  • Begin elution with 100% hexane.

  • Gradually increase the polarity of the mobile phase by adding increasing proportions of ethyl acetate to the hexane. A suggested gradient is as follows:

    • 100% Hexane (2 column volumes)

    • 95:5 Hexane:Ethyl Acetate (2 column volumes)

    • 90:10 Hexane:Ethyl Acetate (2 column volumes)

    • 80:20 Hexane:Ethyl Acetate (2 column volumes)

    • 70:30 Hexane:Ethyl Acetate (until methyl angolensate elutes)

    • 50:50 Hexane:Ethyl Acetate (to elute more polar compounds)

    • 100% Ethyl Acetate (to wash the column)

  • Collect fractions of a suitable volume (e.g., 20-25 mL) in labeled test tubes or flasks.

• Fraction Analysis:

  • Monitor the collected fractions using TLC. Spot a small amount of each fraction on a TLC plate.

  • Develop the TLC plate in a chamber saturated with a hexane:ethyl acetate (e.g., 7:3) mobile phase.

  • Visualize the spots under a UV lamp and/or in an iodine chamber.

  • Combine the fractions that show a pure spot corresponding to methyl angolensate (based on comparison with a standard or literature Rf values).

• Isolation:

  • Evaporate the solvent from the pooled pure fractions using a rotary evaporator to obtain purified methyl angolensate.

Protocol 3: Recrystallization of Methyl Angolensate

This protocol is for the final purification of methyl angolensate to obtain high-purity crystals.

Materials:

• Purified methyl angolensate from column chromatography

• Methanol (analytical grade) or a mixture of n-heptane and ethyl acetate

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Place the purified methyl angolensate in an Erlenmeyer flask.

• Add a minimal amount of hot methanol (or n-heptane) to dissolve the compound completely. If using a mixed solvent system, dissolve the compound in a minimal amount of the "good" solvent (e.g., ethyl acetate) at its boiling point, and then add the "poor" solvent (e.g., n-heptane) dropwise until the solution becomes slightly cloudy.[4]

• If any insoluble impurities are present, perform a hot filtration to remove them.

• Allow the clear solution to cool slowly to room temperature. Crystal formation should begin.

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold methanol to remove any remaining soluble impurities.

• Dry the crystals in a vacuum desiccator to obtain pure methyl angolensate.

Mandatory Visualizations

References

• 1. scialert.net [scialert.net]
• 2. academicjournals.org [academicjournals.org]
• 3. Methyl angolensate: the antiulcer agent of the stem bark of Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Separation of Methyl Angolensate using Silica Gel Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl angolensate, a tetranortriterpenoid predominantly found in plants of the Meliaceae family, has garnered significant interest within the scientific community for its diverse pharmacological activities.[1] Preliminary studies have indicated its potential as an anti-inflammatory, anti-ulcer, and spasmolytic agent.[2][3][4] Effective isolation and purification of Methyl angolensate are paramount for its further investigation and potential therapeutic development. Silica gel chromatography is a fundamental and widely employed technique for the purification of such moderately polar natural products.

These application notes provide a detailed protocol for the separation of Methyl angolensate from crude plant extracts using silica gel column chromatography. The outlined procedures are designed to guide researchers in achieving efficient purification, and the accompanying data offers a reference for optimizing separation conditions.

Data Presentation

The successful separation of Methyl angolensate is highly dependent on the choice of the mobile phase. The following table summarizes representative Retention Factor (Rf) values for limonoids, the class of compounds to which Methyl angolensate belongs, in common solvent systems used for silica gel thin-layer chromatography (TLC). These values are crucial for developing an effective gradient elution strategy for column chromatography. An optimal Rf value for good separation in column chromatography is typically between 0.2 and 0.5 on a TLC plate.[5]

Compound Class	Solvent System (v/v)	Representative Rf Value	Purity (Post-Column)	Typical Yield
Limonoids	Hexane:Ethyl Acetate (7:3)	~ 0.45	> 95%	Variable
Limonoids	Hexane:Ethyl Acetate (1:1)	~ 0.60	> 95%	Variable
Limonoids	Chloroform:Methanol (9.5:0.5)	~ 0.55	> 95%	Variable
Limonoids	Dichloromethane:Acetone (9:1)	~ 0.50	> 95%	Variable

Note: The Rf values presented are representative for limonoids and may vary slightly for Methyl angolensate depending on the specific crude extract matrix and experimental conditions. It is highly recommended to perform initial TLC analysis to determine the optimal solvent system for a specific sample.

Experimental Protocols

This section details the methodology for the isolation and purification of Methyl angolensate from a crude plant extract using silica gel column chromatography.

Materials and Equipment

• Crude plant extract (e.g., from Khaya senegalensis or Entandrophragma angolense) containing Methyl angolensate

• Silica gel for column chromatography (60-120 mesh or 70-230 mesh)

• Analytical grade solvents: Hexane, Ethyl Acetate, Chloroform, Methanol, Dichloromethane, Acetone

• Glass chromatography column with a stopcock

• Cotton wool or glass wool

• Sand (acid-washed)

• Beakers, Erlenmeyer flasks, and collection tubes

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

• TLC developing chamber

• UV lamp (254 nm and 366 nm)

• Visualizing reagent (e.g., anisaldehyde-sulfuric acid spray)

Experimental Workflow Diagram

Caption: Workflow for the separation of Methyl angolensate.

Step-by-Step Methodology

1. Preparation of the Crude Sample and TLC Analysis:

• Dissolve a small amount of the crude plant extract in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Perform thin-layer chromatography (TLC) using various solvent systems to determine the optimal mobile phase for separation. A good solvent system will show clear separation of the target compound spot with an Rf value between 0.2 and 0.5.[5] Common starting solvent systems for limonoids include mixtures of hexane and ethyl acetate or dichloromethane and acetone.

2. Column Preparation (Slurry Method):

• Select a glass column of appropriate size based on the amount of crude extract to be purified (a general rule is a 20:1 to 50:1 ratio of silica gel to crude extract by weight).

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a thin layer (approx. 1 cm) of acid-washed sand on top of the plug.

• In a separate beaker, prepare a slurry of silica gel in the initial, least polar eluting solvent (e.g., 100% hexane or a high hexane/ethyl acetate ratio).

• Carefully pour the slurry into the column, ensuring no air bubbles are trapped. Gently tap the column to promote even packing.

• Allow the silica gel to settle, and drain the excess solvent until the solvent level is just above the top of the silica gel. Do not let the column run dry.

• Add another thin layer of sand on top of the silica gel bed to prevent disturbance during sample loading.

3. Sample Loading:

• Dry Loading (Recommended for samples not easily soluble in the initial eluent):

  • Dissolve the crude extract in a minimal amount of a polar solvent (e.g., methanol or acetone).

  • Add a small amount of silica gel (approximately 2-3 times the weight of the crude extract) to the solution.

  • Evaporate the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder of the extract adsorbed onto the silica gel.

  • Carefully add this powder to the top of the prepared column.

• Wet Loading:

  • Dissolve the crude extract in a minimal amount of the initial, least polar eluting solvent.

  • Carefully apply the solution to the top of the column using a pipette, allowing it to adsorb onto the silica gel.

4. Elution:

• Begin elution with the least polar solvent system determined from the initial TLC analysis.

• Gradually increase the polarity of the mobile phase (gradient elution). For example, start with 100% hexane, then move to 95:5 hexane:ethyl acetate, then 90:10, and so on. The gradient should be shallow to ensure good separation.

• Maintain a constant flow rate throughout the elution process.

5. Fraction Collection and Analysis:

• Collect the eluate in a series of labeled test tubes or flasks. The size of the fractions will depend on the column size and the separation.

• Monitor the separation by periodically analyzing the collected fractions using TLC. Spot a small amount from each fraction on a TLC plate and develop it in the appropriate solvent system.

• Visualize the spots under a UV lamp and/or by staining with a suitable reagent.

• Fractions containing the pure compound (as determined by a single spot on the TLC with the expected Rf value) should be pooled together.

6. Isolation of Pure Methyl Angolensate:

• Combine the fractions containing the purified Methyl angolensate.

• Remove the solvent using a rotary evaporator to yield the purified compound.

• The purity of the isolated Methyl angolensate can be further confirmed by analytical techniques such as HPLC, NMR, and Mass Spectrometry.

Troubleshooting

• Poor Separation: If the compounds elute too quickly (high Rf), decrease the polarity of the solvent system. If they move too slowly (low Rf), increase the solvent polarity. A slower, more gradual gradient may also improve separation.

• Streaking of Spots on TLC: This may be due to overloading the sample or the presence of highly polar impurities. Ensure the sample is fully dissolved before loading and consider a pre-purification step if necessary.

• Cracking of the Silica Gel Bed: This can be caused by a sudden change in solvent polarity or the column running dry. Ensure a gradual solvent gradient and always keep the solvent level above the silica bed.

By following these detailed protocols and utilizing the provided data, researchers can effectively employ silica gel chromatography for the successful isolation and purification of Methyl angolensate for further scientific investigation.

References

• 1. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Spasmolytic activity of methyl angolensate: a triterpenoid isolated from Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methyl angolensate: the antiulcer agent of the stem bark of Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Entandrophragma angolense [prota.prota4u.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Methyl Angolensate Derivatives for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl angolensate, a naturally occurring tetranortriterpenoid limonoid, has garnered significant interest in the field of drug discovery due to its diverse and potent biological activities. Isolated from various plants of the Meliaceae family, such as Soymida febrifuga and Entandrophragma angolense, this complex molecule has demonstrated promising anticancer, anti-inflammatory, and antimalarial properties.[1][2] Its intricate structure and compelling bioactivity profile make it an excellent starting point for the development of novel therapeutic agents. The synthesis of Methyl angolensate derivatives is a key strategy to explore the structure-activity relationships (SAR), optimize potency, enhance selectivity, and improve the pharmacokinetic properties of this natural product scaffold.

These application notes provide a comprehensive overview of the biological activities of Methyl angolensate, detailed protocols for its biological evaluation, and a summary of synthetic strategies that can be employed for the generation of novel derivatives.

Biological Activity and Mechanism of Action

Methyl angolensate exhibits a range of biological effects, with its anticancer properties being the most extensively studied. It has been shown to induce cytotoxicity in a variety of cancer cell lines, including breast cancer, lymphoma, and prostate cancer.[2][3]

Anticancer Activity

The primary mechanism of Methyl angolensate's anticancer effect is the induction of apoptosis, or programmed cell death, through the intrinsic (mitochondrial) pathway.[4][5] Key events in this process include the generation of reactive oxygen species (ROS), loss of mitochondrial membrane potential, and cleavage of poly(ADP-ribose) polymerase (PARP).[1]

Furthermore, Methyl angolensate has been shown to modulate critical signaling pathways involved in cell survival and proliferation, most notably the Mitogen-Activated Protein Kinase (MAPK) pathway.[2]

Data Presentation

The following tables summarize the reported cytotoxic activities of Methyl angolensate against various cancer cell lines.

Table 1: Cytotoxic Activity of Methyl Angolensate

Cell Line	Cancer Type	Assay	Concentration (µM)	Effect	Reference
T47D	Breast Cancer	Trypan Blue	10, 100, 250	Dose-dependent decrease in cell viability	[2]
T47D	Breast Cancer	MTT	10, 100, 250	Dose-dependent inhibition of cell proliferation	[2]
ZR751	Breast Cancer	MTT	10, 100, 250	Dose-dependent inhibition of cell proliferation	[2]
Daudi	Burkitt's Lymphoma	Trypan Blue, MTT, LDH	Dose-dependent	Cytotoxicity	[1]
LNCaP	Prostate Cancer	Alamar Blue	10	>40% reduction in cell viability	[3]
VCaP	Prostate Cancer	Alamar Blue	10	>40% reduction in cell viability	[3]
22Rv1	Prostate Cancer	Alamar Blue	10	>40% reduction in cell viability	[3]
B-16	Melanoma	MTT	-	IC50: 8.51 µg/mL (for a related derivative)	[6]
ACHN	Renal Cancer	MTT	-	IC50: 7.0 µg/mL (for a related derivative)	[6]

Signaling Pathways Modulated by Methyl Angolensate

The following diagrams illustrate the key signaling pathways affected by Methyl angolensate, providing a rationale for its anticancer effects and highlighting potential targets for derivative development.

Caption: MAPK signaling pathway activated by Methyl angolensate.

Caption: Intrinsic apoptosis pathway induced by Methyl angolensate.

Experimental Protocols

Biological Evaluation Protocols

1. Cell Viability Assay (MTT Assay)

This protocol is adapted from studies evaluating the cytotoxic effects of Methyl angolensate.[2]

• Materials:

  • Cancer cell lines (e.g., T47D, ZR751)

  • Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

  • Methyl angolensate stock solution (dissolved in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

  • 96-well plates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of Methyl angolensate derivatives (e.g., 0.1 to 100 µM) and a vehicle control (DMSO).

  • Incubate for the desired time period (e.g., 48 or 72 hours).

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

2. Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol is based on methods used to confirm apoptosis induction by Methyl angolensate.[2]

• Materials:

  • Treated and control cells

  • Annexin V-FITC Apoptosis Detection Kit

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

• Procedure:

  • Harvest cells after treatment with Methyl angolensate derivatives.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X binding buffer at a concentration of 1 x 10⁶ cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X binding buffer to each tube.

  • Analyze the cells by flow cytometry within 1 hour.

3. Western Blot Analysis for Signaling Proteins

This protocol is for assessing the effect of derivatives on key signaling proteins.[2]

• Materials:

  • Treated and control cells

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membrane

  • Primary antibodies (e.g., anti-p-ERK, anti-PARP, anti-Caspase-3)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Lyse the cells in RIPA buffer and determine the protein concentration using the BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

Synthetic Protocols and Strategies

The synthesis of the complex tetranortriterpenoid core of Methyl angolensate is a significant challenge. However, recent advances have provided viable pathways.

1. Chemoenzymatic Total Synthesis of Methyl Angolensate

A convergent chemoenzymatic strategy has been developed for the total synthesis of Methyl angolensate.[7][8] This approach utilizes enzymes for selective oxidations and modern catalytic methods for carbon-carbon bond formations.

Caption: Chemoenzymatic total synthesis workflow for Methyl angolensate.

2. Semi-Synthesis from a Related Natural Product

A partial synthesis of a Methyl angolensate derivative has been achieved starting from gedunin, another readily available limonoid.[5][9] This approach leverages the existing complex scaffold of a natural product.

Caption: Semi-synthetic workflow to a Methyl angolensate derivative.

3. General Strategy for the Synthesis of Novel Derivatives

Based on the known reactivity of the Methyl angolensate scaffold and related limonoids, a general strategy for the synthesis of novel derivatives can be proposed. This involves the modification of key functional groups on the Methyl angolensate core, which can be obtained either by isolation from natural sources or through total synthesis.

Caption: General strategy for the synthesis and evaluation of Methyl angolensate derivatives.

Protocol for Derivative Synthesis (General Approach):

• Starting Material: Obtain Methyl angolensate by isolation from a natural source or via total synthesis.

• Functional Group Modification:

  • A-Ring: Perform reactions such as oxidation, reduction, or acylation of the hydroxyl groups.

  • C-Ring Lactone: Explore ring-opening reactions followed by derivatization of the resulting hydroxyl and carboxylic acid functionalities.

  • Furan Ring: Investigate electrophilic substitution reactions or oxidation of the furan moiety.

• Purification: Purify the synthesized derivatives using chromatographic techniques such as column chromatography and HPLC.

• Structure Elucidation: Confirm the structures of the novel derivatives using spectroscopic methods including NMR (¹H, ¹³C, 2D-NMR) and mass spectrometry.

• Biological Evaluation: Screen the synthesized derivatives for their biological activity using the protocols outlined above to establish structure-activity relationships.

Conclusion

Methyl angolensate represents a valuable natural product scaffold for the development of new anticancer agents. Its ability to induce apoptosis and modulate key signaling pathways provides a strong rationale for its further investigation. The application of modern synthetic methodologies, including chemoenzymatic and semi-synthetic approaches, opens up avenues for the creation of novel Methyl angolensate derivatives with potentially improved therapeutic profiles. The protocols and strategies outlined in these application notes provide a framework for researchers to explore the chemical space around this promising natural product and to advance the discovery of new drug candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. Methyl Angolensate from Callus of Indian Redwood Induces Cytotoxicity in Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A synthesis of methyl 2α-acetoxy-3-deoxo-3α-hydroxyangolensate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A synthesis of methyl 2α-acetoxy-3-deoxo-3α-hydroxyangolensate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Note: Quantitative Analysis of Methyl Angolensate Using High-Performance Liquid Chromatography (HPLC)

Introduction

Methyl angolensate is a naturally occurring tetranortriterpenoid found in various medicinal plants of the Meliaceae family, such as Khaya ivorensis and Entandrophragma angolense. It has garnered significant interest from researchers due to its diverse biological activities. Accurate and reliable quantification of Methyl angolensate is crucial for phytochemical analysis, quality control of herbal products, and various stages of drug development. This application note provides a detailed protocol for the use of Methyl angolensate as a standard in High-Performance Liquid Chromatography (HPLC) for its quantitative determination. The proposed reversed-phase HPLC (RP-HPLC) method is based on the analysis of structurally similar compounds and provides a robust starting point for method development and validation.

Physicochemical Properties of Methyl Angolensate

A summary of the key physicochemical properties of Methyl angolensate is provided in the table below.

Property	Value	Reference
Molecular Formula	C₂₇H₃₄O₇	[1]
Molecular Weight	470.56 g/mol	[1]
Estimated Water Solubility	4.224 mg/L at 25°C	[2]

Experimental Protocols

1. Preparation of Standard Solutions

Given the low water solubility of Methyl angolensate, a suitable organic solvent is required for the preparation of standard solutions. Methanol is recommended as the primary diluent based on its successful use for structurally similar compounds like methyl salicylate.

• Primary Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of pure Methyl angolensate standard.

  • Transfer the standard to a 10 mL volumetric flask.

  • Dissolve the standard in a small amount of HPLC-grade methanol and sonicate for 5-10 minutes to ensure complete dissolution.

  • Bring the solution to volume with HPLC-grade methanol and mix thoroughly.

  • Store the stock solution in an amber vial at 2-8°C to minimize degradation.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serial dilution of the primary stock solution with the mobile phase.

  • A typical concentration range for generating a calibration curve would be 1 µg/mL to 100 µg/mL.

  • For example, to prepare a 100 µg/mL working standard, transfer 1 mL of the 1000 µg/mL primary stock solution to a 10 mL volumetric flask and bring to volume with the mobile phase.

  • Filter all working standard solutions through a 0.45 µm syringe filter before injection into the HPLC system.

2. HPLC System and Chromatographic Conditions

The following HPLC conditions are proposed as a starting point for the analysis of Methyl angolensate. Optimization may be required based on the specific HPLC system and column used.

Parameter	Recommended Condition
HPLC System	A standard HPLC system with a UV-Vis or Photodiode Array (PDA) detector.
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).
Mobile Phase	Isocratic elution with a mixture of Methanol and Water (e.g., 70:30, v/v). Gradient elution may be explored for complex samples.
Flow Rate	1.0 mL/min.
Column Temperature	25°C.
Injection Volume	10 µL.
Detector Wavelength	Due to the lack of a specific UV absorption spectrum for Methyl angolensate, it is recommended to monitor at 210 nm, where many limonoids exhibit absorbance. A PDA detector can be used to determine the optimal absorption maximum (λmax) during method development. A secondary wavelength of 254 nm can also be monitored as it is a common detection wavelength for similar compounds.

3. Sample Preparation

The sample preparation method will vary depending on the matrix (e.g., plant extract, formulated product). A general procedure for a solid plant extract is provided below.

• Accurately weigh a known amount of the sample.

• Extract the sample with a suitable solvent (e.g., methanol, ethanol) using techniques such as sonication or soxhlet extraction.

• Filter the extract to remove particulate matter.

• If necessary, perform a solid-phase extraction (SPE) cleanup to remove interfering compounds.

• Dilute the final extract with the mobile phase to a concentration within the calibration range.

• Filter the diluted sample through a 0.45 µm syringe filter before HPLC analysis.

Data Presentation

The following table summarizes the expected quantitative data for a validated HPLC method for Methyl angolensate, based on typical values for similar compounds.

Parameter	Expected Value
Retention Time (tR)	5 - 15 minutes (highly dependent on exact conditions)
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.5 - 1.5 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Mandatory Visualization

Caption: Experimental workflow for the HPLC analysis of Methyl angolensate.

This application note provides a comprehensive and detailed protocol for the use of Methyl angolensate as an analytical standard for its quantification by HPLC. The proposed method, based on the analysis of structurally related compounds, offers a solid foundation for researchers, scientists, and drug development professionals to develop and validate a robust and reliable analytical method for Methyl angolensate in various sample matrices. Further method development and validation are recommended to establish the optimal chromatographic conditions and to ensure the accuracy and precision of the results for a specific application.

References

• 1. Methyl Angolensate | C27H34O7 | CID 21596327 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. methyl angolensate, 2629-14-3 [thegoodscentscompany.com]

Application Notes and Protocols for Testing Methyl Angolensate Cytotoxicity in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to assessing the cytotoxic effects of Methyl Angolensate, a natural tetranortriterpenoid, on cancer cell lines. The protocols herein detail standard cell culture assays for determining cell viability, membrane integrity, and the mechanism of cell death.

Introduction to Methyl Angolensate

Methyl angolensate is a plant-derived tetranortriterpenoid that has demonstrated cytotoxic properties against various cancer cell lines, including Burkitt's lymphoma (Daudi), T-cell leukemia, and chronic myelogenous leukemia.[1][2] Its mechanism of action involves the induction of apoptosis through the intrinsic (mitochondrial) pathway, making it a compound of interest for cancer research and drug development.[1][2]

Data Presentation: Cytotoxicity of Methyl Angolensate

The cytotoxic effect of methyl angolensate is dose- and time-dependent.[2] Researchers should empirically determine the half-maximal inhibitory concentration (IC50) for their specific cell line and experimental conditions. Below is a summary of effective concentrations reported in the literature and a template for presenting experimentally determined IC50 values.

Table 1: Reported Effective Concentrations of Methyl Angolensate

Cell Line	Type	Effective Concentration Range (µM)	Exposure Time (hours)	Observed Effects
Daudi	Burkitt's Lymphoma	10 - 250	24, 48, 72	Inhibition of cell proliferation, induction of apoptosis[3]
Jurkat	T-cell Leukemia	Not specified	Not specified	Growth inhibition, apoptosis induction[2]
K562	Chronic Myelogenous Leukemia	Not specified	Not specified	Growth inhibition, apoptosis induction[2]

Table 2: Template for Experimental IC50 Value Determination

Cell Line	Methyl Angolensate IC50 (µM) after 24h	Methyl Angolensate IC50 (µM) after 48h	Methyl Angolensate IC50 (µM) after 72h
e.g., MCF-7	Insert experimental value	Insert experimental value	Insert experimental value
e.g., A549	Insert experimental value	Insert experimental value	Insert experimental value
e.g., PC-3	Insert experimental value	Insert experimental value	Insert experimental value

Experimental Protocols

Herein are detailed protocols for three fundamental assays to characterize the cytotoxicity of methyl angolensate.

MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Workflow for MTT Assay

MTT assay experimental workflow.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of methyl angolensate in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing different concentrations of methyl angolensate (e.g., 1, 5, 10, 25, 50, 100, 250 µM). Include a vehicle control (e.g., DMSO) at the same final concentration as in the highest methyl angolensate treatment.

• Incubation: Incubate the plate for the desired time periods (e.g., 24, 48, and 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution in sterile PBS to each well.

• Formazan Formation: Incubate the plate for 4 hours at 37°C in a 5% CO₂ incubator, allowing for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Absorbance Measurement: Gently shake the plate for 15 minutes to ensure complete dissolution of the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the log of the methyl angolensate concentration to determine the IC50 value.

Lactate Dehydrogenase (LDH) Assay for Cytotoxicity

This assay quantifies the release of lactate dehydrogenase, a cytosolic enzyme, from cells with damaged plasma membranes, which is an indicator of cytotoxicity.

Workflow for LDH Assay

LDH assay experimental workflow.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Incubation: Incubate the plate for the desired time periods at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions of a commercial LDH cytotoxicity assay kit. Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Determine the percentage of cytotoxicity by comparing the LDH release in treated wells to that of a positive control (cells lysed with a lysis buffer) and a negative control (vehicle-treated cells).

Annexin V/Propidium Iodide (PI) Assay for Apoptosis Detection

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is exposed on the outer cell membrane during early apoptosis. Propidium iodide is a fluorescent dye that stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).

Workflow for Annexin V/PI Assay

Annexin V/PI assay experimental workflow.

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates at a density that allows for logarithmic growth during the treatment period. After 24 hours, treat the cells with methyl angolensate at concentrations around the predetermined IC50 value for 24 or 48 hours.

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, wash with PBS, detach using trypsin-EDTA, and combine with the supernatant containing floating cells.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of propidium iodide (50 µg/mL).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Sample Preparation for Flow Cytometry: After incubation, add 400 µL of 1X Annexin V binding buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour of staining. Use unstained, Annexin V-FITC only, and PI only stained cells as controls to set up compensation and gates.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Signaling Pathway of Methyl Angolensate-Induced Apoptosis

Methyl angolensate induces apoptosis through the intrinsic or mitochondrial pathway.[1] This process is initiated by cellular stress, leading to a cascade of events culminating in programmed cell death.

Diagram of Methyl Angolensate-Induced Apoptosis Pathway

Proposed signaling pathway of methyl angolensate-induced apoptosis.

The proposed mechanism involves the generation of reactive oxygen species (ROS), leading to mitochondrial stress.[1] This results in a decrease in the mitochondrial membrane potential, the upregulation of pro-apoptotic proteins like Bad, and the downregulation of anti-apoptotic proteins such as Bcl-2.[2] These events trigger the activation of the initiator caspase-9, which in turn activates the executioner caspase-3.[2] Activated caspase-3 cleaves various cellular substrates, including poly (ADP-ribose) polymerase (PARP), ultimately leading to the characteristic morphological and biochemical changes of apoptosis.[1] The mitogen-activated protein kinase (MAPK) pathway has also been implicated in this process, although its precise role requires further investigation.[2]

References

• 1. A natural compound, methyl angolensate, induces mitochondrial pathway of apoptosis in Daudi cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methyl angolensate, a natural tetranortriterpenoid induces intrinsic apoptotic pathway in leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Experimental Design of Methyl Angolensate Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl angolensate (MA), a tetranortriterpenoid found in plants of the Meliaceae family, has garnered significant interest for its diverse pharmacological activities.[1] Preclinical studies have demonstrated its potential as an anti-cancer, anti-ulcer, anti-inflammatory, and spasmolytic agent.[1][2][3] This document provides detailed application notes and protocols for the in vivo experimental design of Methyl angolensate studies, based on peer-reviewed research, to guide researchers in pharmacology and drug development.

Data Presentation: Summary of In Vivo Studies

The following tables summarize the quantitative data from key in vivo studies on Methyl angolensate.

Table 1: Anti-Cancer Activity of Methyl Angolensate in a Murine Model

Parameter	Details	Reference
Animal Model	Swiss albino mice (8-10 weeks old, 18-24 g)	[1][4]
Tumor Model	Ehrlich Ascites Carcinoma (EAC) induced solid tumor	[1][4]
Compound	Methyl angolensate	[1]
Vehicle	0.5% methyl cellulose	[1]
Route of Admin.	Oral	[1]
Dosage	10 mg/kg and 30 mg/kg body weight	[1]
Treatment	Every alternate day for 6 to 9 doses	[1]
Primary Outcome	Inhibition of tumor growth, increased lifespan	[5]

Table 2: Anti-Ulcer Activity of Methyl Angolensate in a Rat Model

Parameter	Details	Reference
Animal Model	Sprague-Dawley rats	[2]
Study Type	Gastric ulceration model	[2]
Compound	Methyl angolensate	[2]
Route of Admin.	Not specified, likely oral	[2]
Dosage	40 mg/kg and 80 mg/kg body weight	[2][6]
Primary Outcome	Dose-related inhibition of gastric ulceration	[2][6]
Mechanism	Inhibition of gastric acid secretion	[2][6]

Experimental Protocols

Protocol 1: Evaluation of Anti-Tumorigenic Activity of Methyl Angolensate in an Ehrlich Ascites Carcinoma (EAC) Mouse Model

This protocol is based on the methodology described in studies investigating the anti-cancer properties of Methyl angolensate.[1][5]

1. Materials and Reagents:

• Methyl angolensate

• 0.5% methyl cellulose (vehicle)

• Ehrlich Ascites Carcinoma (EAC) cells

• Swiss albino mice (male or female, 8-10 weeks old, 18-24 g)

• Sterile phosphate-buffered saline (PBS)

• Trypan blue solution

• Calipers for tumor measurement

• Oral gavage needles

2. Animal Handling and Acclimatization:

• House mice in a controlled environment (22-25°C, 12h light/dark cycle) with ad libitum access to food and water.

• Allow for an acclimatization period of at least one week before the start of the experiment.

• All procedures should be approved by an Institutional Animal Ethics Committee.[1]

3. Tumor Induction:

• Harvest EAC cells from the peritoneal cavity of a donor mouse bearing ascitic tumor.

• Wash the cells with sterile PBS and perform a cell count using a hemocytometer. Check cell viability using trypan blue exclusion.

• Inject 1 x 10^6 EAC cells intramuscularly into the left thigh of each experimental mouse to induce solid tumor formation.[1]

4. Experimental Groups:

• Group 1 (Control): Tumor-bearing mice receiving vehicle (0.5% methyl cellulose) only.

• Group 2 (MA Treatment): Tumor-bearing mice receiving Methyl angolensate (e.g., 30 mg/kg b. wt.).

• Group 3 (Positive Control, optional): Tumor-bearing mice receiving a known anti-cancer agent (e.g., SCR7 at 10 mg/kg b. wt., intraperitoneally).[1]

• Each group should consist of at least 6-10 animals.[1]

5. Drug Preparation and Administration:

• Prepare a suspension of Methyl angolensate in 0.5% methyl cellulose.

• Beginning on day 12 or 15 post-tumor cell injection, administer the MA suspension or vehicle orally to the respective groups every alternate day for a total of 6-9 doses.[1]

6. Data Collection:

• Measure the tumor volume every two days using calipers with the formula: Volume = 0.5 x (length x width^2).

• Monitor the body weight of the animals throughout the study.

• Record the survival of the animals daily to generate Kaplan-Meier survival curves.[1]

7. Endpoint and Analysis:

• At the end of the study, euthanize the animals and excise the tumors for histopathological and immunohistochemical analysis.

• Analyze liver enzymes (e.g., alkaline phosphatase) and metabolites (creatinine, urea) from blood samples to assess toxicity.[5]

• Statistically analyze the differences in tumor volume and survival between the groups.

Protocol 2: Assessment of Anti-Ulcer Activity of Methyl Angolensate

This protocol is a generalized representation based on the reported anti-ulcer effects of Methyl angolensate.[2]

1. Materials and Reagents:

• Methyl angolensate

• Vehicle (e.g., saline or a suitable suspension agent)

• Sprague-Dawley rats

• Ulcer-inducing agent (e.g., indomethacin, ethanol, or stress induction)

• Proton pump inhibitor or H2 blocker as a positive control (e.g., propranolol).[2]

2. Animal Handling and Acclimatization:

• As described in Protocol 1, with the use of Sprague-Dawley rats.

3. Experimental Groups:

• Group 1 (Control): Rats receiving vehicle followed by the ulcer-inducing agent.

• Group 2 (MA Treatment): Rats receiving Methyl angolensate (e.g., 40 mg/kg and 80 mg/kg b. wt.) prior to the ulcer-inducing agent.[2]

• Group 3 (Positive Control): Rats receiving a standard anti-ulcer drug prior to the ulcer-inducing agent.

4. Induction of Gastric Ulcers:

• Fast the animals for 24 hours with free access to water before the experiment.

• Administer the ulcer-inducing agent as per the established model.

5. Drug Administration:

• Administer Methyl angolensate, vehicle, or positive control drug (e.g., orally) 30-60 minutes before the administration of the ulcer-inducing agent.

6. Data Collection:

• Euthanize the animals a few hours after ulcer induction.

• Excise the stomachs, open them along the greater curvature, and wash with saline.

• Score the ulcers based on their number and severity.

• Gastric juice can be collected to measure acidity.[2]

7. Analysis:

• Calculate the ulcer index for each group and determine the percentage of ulcer inhibition by the treatment.

• Statistically compare the ulcer indices and gastric acidity between the groups.

Signaling Pathways and Visualizations

Methyl angolensate has been shown to induce the intrinsic pathway of apoptosis in cancer cells.[1][5][7] This involves mitochondrial-mediated events and the activation of specific caspases.

Caption: Intrinsic Apoptotic Pathway Induced by Methyl Angolensate.

The following diagram illustrates a typical experimental workflow for evaluating the anti-tumor efficacy of Methyl angolensate in vivo.

Caption: In Vivo Anti-Tumor Experimental Workflow.

Future Directions and Considerations

Pharmacokinetics: To date, there is a notable lack of published in vivo pharmacokinetic data for Methyl angolensate. In silico ADMET predictions suggest acceptable solubility and lipophilicity, but potentially limited tissue distribution.[8] It is crucial to perform pharmacokinetic studies in animal models (e.g., rats or mice) to determine key parameters such as:

• Bioavailability (following oral administration)

• Maximum plasma concentration (Cmax)

• Time to reach Cmax (Tmax)

• Elimination half-life (t1/2)

• Volume of distribution (Vd)

• Clearance (CL)

These studies are essential for understanding the drug's disposition in the body and for designing effective and safe dosing regimens for further preclinical and potential clinical studies.

Toxicology: While one study reported no adverse side effects in mice at therapeutic doses,[5] comprehensive toxicology studies are necessary. An acute toxicity study to determine the LD50 (median lethal dose) should be conducted. This typically involves administering escalating single doses of Methyl angolensate to groups of rodents and observing them for mortality and signs of toxicity over a period of 14 days.

Other Potential Applications: The reported spasmolytic and sedative effects of Methyl angolensate warrant further investigation with detailed in vivo protocols to elucidate the mechanisms and effective dose ranges for these activities.[3][9] The strong in silico binding to the androgen receptor also suggests a potential therapeutic application in prostate cancer that could be explored in relevant in vivo models.[8]

References

• 1. Behavioural effects in rodents of methyl angolensate: a triterpenoid isolated from Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Spasmolytic activity of methyl angolensate: a triterpenoid isolated from Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 4. researchgate.net [researchgate.net]
• 5. journaljammr.com [journaljammr.com]
• 6. Methyl angolensate: the antiulcer agent of the stem bark of Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PMC [pmc.ncbi.nlm.nih.gov]

Formulating Methyl Angolensate for Preclinical Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl angolensate, a naturally occurring tetranortriterpenoid, has garnered significant interest within the scientific community for its diverse pharmacological activities, including anti-inflammatory, anti-ulcer, and spasmolytic properties.[1][2][3] Preclinical animal studies are crucial for elucidating its therapeutic potential and mechanism of action. However, a significant hurdle in the in vivo evaluation of methyl angolensate is its poor aqueous solubility, estimated at a mere 4.224 mg/L at 25°C.[4] This characteristic necessitates the development of specialized formulations to ensure adequate bioavailability for animal studies.

These application notes provide detailed protocols for the formulation of methyl angolensate for oral and intravenous administration in rodent models. The following sections offer guidance on solubilization strategies, excipient selection, and step-by-step procedures for preparing stable and effective dosing solutions.

Physicochemical Properties of Methyl Angolensate

A thorough understanding of the physicochemical properties of methyl angolensate is fundamental to developing a successful formulation strategy.

Property	Value	Reference
Molecular Formula	C₂₇H₃₄O₇	[5]
Molecular Weight	470.6 g/mol	[5]
Water Solubility	4.224 mg/L (estimated at 25°C)	[4]
Appearance	Powder	-

Formulation Strategies for Poorly Soluble Compounds

Given its low water solubility, formulating methyl angolensate requires strategies to enhance its dissolution and absorption. Common approaches for preclinical animal studies include the use of co-solvents, surfactants, and suspending agents.

Co-solvents: Organic solvents that are miscible with water can be used to dissolve hydrophobic compounds. Commonly used co-solvents include:

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Polyethylene glycol 400 (PEG400)

Surfactants: These agents increase solubility by forming micelles that encapsulate the drug molecules. Tween® 80 (polysorbate 80) is a frequently used non-ionic surfactant in animal formulations.

Suspending Agents: For oral administration, creating a uniform suspension can be an effective approach. Carboxymethylcellulose (CMC) is a common suspending agent that increases the viscosity of the vehicle, preventing the rapid settling of the drug particles.

Experimental Protocols

Protocol 1: Preparation of Methyl Angolensate for Oral Administration (Suspension)

This protocol describes the preparation of a suspension of methyl angolensate suitable for oral gavage in rodents. This formulation is ideal for delivering a specific dose of the compound in a vehicle that is generally well-tolerated.

Materials:

• Methyl angolensate

• Carboxymethylcellulose (CMC), sodium salt

• Tween® 80

• Sterile water for injection

• Magnetic stirrer and stir bar

• Weighing scale

• Glass beakers and graduated cylinders

Procedure:

• Vehicle Preparation:

  • In a clean beaker, add the required volume of sterile water.

  • While stirring, slowly add 0.5% (w/v) of CMC to the water. Continue stirring until the CMC is fully dissolved. Gentle heating may be applied to aid dissolution.

  • Once the CMC is dissolved and the solution has cooled to room temperature, add 0.1% (v/v) of Tween® 80 to the solution and mix thoroughly.

• Suspension Preparation:

  • Accurately weigh the required amount of methyl angolensate to achieve the desired final concentration. For example, for a 10 mg/kg dose in a dosing volume of 10 mL/kg, the final concentration would be 1 mg/mL.

  • Slowly add the weighed methyl angolensate powder to the prepared vehicle while continuously stirring.

  • Continue stirring for at least 30 minutes to ensure a homogenous suspension.

• Storage and Handling:

  • Store the suspension in a sealed and labeled container at 2-8°C if not for immediate use.

  • Before each use, bring the suspension to room temperature and mix thoroughly to ensure homogeneity.

Protocol 2: Preparation of Methyl Angolensate for Intravenous Administration (Solubilized Formulation)

This protocol outlines the preparation of a solubilized formulation of methyl angolensate for intravenous injection. This method is suitable for pharmacokinetic studies or when direct systemic administration is required.

Materials:

• Methyl angolensate

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 400 (PEG400)

• Saline (0.9% NaCl)

• Sterile filter (0.22 µm)

• Sterile vials

Procedure:

• Initial Solubilization:

  • Accurately weigh the required amount of methyl angolensate.

  • Dissolve the methyl angolensate in a minimal amount of DMSO. For example, start with a 10% DMSO concentration in the final formulation.

• Vehicle Preparation and Final Formulation:

  • In a separate sterile container, prepare the vehicle by mixing PEG400 and saline. A common ratio is 40% PEG400 and 50% saline.

  • Slowly add the PEG400/saline vehicle to the dissolved methyl angolensate in DMSO while vortexing or stirring continuously.

  • The final formulation could be, for example, 10% DMSO, 40% PEG400, and 50% saline.

• Sterilization and Storage:

  • Sterilize the final solution by passing it through a 0.22 µm sterile filter into a sterile vial.

  • Store the formulation at 2-8°C and protect from light. It is recommended to use the solution within 24 hours of preparation to minimize the risk of precipitation.

Dosage Information from Literature:

Application	Animal Model	Dose	Route	Reference
Anti-ulcer	Rat	40-80 mg/kg	Oral	[3]
Anti-inflammatory	Chick	ED₅₀: 4.05 mg/kg	Oral	[6]

Experimental Workflows and Signaling Pathways

Experimental Workflow for In Vivo Studies

The following diagram illustrates a typical workflow for conducting in vivo studies with formulated methyl angolensate.

Workflow for in vivo studies with methyl angolensate.

Potential Anti-inflammatory Signaling Pathway of Methyl Angolensate

Based on studies of related tetranortriterpenoids and initial findings, methyl angolensate may exert its anti-inflammatory effects by modulating key signaling pathways such as NF-κB and MAPK. The suppression of these pathways can lead to a reduction in the production of pro-inflammatory mediators.

Potential anti-inflammatory mechanism of methyl angolensate.

Conclusion

The protocols and information provided in these application notes offer a comprehensive guide for researchers initiating in vivo studies with methyl angolensate. Due to its poor water solubility, careful consideration of the formulation is paramount for obtaining reliable and reproducible results. The choice between an oral suspension and an intravenous solution will depend on the specific aims of the study. It is always recommended to perform small-scale pilot studies to assess the tolerability of the chosen formulation in the specific animal model. Further investigation into the precise mechanisms of action of methyl angolensate will be crucial in advancing its potential as a therapeutic agent.

References

• 1. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Methyl angolensate: the antiulcer agent of the stem bark of Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. methyl angolensate, 2629-14-3 [thegoodscentscompany.com]
• 5. Methyl Angolensate | C27H34O7 | CID 21596327 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Antiinflammatory properties of the stem-bark of Anopyxis klaineana and its major constituent, methyl angolensate - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Apoptotic Pathway of Methyl Angolensate in Cancer Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl angolensate (MA), a tetranortriterpenoid extracted from plants such as Soymida febrifuga, has demonstrated significant cytotoxic effects against various cancer cell lines.[1][2] Emerging research indicates that MA induces programmed cell death, or apoptosis, primarily through the intrinsic mitochondrial pathway. This document provides detailed application notes and experimental protocols for investigating the apoptotic mechanism of methyl angolensate in cancer cells. The included methodologies and data summaries are intended to guide researchers in the evaluation of this compound as a potential chemotherapeutic agent.

Mechanism of Action: The Intrinsic Apoptotic Pathway

Methyl angolensate triggers apoptosis in cancer cells by initiating a cascade of events centered on the mitochondria. The proposed signaling pathway involves the generation of reactive oxygen species (ROS), disruption of the mitochondrial membrane potential (MMP), subsequent release of cytochrome c into the cytosol, and the activation of the caspase cascade, ultimately leading to cell death. A key regulatory step in this process is the modulation of the Bcl-2 family of proteins, with MA promoting a pro-apoptotic balance.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. resources.revvity.com [resources.revvity.com]

Application Notes and Protocols for Measuring the Anti-inflammatory Effects of Methyl Angolensate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl angolensate, a tetranortriterpenoid limonoid isolated from plants such as Anopyxis klaineana and Soymida febrifuga, has demonstrated promising anti-inflammatory properties.[1][2][3][4][5] These application notes provide a comprehensive overview of the techniques and protocols to characterize and quantify the anti-inflammatory effects of methyl angolensate, both in vitro and in vivo. The methodologies described herein are designed to enable researchers to assess its therapeutic potential by investigating its impact on key inflammatory mediators and signaling pathways. While direct mechanistic studies on methyl angolensate are emerging, the protocols provided are based on established methods for evaluating anti-inflammatory compounds and plausible mechanisms of action for related limonoids.

Data Presentation

The following tables summarize quantitative data on the anti-inflammatory effects of methyl angolensate. Table 1 presents established in vivo data, while Table 2 provides a template for expected outcomes from in vitro assays based on the activity of structurally related limonoids like gedunin.[6]

Table 1: In Vivo Anti-inflammatory Activity of Methyl Angolensate

Experimental Model	Species	Endpoint	ED₅₀ (mg/kg)	Positive Control	ED₅₀ of Control (mg/kg)	Reference
Carrageenan-induced Paw Edema	Chicks	Edema Inhibition	4.05 ± 0.0034 (oral)	Diclofenac	2.49 ± 0.023 (intraperitoneal)	[1][2]

Table 2: Hypothetical In Vitro Anti-inflammatory Activity of Methyl Angolensate in LPS-Stimulated RAW 264.7 Macrophages

This data is illustrative and based on the known effects of related limonoids. Actual results may vary.

Assay	Endpoint	Methyl Angolensate Concentration (µM)	% Inhibition (Compared to LPS Control)
Griess Assay	Nitric Oxide (NO) Production	1	15%
5	45%
10	75%
ELISA	Prostaglandin E₂ (PGE₂) Production	1	20%
5	50%
10	80%
ELISA	TNF-α Production	1	10%
5	40%
10	70%
ELISA	IL-6 Production	1	25%
5	55%
10	85%
ELISA	IL-1β Production	1	18%
5	48%
10	78%

Key Signaling Pathways in Inflammation

Inflammatory responses are largely regulated by intracellular signaling cascades. The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are central to the expression of pro-inflammatory genes. Based on studies of related limonoids, it is hypothesized that methyl angolensate may exert its anti-inflammatory effects by modulating these pathways.[1][6][7]

Hypothesized inhibition of the NF-κB signaling pathway by methyl angolensate.

Potential modulation of MAPK signaling pathways by methyl angolensate.

Experimental Protocols

The following protocols provide detailed methodologies for assessing the anti-inflammatory effects of methyl angolensate.

Protocol 1: In Vitro Anti-inflammatory Assays in RAW 264.7 Macrophages

This protocol outlines the use of lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages, a widely accepted model for screening anti-inflammatory compounds.

Workflow for in vitro anti-inflammatory assays.

1.1. Cell Culture and Treatment

• Cell Seeding: Seed RAW 264.7 cells in 24-well plates at a density of 1.5 x 10⁵ cells/well.

• Incubation: Incubate the cells for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Pre-treatment: Pre-treat the cells with various concentrations of methyl angolensate (e.g., 1, 5, 10, 25, 50 µM) for 1 hour. Include a vehicle control (e.g., DMSO, final concentration <0.1%).

• Stimulation: Stimulate the cells with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours to induce an inflammatory response. A non-stimulated control group should also be included.

• Supernatant Collection: After incubation, centrifuge the plates and collect the supernatant for subsequent analysis.

1.2. Measurement of Nitric Oxide (NO) Production

Nitric oxide is a key inflammatory mediator produced by inducible nitric oxide synthase (iNOS). Its production can be indirectly measured by quantifying nitrite in the cell culture supernatant using the Griess reagent.

• Reagent Preparation: Prepare Griess reagent by mixing equal volumes of 1% (w/v) sulfanilamide in 5% (v/v) phosphoric acid and 0.1% (w/v) N-(1-naphthyl)ethylenediamine dihydrochloride.

• Assay: Mix 50 µL of cell supernatant with 50 µL of Griess reagent in a 96-well plate.

• Incubation: Incubate for 10-15 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration using a sodium nitrite standard curve.

1.3. Measurement of Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β) and PGE₂

The levels of pro-inflammatory cytokines and prostaglandin E₂ (PGE₂) in the cell supernatant can be quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Kit Protocol: Follow the manufacturer's instructions provided with the specific ELISA kits for TNF-α, IL-6, IL-1β, and PGE₂.

• General Steps:

  • Add standards and samples to the antibody-pre-coated microplate.

  • Incubate and wash the plate.

  • Add a biotin-conjugated detection antibody.

  • Incubate and wash.

  • Add streptavidin-HRP.

  • Incubate and wash.

  • Add TMB substrate and incubate until color develops.

  • Stop the reaction and measure the absorbance at 450 nm.

• Data Analysis: Calculate the cytokine/PGE₂ concentrations in the samples by interpolating from the standard curve.

1.4. Western Blot Analysis for iNOS, COX-2, and Signaling Proteins (p-IκBα, p-p65, p-ERK, p-JNK, p-p38)

Western blotting can be used to determine the protein expression levels of iNOS and COX-2, as well as the phosphorylation status of key proteins in the NF-κB and MAPK signaling pathways.

• Protein Extraction: After treatment, wash the cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford protein assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for iNOS, COX-2, p-IκBα, p-p65, p-ERK, p-JNK, p-p38, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to the loading control.

Protocol 2: In Vivo Anti-inflammatory Assay - Carrageenan-Induced Paw Edema

This is a classic and reliable model for evaluating the acute anti-inflammatory activity of compounds.[1][2]

References

• 1. Suppression of MAPK and NF-κB pathways by limonene contributes to attenuation of lipopolysaccharide-induced inflammatory responses in acute lung injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antiinflammatory properties of the stem-bark of Anopyxis klaineana and its major constituent, methyl angolensate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Gedunin Mitigates Cutibacterium acnes-Induced Skin Inflammation by Inhibiting the NF-κB Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Methyl Angolensate Extraction

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the yield of Methyl angolensate extraction.

Frequently Asked Questions (FAQs)

Q1: What are the primary plant sources for Methyl angolensate?

Methyl angolensate is a tetranortriterpenoid predominantly found in plants belonging to the Meliaceae family. The most commonly cited sources include the stem bark of Entandrophragma angolense, the timber and seed of Khaya ivorensis, and the stem bark of Khaya senegalensis.[1][2][3] It has also been isolated from the callus cultures of Soymida febrifuga.[4]

Q2: Which solvent system is most effective for extracting Methyl angolensate?

The choice of solvent is critical for efficient extraction. Methyl angolensate has been successfully isolated using various solvents, with the selection often depending on the subsequent purification strategy.

• Methanol: This polar solvent has been effectively used for the initial extraction from the stem bark of Entandrophragma angolense, from which Methyl angolensate can be directly recrystallized.[1]

• Ethanol: A 70% ethanol solution has been used for cold maceration of Entandrophragma angolense stem bark, yielding a crude extract of 19.09% w/w, from which Methyl angolensate was subsequently purified.[5]

• Ethyl Acetate: In a sequential Soxhlet extraction of Soymida febrifuga callus cultures, the ethyl acetate fraction was found to be the most effective for the isolation of Methyl angolensate compared to hexane and methanol fractions.[4]

Q3: What are the common methods for Methyl angolensate extraction?

Both conventional and modern extraction techniques can be employed. The optimal method depends on factors such as the plant material, available equipment, and desired scale of extraction.

• Maceration: This simple technique involves soaking the plant material in a solvent. A study on Khaya senegalensis employed this method with 70% methanol.

• Soxhlet Extraction: This continuous extraction method is effective for exhaustive extraction. It has been used for the extraction of Methyl angolensate from Soymida febrifuga callus.[4]

• Ultrasound-Assisted Extraction (UAE): UAE is a modern technique that can enhance extraction efficiency and reduce extraction time. It is a viable option for extracting triterpenoids.

• Microwave-Assisted Extraction (MAE): MAE is another advanced method that can significantly reduce extraction time and solvent consumption. Studies on related limonoids from the Meliaceae family have shown its effectiveness.

Q4: How can the quantity of Methyl angolensate in an extract be determined?

High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry is a highly sensitive and selective method for the quantification of Methyl angolensate. A study on Khaya ivorensis utilized a rapid HPLC-ESI-MS/MS method for this purpose.[6]

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and purification of Methyl angolensate.

Low Yield of Crude Extract

Potential Cause	Troubleshooting Steps
Inappropriate Particle Size	Grind the dried plant material to a fine powder (e.g., 40-60 mesh) to increase the surface area for solvent penetration.
Suboptimal Solvent Choice	Based on literature, methanol, ethanol, and ethyl acetate are effective. Consider sequential extraction with solvents of increasing polarity.
Insufficient Extraction Time	For maceration, ensure a sufficient duration (e.g., 72 hours). For Soxhlet extraction, run for an adequate number of cycles.
Inadequate Temperature	For maceration, gentle agitation at room temperature is common. For advanced methods like UAE and MAE, optimize the temperature to enhance extraction without degrading the compound.

Low Yield of Pure Methyl Angolensate After Purification

Potential Cause	Troubleshooting Steps
Poor Separation in Column Chromatography	Optimize the mobile phase system for better separation of Methyl angolensate from other compounds. Dry loading the crude extract onto silica gel can sometimes improve resolution.[7]
Compound Precipitation on the Column	If the compound precipitates in a non-polar solvent, try dissolving the crude material in a minimal amount of a slightly more polar solvent before loading.[7]
Loss of Compound During Crystallization	Avoid using excessive solvent for recrystallization. Slow cooling of the saturated solution can improve crystal formation and yield.
"Oiling Out" During Crystallization	This occurs when the compound separates as a liquid instead of a solid. Try re-dissolving the oil in more solvent and cooling at a much slower rate. Further purification of the crude extract may be necessary.[8]

Data on Extraction Parameters

While direct comparative studies on Methyl angolensate yield are limited, the following tables provide insights based on studies of related triterpenoids from the Meliaceae family and general principles of natural product extraction.

Table 1: Effect of Extraction Method on Triterpenoid Yield (Analogous Compounds)

Extraction Method	Solvent	Temperature	Time	Relative Yield	Reference
Soxhlet	80% Ethanol	Boiling Point	6 h	High	[9]
MAE	80% Ethanol	Optimized	5-6 min	Very High	[9]
UAE	60% Ethanol	Optimized	20 min	High	[10]
Maceration	70% Ethanol	Room Temp.	72 h	Moderate	[5]

Table 2: Influence of Solvent Polarity on Extraction Efficiency of Limonoids

Solvent	Polarity Index	General Efficiency
Hexane	0.1	Low
Ethyl Acetate	4.4	High
Ethanol	5.2	High
Methanol	5.1	High
Water	10.2	Low (for less polar limonoids)

Experimental Protocols

Protocol 1: Maceration of Khaya senegalensis Stem Bark

• Preparation of Plant Material: Shade-dry the stem bark of K. senegalensis and pulverize it into a fine powder.

• Extraction: Macerate the powdered bark in 70% methanol (1:5 w/v) for 72 hours with periodic agitation.

• Filtration and Concentration: Filter the extract through Whatman No. 1 filter paper. Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain the crude extract.

Protocol 2: Soxhlet Extraction of Soymida febrifuga Callus

• Preparation of Material: Dry the callus at room temperature and crush it into a fine powder.

• Sequential Extraction: Place the powdered callus (e.g., 600 g) in a Soxhlet thimble and perform sequential extraction with hexane, followed by ethyl acetate, and then methanol.[4]

• Fraction Collection: Collect the extracts from each solvent separately. The ethyl acetate fraction is reported to be enriched with Methyl angolensate.[4]

• Concentration: Concentrate the ethyl acetate fraction using a rotary evaporator to yield the crude extract for further purification.

Visualizations

Caption: General workflow for the extraction and isolation of Methyl angolensate.

Caption: Logical troubleshooting steps for low Methyl angolensate yield.

References

• 1. Spasmolytic activity of methyl angolensate: a triterpenoid isolated from Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. West African timbers. Part XIX. The structure of methyl angolensate, a ring-B-seco tetranor-tetracyclic triterpene of the meliacin family - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. Limonoid Extractives from Khaya ivorensis - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Methyl angolensate changes in Khaya ivorensis after fungal infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. benchchem.com [benchchem.com]
• 9. scialert.net [scialert.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges with Methyl Angolensate In Vitro

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with Methyl Angolensate during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is Methyl Angolensate and why is its solubility a concern?

A1: Methyl angolensate is a tetranortriterpenoid natural product with demonstrated anti-cancer properties. Like many hydrophobic small molecules, it has very low aqueous solubility, which can lead to precipitation in cell culture media, affecting experimental reproducibility and accuracy. An estimated aqueous solubility of Methyl Angolensate is approximately 4.224 mg/L at 25°C, highlighting its poor solubility in aqueous environments.[1]

Q2: What is the recommended solvent for preparing a stock solution of Methyl Angolensate?

A2: Dimethyl sulfoxide (DMSO) is the most commonly used solvent for dissolving Methyl Angolensate for in vitro studies. It is a powerful polar aprotic solvent capable of dissolving a wide range of nonpolar and polar compounds.[2]

Q3: I am observing precipitation when I dilute my Methyl Angolensate DMSO stock solution into my cell culture medium. What is happening?

A3: This phenomenon, often called "crashing out," occurs when the hydrophobic compound, highly concentrated in an organic solvent, is rapidly introduced into an aqueous environment. The drastic change in solvent polarity causes the compound to exceed its solubility limit in the aqueous medium and precipitate.

Q4: What is the maximum concentration of DMSO that is safe for my cells?

A4: The maximum tolerated concentration of DMSO is cell-line dependent. Generally, a final concentration of 0.1% to 0.5% DMSO is considered safe for most cell lines in short-term assays.[3][4][5] However, it is crucial to perform a vehicle control experiment to determine the specific tolerance of your cell line.[3] Some sensitive or primary cell lines may show toxicity at concentrations below 0.1%.[3]

Q5: Can I use other solvents besides DMSO?

A5: While DMSO is the most common, other organic solvents like ethanol can also be used to dissolve hydrophobic compounds.[6] However, the tolerance of your specific cell line to any new solvent must be determined. For in vivo animal studies, a solution of 0.5% methyl cellulose has been used to administer Methyl Angolensate.

Troubleshooting Guides

Issue 1: Precipitation upon dilution of Methyl Angolensate stock in cell culture media.

Potential Cause	Explanation	Recommended Solution
Solvent Shock	The rapid change in polarity from a high concentration of DMSO to the aqueous cell culture medium causes the compound to precipitate.	1. Warm the media: Ensure your cell culture medium is pre-warmed to 37°C before adding the stock solution. 2. Slow addition: Add the stock solution dropwise while gently swirling or vortexing the medium. 3. Serial dilution: Perform an intermediate dilution of the stock solution in a small volume of pre-warmed medium before adding it to the final culture volume.
High Final Concentration	The final concentration of Methyl Angolensate in the cell culture medium exceeds its solubility limit.	1. Lower the working concentration: If experimentally feasible, reduce the final concentration of Methyl Angolensate. 2. Solubility testing: Perform a preliminary experiment to determine the maximum soluble concentration of Methyl Angolensate in your specific cell culture medium.
Low Temperature	The solubility of many compounds, including Methyl Angolensate, decreases at lower temperatures.	Always use pre-warmed (37°C) cell culture media and buffers for dilutions.
High DMSO Concentration	While DMSO aids in initial dissolution, a high final concentration in the aqueous medium can still lead to precipitation of some compounds.	Aim for the lowest possible final DMSO concentration (ideally ≤ 0.5%) that maintains solubility and is non-toxic to the cells.[3][4][5]

Issue 2: No visible precipitation, but inconsistent experimental results.

Potential Cause	Explanation	Recommended Solution
Micro-precipitation	Undetectable fine precipitate may be present, leading to inconsistent concentrations of the soluble compound.	1. Centrifugation: Before adding the final working solution to your cells, centrifuge it at high speed (e.g., >10,000 x g) for 10-15 minutes and use the supernatant. 2. Filtration: Filter the final working solution through a 0.22 µm syringe filter.
Adsorption to Plastics	Hydrophobic compounds can adsorb to the surface of plastic labware (e.g., pipette tips, tubes, plates), reducing the effective concentration.	1. Use low-retention plastics: Utilize labware specifically designed to minimize protein and hydrophobic compound binding. 2. Pre-treatment: Pre-rinse pipette tips with the solution before transferring. 3. Minimize transfers: Reduce the number of transfer steps.
Degradation of Stock Solution	Repeated freeze-thaw cycles or improper storage can lead to the degradation of the compound.	1. Aliquot stock solutions: Prepare single-use aliquots of the high-concentration stock solution to avoid multiple freeze-thaw cycles. 2. Proper storage: Store stock solutions at -20°C or -80°C in tightly sealed vials.

Quantitative Data Summary

The following table summarizes key quantitative data related to the solubility and use of Methyl Angolensate and its common solvent, DMSO.

Parameter	Value	Notes	Citation(s)
Methyl Angolensate Molecular Weight	470.56 g/mol	-	-
Methyl Angolensate Estimated Aqueous Solubility	4.224 mg/L at 25°C	Indicates very poor water solubility.	[1]
Recommended Final DMSO Concentration in Cell Culture	≤ 0.5% (v/v)	Cell line dependent. A vehicle control is essential.	[3][4][5]
DMSO Concentration for Sensitive/Primary Cells	≤ 0.1% (v/v)	Higher concentrations may induce toxicity.	[3]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Methyl Angolensate Stock Solution in DMSO

Materials:

• Methyl Angolensate powder (MW: 470.56 g/mol )

• 100% Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh out 4.71 mg of Methyl Angolensate powder and place it into a sterile microcentrifuge tube.

• Add 1 mL of 100% DMSO to the tube.

• Vortex the solution vigorously for 1-2 minutes.

• Visually inspect the solution to ensure all the powder has dissolved and the solution is clear. If not, sonicate for 5-10 minutes.

• Store the 10 mM stock solution in single-use aliquots at -20°C or -80°C.

Protocol 2: Preparation of a 100 µM Working Solution of Methyl Angolensate in Cell Culture Medium

Materials:

• 10 mM Methyl Angolensate stock solution in DMSO

• Complete cell culture medium, pre-warmed to 37°C

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Thaw an aliquot of the 10 mM Methyl Angolensate stock solution at room temperature.

• To minimize solvent shock, perform a serial dilution. First, prepare a 1 mM intermediate solution by adding 10 µL of the 10 mM stock solution to 90 µL of pre-warmed cell culture medium. Vortex gently.

• Prepare the final 100 µM working solution by adding 100 µL of the 1 mM intermediate solution to 900 µL of pre-warmed cell culture medium. This results in a final DMSO concentration of 0.1%.

• Vortex the working solution gently before adding it to your cell culture plates.

Visualizations

Experimental Workflow for Preparing Methyl Angolensate Working Solution

Caption: Workflow for preparing Methyl Angolensate working solution.

Signaling Pathway of Methyl Angolensate-Induced Apoptosis

Methyl angolensate has been shown to induce the intrinsic pathway of apoptosis in cancer cells.[7][8][9] This process is initiated by intracellular signals and is regulated by the Bcl-2 family of proteins, leading to mitochondrial outer membrane permeabilization and subsequent caspase activation.

Caption: Intrinsic apoptosis pathway induced by Methyl Angolensate.

References

• 1. methyl angolensate, 2629-14-3 [thegoodscentscompany.com]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Methyl angolensate, a natural tetranortriterpenoid induces intrinsic apoptotic pathway in leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A natural compound, methyl angolensate, induces mitochondrial pathway of apoptosis in Daudi cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Methyl Angolensate Stability

This technical support center provides guidance for researchers, scientists, and drug development professionals on determining the stability of methyl angolensate in various solvents. The following information is based on general principles of stability testing for natural products and is intended to serve as a comprehensive resource for designing and troubleshooting your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of methyl angolensate in solution?

The stability of methyl angolensate, a tetranortriterpenoid, in solution can be influenced by several factors:

• Solvent Type: The polarity and protic/aprotic nature of the solvent can significantly impact stability. Polar protic solvents like methanol and ethanol may participate in solvolysis reactions, particularly if acidic or basic impurities are present.

• pH: As an ester, methyl angolensate is susceptible to hydrolysis. This degradation is often catalyzed by acidic or basic conditions.

• Temperature: Elevated temperatures typically accelerate the rate of degradation reactions.[1]

• Light: Exposure to UV or visible light can induce photolytic degradation. Photostability is a critical parameter to evaluate.[2]

• Oxygen: The presence of dissolved oxygen can lead to oxidative degradation, especially if the molecule has susceptible functional groups.

Q2: I am seeing a decrease in the concentration of my methyl angolensate stock solution over a short period. What could be the cause?

A rapid decrease in concentration could be due to several factors:

• Inherent Instability in the Chosen Solvent: Methyl angolensate may be inherently unstable in the solvent you are using. Consider preparing fresh solutions for immediate use.

• Contamination of the Solvent: The solvent may contain impurities (e.g., acidic or basic residues) that are catalyzing degradation. Using high-purity, HPLC-grade solvents is recommended.

• Improper Storage Conditions: If the solution is not stored protected from light and at a low temperature, degradation can occur more rapidly.

• Adsorption to the Container: Highly lipophilic compounds can sometimes adsorb to the surface of plastic or glass storage vessels. Using silanized glassware can mitigate this.

Q3: How can I determine the degradation products of methyl angolensate?

To identify potential degradation products, a forced degradation study is the recommended approach.[2][3][4] This involves subjecting a solution of methyl angolensate to various stress conditions to intentionally induce degradation.[3][4] Analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) and a Mass Spectrometer (MS) are then used to separate and identify the degradants.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Poor peak shape or multiple peaks for methyl angolensate in HPLC analysis.	On-column degradation.	Modify mobile phase pH to be closer to neutral. Ensure the column is well-equilibrated.
Co-elution with a degradation product.	Optimize the HPLC method (e.g., change the gradient, mobile phase composition, or column chemistry).
Inconsistent results between stability experiments.	Variation in experimental conditions.	Strictly control parameters such as temperature, light exposure, and solution preparation.
Non-homogenous sample.	Ensure complete dissolution and thorough mixing of the methyl angolensate solution before taking aliquots.
Mass balance in forced degradation studies is less than 95%.	Some degradation products are not being detected.	Use a universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) in addition to a UV detector.
The compound has degraded to volatile or non-chromatophoric products.	Consider using Gas Chromatography-Mass Spectrometry (GC-MS) for volatile degradants.

Experimental Protocols

Protocol 1: Preliminary Solubility and Short-Term Stability Assessment

Objective: To determine suitable solvents for methyl angolensate and assess its stability over a 24-hour period at room temperature.

Materials:

• Methyl angolensate

• HPLC-grade solvents: Acetonitrile, Methanol, Ethanol, Dimethyl sulfoxide (DMSO), Dichloromethane

• Volumetric flasks

• Analytical balance

• HPLC-UV system

Procedure:

• Prepare a stock solution of methyl angolensate in a suitable solvent where it is known to be soluble (e.g., methanol).

• Prepare saturated solutions of methyl angolensate in each of the test solvents.

• Filter the saturated solutions and dilute an aliquot of the filtrate with the stock solution solvent to a quantifiable concentration.

• Analyze the diluted solutions by HPLC to determine the solubility.

• For the solvents in which methyl angolensate is sufficiently soluble, prepare fresh solutions at a known concentration (e.g., 1 mg/mL).

• Analyze these solutions by HPLC immediately after preparation (T=0).

• Store the solutions on a lab bench at ambient temperature, protected from direct light.

• Re-analyze the solutions at T=4, 8, and 24 hours.

• Calculate the percentage of methyl angolensate remaining at each time point relative to T=0.

Protocol 2: Forced Degradation Study

Objective: To investigate the degradation pathways of methyl angolensate under various stress conditions.

Materials:

• Methyl angolensate

• HPLC-grade acetonitrile and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• pH meter

• HPLC-DAD-MS system

• Photostability chamber

• Oven

Procedure:

• Acid Hydrolysis:

  • Dissolve methyl angolensate in a suitable solvent (e.g., acetonitrile).

  • Add an equal volume of 0.1 M HCl.

  • Heat at 60°C for 24 hours.

  • Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • Dissolve methyl angolensate in a suitable solvent.

  • Add an equal volume of 0.1 M NaOH.

  • Keep at room temperature for 4 hours.

  • Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation:

  • Dissolve methyl angolensate in a suitable solvent.

  • Add an equal volume of 3% H₂O₂.

  • Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation:

  • Store a solid sample of methyl angolensate at 80°C for 48 hours.

  • Dissolve the stressed solid in a suitable solvent for analysis.

• Photolytic Degradation:

  • Expose a solution of methyl angolensate to light in a photostability chamber according to ICH Q1B guidelines.

  • Analyze the solution after exposure.

• Analysis:

  • Analyze all stressed samples, along with an unstressed control sample, by a stability-indicating HPLC-DAD-MS method.

  • Determine the percentage degradation and identify the major degradation products by their mass-to-charge ratio (m/z) and fragmentation patterns.

Data Presentation

Table 1: Hypothetical Solubility and Short-Term Stability of Methyl Angolensate

Solvent	Relative Polarity	Solubility at 25°C (mg/mL)	% Remaining after 24h at 25°C
Dichloromethane	0.309	> 20	99.5
Acetonitrile	0.460	5.2	98.2
Methanol	0.762	10.8	95.1
Ethanol	0.654	8.5	96.3
DMSO	0.444	> 50	99.8
Water	1.000	< 0.1	Not Determined

Table 2: Hypothetical Forced Degradation Results for Methyl Angolensate

Stress Condition	% Degradation	Number of Degradation Products	Major Degradation Product (m/z)
0.1 M HCl, 60°C, 24h	15.2	2	456.5
0.1 M NaOH, RT, 4h	45.8	1	456.5
3% H₂O₂, RT, 24h	8.5	3	486.5, 502.5
Solid, 80°C, 48h	2.1	1	Not Determined
Photolytic (ICH Q1B)	12.7	4	468.5, 484.5

Visualizations

Caption: Experimental workflow for forced degradation studies of methyl angolensate.

Caption: Troubleshooting logic for unexpected instability of methyl angolensate solutions.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. biopharminternational.com [biopharminternational.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Methyl Angolensate Isolation

Welcome to the technical support center for the isolation of Methyl angolensate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common challenges encountered during the extraction, purification, and characterization of this bioactive tetranortriterpenoid.

Frequently Asked Questions (FAQs)

Q1: What are the primary plant sources for isolating Methyl angolensate?

Methyl angolensate is predominantly isolated from plants belonging to the Meliaceae family. The most commonly cited sources are the stem bark of Entandrophragma angolense and various parts, including the bark and root callus, of Soymida febrifuga.[1][2]

Q2: What is the general workflow for isolating Methyl angolensate?

The typical isolation procedure involves a multi-step process that begins with the extraction of the dried and powdered plant material, followed by chromatographic purification to isolate Methyl angolensate. The identity and purity of the final compound are then confirmed using spectroscopic methods.

Q3: Which solvents are most effective for the initial extraction of Methyl angolensate?

The choice of solvent for the initial extraction depends on the desired efficiency and the aim to minimize co-extraction of highly polar or non-polar impurities. Methanol and ethanol are effective for extracting a broad range of compounds including Methyl angolensate.[2] Sequential extraction with solvents of increasing polarity, such as hexane, followed by ethyl acetate, and then methanol, can provide a preliminary fractionation of the extract.[3] The ethyl acetate and methanol extracts are often reported to contain Methyl angolensate.[3][4]

Q4: How can I assess the purity of my isolated Methyl angolensate?

The purity of isolated Methyl angolensate is typically assessed using a combination of chromatographic and spectroscopic techniques. High-Performance Liquid Chromatography (HPLC) can provide a quantitative measure of purity by analyzing the peak area of the compound relative to any impurities. Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) are crucial for confirming the structural integrity and purity of the compound.[3]

Troubleshooting Guides

This section provides solutions to common problems encountered during the isolation of Methyl angolensate.

Problem 1: Low Yield of Crude Extract

Possible Cause	Troubleshooting Steps
Inefficient grinding of plant material	Ensure the plant material is finely powdered to maximize the surface area for solvent penetration.
Inappropriate solvent selection	The polarity of the extraction solvent may not be optimal. Perform small-scale pilot extractions with a range of solvents (e.g., hexane, ethyl acetate, methanol, ethanol) to determine the most effective one for your specific plant material.
Insufficient extraction time or temperature	Increase the extraction time or consider using heat-assisted extraction methods like Soxhlet, but be mindful of the potential for thermal degradation of the target compound.
Incomplete solvent penetration	Ensure thorough mixing or agitation of the plant material and solvent during extraction to facilitate efficient mass transfer.

Problem 2: Low Yield of Pure Methyl Angolensate after Chromatography

Possible Cause	Troubleshooting Steps
Co-elution with other compounds	Methyl angolensate is often found alongside other structurally similar triterpenoids and limonoids in the Meliaceae family.[5] Optimize the mobile phase for silica gel chromatography by testing different solvent systems and gradients. Consider using alternative chromatographic techniques such as Sephadex LH-20 or preparative HPLC for finer separation.
Degradation on silica gel	Standard silica gel can be slightly acidic, which may cause degradation of acid-sensitive compounds. If degradation is suspected, consider using neutral or deactivated silica gel, or an alternative stationary phase like alumina.
Irreversible adsorption on the column	Highly polar impurities can bind irreversibly to the silica gel, leading to loss of the target compound if it interacts with these bound impurities. A pre-column or a preliminary purification step to remove these impurities might be beneficial.
Improper fraction collection	Collect smaller fractions and monitor them carefully by Thin Layer Chromatography (TLC) to avoid combining fractions containing the pure compound with those containing impurities.

Problem 3: Difficulty in Obtaining Crystalline Methyl Angolensate

Possible Cause	Troubleshooting Steps
Presence of impurities	Even small amounts of impurities can inhibit crystallization. If the compound appears pure by TLC, a final purification step using preparative HPLC might be necessary to remove trace impurities.
Supersaturation not achieved	The solution may be too dilute. Slowly evaporate the solvent to increase the concentration of Methyl angolensate.
Solvent system not optimal for crystallization	Experiment with different solvent systems for recrystallization. Methanol has been reported to yield needle-like crystals of Methyl angolensate.[5] Trying solvent mixtures (e.g., methanol/water, ethyl acetate/hexane) can also be effective.
Cooling rate is too fast	Rapid cooling can lead to the formation of an amorphous solid or very small crystals. Allow the solution to cool slowly to room temperature, followed by further cooling at 4°C.

Data Presentation

Table 1: Reported Yield of Methyl Angolensate

Plant Source	Part Used	Extraction/Purification Method	Reported Yield	Reference
Entandrophragma angolense	Stem Bark	Ethanolic extraction, partitioning, silica gel chromatography, and precipitation from a subfraction.	10 mg from 1 g of a subfraction (C21)	Limonoids and other triterpenoids from Entandrophragma angolense
Soymida febrifuga	Root Callus	Ethyl acetate extraction followed by silica gel column chromatography.	Not explicitly quantified, but isolated as a crystalline solid.	Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga[3]
Entandrophragma angolense	Stem Bark	Methanol extraction and recrystallization from methanol.	Described as the "major compound isolated".	the antiulcer agent of the stem bark of Entandrophragma angolense[2]

Note: The reported yields are often not for the entire isolation process from the raw plant material but from a specific fraction, highlighting the challenges in obtaining high overall yields of pure Methyl angolensate.

Experimental Protocols

Protocol 1: General Isolation of Methyl Angolensate from Plant Material

• Preparation of Plant Material: Air-dry the plant material (e.g., stem bark) and grind it into a fine powder.

• Extraction:

  • Perform a sequential Soxhlet extraction with solvents of increasing polarity: first with hexane to remove non-polar compounds, followed by ethyl acetate, and then methanol.

  • Alternatively, macerate the powdered plant material with methanol or ethanol at room temperature for an extended period (e.g., 48-72 hours) with occasional stirring.

• Concentration: Concentrate the ethyl acetate and/or methanol extracts under reduced pressure using a rotary evaporator.

• Silica Gel Column Chromatography:

  • Prepare a silica gel (60-120 or 100-200 mesh) column using a suitable non-polar solvent like hexane.

  • Adsorb the crude extract onto a small amount of silica gel and load it onto the column.

  • Elute the column with a gradient of increasing polarity, typically starting with hexane and gradually introducing ethyl acetate (e.g., 100% hexane -> 90:10 hexane:ethyl acetate -> ... -> 100% ethyl acetate).

  • Collect fractions and monitor them by TLC.

• Purification and Crystallization:

  • Combine the fractions containing Methyl angolensate (as identified by TLC comparison with a standard, if available, or by subsequent analysis).

  • Concentrate the combined fractions and purify further if necessary using techniques like Sephadex LH-20 chromatography or preparative HPLC.

  • Recrystallize the purified Methyl angolensate from a suitable solvent, such as methanol, to obtain pure crystals.[5]

• Structure Elucidation and Purity Assessment: Confirm the identity and purity of the isolated compound using Mass Spectrometry, ¹H NMR, and ¹³C NMR.[3]

Visualizations

Caption: General workflow for the isolation of Methyl angolensate.

Caption: Troubleshooting logic for low yield of Methyl angolensate.

References

• 1. tropical.theferns.info [tropical.theferns.info]
• 2. Methyl angolensate: the antiulcer agent of the stem bark of Entandrophragma angolense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing HPLC Conditions for Methyl Angolensate Analysis

Welcome to the technical support center for the HPLC analysis of Methyl angolensate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to streamline your experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing an HPLC method for Methyl angolensate analysis?

A1: For initial method development for Methyl angolensate, a reversed-phase HPLC setup is recommended. Based on the analysis of similar triterpenoids and limonoids from the Meliaceae family, a C18 or C30 column is a suitable choice.[1] A gradient elution with a mobile phase consisting of acetonitrile or methanol and water is a good starting point.[2][3]

Q2: What is the recommended detection wavelength for Methyl angolensate?

A2: The optimal UV detection wavelength for Methyl angolensate is not definitively reported in publicly available literature. However, many triterpenoids and limonoids lack strong chromophores and are often detected at low UV wavelengths, typically between 205-210 nm, to achieve better sensitivity.[4] It is highly recommended to determine the UV absorption maximum (λmax) of your purified Methyl angolensate standard by scanning it with a UV-Vis spectrophotometer to ensure optimal detection and sensitivity.

Q3: How should I prepare a plant extract sample for Methyl angolensate analysis?

A3: Sample preparation is crucial to protect the HPLC column and ensure accurate quantification. A general procedure for preparing plant extracts is as follows:

• Extraction: Extract the dried and powdered plant material with a suitable organic solvent like methanol or ethanol.

• Filtration: Filter the crude extract to remove particulate matter.

• Solid-Phase Extraction (SPE): For complex matrices, an SPE cleanup step can be beneficial to remove interfering compounds.

• Final Filtration: Before injection, filter the final sample solution through a 0.22 µm or 0.45 µm syringe filter to remove any remaining particulates that could clog the HPLC system.[5]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the HPLC analysis of Methyl angolensate.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Q: My Methyl angolensate peak is tailing (asymmetrical with a drawn-out latter half). What could be the cause and how can I fix it?

A: Peak tailing is a common issue in HPLC and can be caused by several factors. Here's a systematic approach to troubleshooting:

• Secondary Silanol Interactions: Residual silanol groups on the silica-based column packing can interact with polar functional groups on Methyl angolensate, leading to tailing.

  • Solution: Add a small amount of an acidic modifier, like 0.1% formic acid or trifluoroacetic acid (TFA), to the mobile phase.[1] This can help to suppress the ionization of silanol groups and reduce these secondary interactions.

• Column Overload: Injecting too concentrated a sample can lead to peak distortion.

  • Solution: Dilute your sample and reinject. If the peak shape improves, you were likely overloading the column.

• Mismatched Sample Solvent: Dissolving the sample in a solvent much stronger than the initial mobile phase can cause peak distortion.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If a stronger solvent is necessary for solubility, inject the smallest possible volume.[5]

• Column Contamination or Voids: A contaminated guard column or a void at the head of the analytical column can lead to poor peak shape.

  • Solution: First, try replacing the guard column. If the problem persists, try back-flushing the analytical column (if recommended by the manufacturer) or replace it if it's old or has been used extensively.

Q: My peak is fronting (a leading edge to the peak). What should I do?

A: Peak fronting is less common than tailing but can occur.

• Column Overload: Similar to peak tailing, injecting too much sample can cause fronting.

  • Solution: Dilute your sample and reinject.

• Inappropriate Sample Solvent: Using a sample solvent that is too weak compared to the mobile phase can sometimes cause fronting.

  • Solution: Ensure your sample is dissolved in a solvent that is compatible with and has a similar or slightly weaker elution strength than the initial mobile phase.

Problem 2: Poor Resolution or No Separation

Q: I am not getting good separation between my Methyl angolensate peak and other components in the extract. How can I improve the resolution?

A: Improving resolution often involves adjusting the mobile phase composition or the gradient profile.

• Optimize the Gradient: If you are using a gradient elution, altering the gradient slope can significantly impact resolution.

  • Solution: Try a shallower gradient (i.e., a slower increase in the organic solvent percentage over a longer time). This gives the analytes more time to interact with the stationary phase, often leading to better separation.

• Change the Organic Solvent: The choice of organic solvent (acetonitrile vs. methanol) can alter the selectivity of the separation.

  • Solution: If you are using acetonitrile, try switching to methanol, or vice versa. The different solvent properties can change the elution order and improve the separation of co-eluting peaks.

• Adjust the Mobile Phase pH: For ionizable compounds, the pH of the mobile phase is a critical parameter.

  • Solution: While Methyl angolensate itself is not strongly ionizable, other compounds in your extract might be. Adding a buffer or an acid modifier (like formic acid) can improve the peak shape and resolution of these other components, indirectly improving the separation of your target analyte.[1]

Problem 3: Baseline Noise or Drift

Q: My HPLC baseline is noisy or drifting, making it difficult to integrate my peaks accurately. What are the common causes and solutions?

A: A stable baseline is crucial for accurate quantification. Here are some common causes of baseline issues:

• Air Bubbles in the System: Air bubbles passing through the detector cell are a frequent cause of baseline noise.

  • Solution: Ensure your mobile phase is properly degassed. Most modern HPLC systems have an online degasser. If you are still experiencing issues, you can degas your solvents by sonication or helium sparging before use. Purging the pump can also help remove trapped air bubbles.[5][6]

• Contaminated Mobile Phase or System: Impurities in the solvents or a contaminated HPLC system can lead to a noisy or drifting baseline.

  • Solution: Use high-purity HPLC-grade solvents and freshly prepared mobile phase. If you suspect system contamination, flush the system with a strong solvent (like 100% acetonitrile or methanol).

• Detector Lamp Issues: An aging detector lamp can cause a drifting baseline.

  • Solution: Check the lamp energy. If it is low, the lamp may need to be replaced.[5]

• Column Temperature Fluctuations: Inconsistent column temperature can cause the baseline to drift.

  • Solution: Use a column oven to maintain a constant and stable temperature.[5]

Problem 4: Pressure Fluctuations or High Backpressure

Q: The pressure on my HPLC system is fluctuating, or it is consistently high. What should I do?

A: Pressure issues can indicate a blockage or a leak in the system.

• Pressure Fluctuations:

  • Possible Cause: Air bubbles in the pump or faulty check valves.

  • Solution: Purge the pump to remove any air bubbles. If the problem persists, the pump check valves may need cleaning or replacement.[6]

• High Backpressure:

  • Possible Cause: A blockage somewhere in the system, most commonly in the in-line filter, guard column, or at the head of the analytical column.

  • Solution: Systematically isolate the source of the high pressure. Start by disconnecting the column and running the pump. If the pressure returns to normal, the blockage is in the column or guard column. Replace the guard column first. If the pressure is still high, the analytical column may be clogged and need to be flushed or replaced. If the pressure is high even without the column, check for blockages in the injector or tubing.[7]

Experimental Protocols

Suggested Initial HPLC Method Parameters for Methyl Angolensate Analysis

This table provides a starting point for method development. Optimization will likely be required for your specific application and sample matrix.

Parameter	Recommended Starting Condition
HPLC System	Any standard HPLC system with a UV detector
Column	Reversed-phase C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile or Methanol
Gradient	5% B to 100% B over 30 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 210 nm (or determined λmax)
Injection Volume	10 µL
Sample Solvent	Methanol or initial mobile phase composition

Visualizations

Logical Troubleshooting Workflow for HPLC Issues

Caption: A flowchart for troubleshooting common HPLC problems.

Experimental Workflow for Methyl Angolensate Analysis

Caption: A typical workflow for the analysis of Methyl angolensate from plant extracts.

References

• 1. hplc.eu [hplc.eu]
• 2. Ultra-high performance liquid chromatography Q-Orbitrap MS/MS-based profiling and quantification of limonoids in Meliaceae plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. HPLC Troubleshooting Guide [scioninstruments.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Unexpected Results in Methyl Angolensate Bioassays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for bioassays involving Methyl angolensate. Our goal is to help you navigate common challenges and ensure the accuracy and reproducibility of your experimental data.

Frequently Asked Questions (FAQs)

Here we address specific issues you might encounter during your experiments with Methyl angolensate.

1. My Methyl angolensate is precipitating in the cell culture medium. What can I do?

Compound precipitation is a frequent issue with hydrophobic molecules like Methyl angolensate, a tetranortriterpenoid. Precipitation can lead to inaccurate dosing and physical stress on cells, confounding your results.

• Check Solubility: First, determine the solubility of your Methyl angolensate stock in the final assay medium. This can be done through serial dilution and visual inspection under a microscope.

• Adjust Solvent Concentration: Ensure the final concentration of your solvent (e.g., DMSO) is as low as possible (typically <0.5%) and consistent across all wells, including vehicle controls.

• Use a Different Solvent: If DMSO proves problematic, consider other solvents like ethanol. Alternatively, you could formulate the compound with solubilizing agents such as cyclodextrins, but these should be tested for their own effects on the assay.

• Pre-warm the Medium: Adding the compound to pre-warmed media can sometimes help maintain solubility.

• Sonication: Briefly sonicating the compound stock solution before dilution may help dissolve small aggregates.

2. I'm observing higher or lower cell viability than expected in my MTT/MTS assay. What could be the cause?

Unexpected cell viability results can stem from the compound interfering with the assay chemistry or from off-target biological effects.

• Direct MTT Reduction/Inhibition: Some compounds can directly reduce the MTT reagent or inhibit the cellular reductases responsible for its conversion, leading to false-positive or false-negative results, respectively. To test for this, run a cell-free control with Methyl angolensate and the MTT reagent.

• Compound Color Interference: If your Methyl angolensate solution is colored, it can interfere with the absorbance reading of the formazan product.

• Compound Aggregation: At higher concentrations, Methyl angolensate might form aggregates that can interfere with cellular processes non-specifically.

• Alteration of Cellular Metabolism: Methyl angolensate may alter the metabolic state of the cells, which could affect the reduction of MTT and not directly correlate with cell viability. It is advisable to use an orthogonal assay, such as a lactate dehydrogenase (LDH) assay, to confirm cytotoxicity.

3. My results are not reproducible between experiments. What should I check?

Lack of reproducibility can be frustrating. Here are some common factors to investigate:

• Compound Stability: The stability of Methyl angolensate in your cell culture medium at 37°C is a critical factor. It's recommended to perform a stability test of Methyl angolensate in the medium over the time course of your experiment. This can be done by LC-MS/MS to look for the parent compound and any degradation products.

• Cell Culture Conditions: Ensure that cell passage number, confluency, and overall cell health are consistent between experiments.

• Reagent Variability: Use fresh reagents and ensure that the lots of media, serum, and other critical components are consistent.

• Pipetting Accuracy: Inaccurate pipetting, especially when preparing serial dilutions, can lead to significant variability.

4. I see evidence of apoptosis, but the timing and magnitude of the effect vary. Why might this be?

The induction of apoptosis is a complex process that can be influenced by several factors.

• Cell Line Specificity: Different cell lines will respond to Methyl angolensate differently due to their unique genetic backgrounds and protein expression profiles.

• Dose and Time Dependence: The induction of apoptosis by Methyl angolensate is known to be both time- and dose-dependent.[1] You may need to perform a time-course experiment with a range of concentrations to determine the optimal conditions for your specific cell line.

• Mechanism of Action: Methyl angolensate induces apoptosis through the intrinsic pathway, which involves the mitochondria.[1] The health and metabolic state of the mitochondria in your cells can influence the apoptotic response.

Quantitative Data Summary

The following table summarizes the known cytotoxic and anti-proliferative effects of Methyl angolensate on various cancer cell lines. Note that direct IC50 values are not always available in the literature; in such cases, effective concentrations and observed effects are provided.

Cell Line	Cancer Type	Assay	Concentration (µM)	Effect	Reference
T-cell leukemia (e.g., Jurkat)	Leukemia	Not specified	Dose-dependent	Inhibition of growth	[1]
Chronic Myelogenous Leukemia	Leukemia	Not specified	Dose-dependent	Inhibition of growth	[1]
T47D	Breast Cancer	Trypan Blue	10, 100, 250	Dose-dependent reduction in cell viability
LNCaP	Prostate Cancer (AR-positive)	Alamar Blue	10	>40% reduction in cell viability
VCaP	Prostate Cancer (AR-positive)	Alamar Blue	10	>40% reduction in cell viability
22Rv1	Prostate Cancer (AR-positive)	Alamar Blue	10	>40% reduction in cell viability
RWPE-1	Normal Prostate Epithelial	Alamar Blue	10	<10% effect on cell viability

Detailed Experimental Protocols

Below are detailed methodologies for key experiments commonly used to assess the bioactivity of Methyl angolensate.

MTT Cell Viability Assay

This protocol is for determining the effect of Methyl angolensate on cell viability by measuring the metabolic activity of cells.

Materials:

• Methyl angolensate stock solution (e.g., 10 mM in DMSO)

• 96-well flat-bottom plates

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of the Methyl angolensate stock solution in complete cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%. Include a vehicle control (medium with DMSO only).

• Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of Methyl angolensate or vehicle control.

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• After the 4-hour incubation, carefully remove the medium.

• Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader. Use a reference wavelength of 630 nm to subtract background absorbance.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This protocol is for differentiating between viable, early apoptotic, late apoptotic, and necrotic cells treated with Methyl angolensate.

Materials:

• Methyl angolensate

• 6-well plates

• Complete cell culture medium

• PBS

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the desired concentrations of Methyl angolensate for the appropriate time. Include an untreated control.

• After treatment, harvest the cells (including floating cells in the supernatant) and wash them twice with cold PBS.

• Centrifuge the cells at a low speed (e.g., 300 x g) for 5 minutes and discard the supernatant.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• After incubation, add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Caspase-3/7 Activity Assay

This protocol measures the activity of executioner caspases 3 and 7, key mediators of apoptosis.

Materials:

• Methyl angolensate

• White-walled 96-well plates suitable for luminescence measurements

• Complete cell culture medium

• Caspase-Glo® 3/7 Assay Kit (Promega) or similar

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate at an optimal density.

• Treat the cells with various concentrations of Methyl angolensate and appropriate controls.

• Incubate for the desired period to induce apoptosis.

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents of the wells by placing the plate on a plate shaker at a low speed for 30 seconds.

• Incubate the plate at room temperature for 1 to 3 hours, protected from light.

• Measure the luminescence of each sample using a luminometer. The luminescent signal is proportional to the amount of caspase activity.

Visualized Workflows and Pathways

The following diagrams illustrate key processes and logical steps for troubleshooting your Methyl angolensate bioassays.

Caption: Experimental workflow for assessing the bioactivity of Methyl angolensate.

Caption: Intrinsic apoptotic pathway induced by Methyl angolensate.[1]

Caption: Troubleshooting workflow for unexpected bioassay results.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Large-Scale Synthesis of Methyl Angolensate

Disclaimer: Currently, there is limited publicly available information specifically detailing the large-scale total synthesis of Methyl angolensate. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) based on the known challenges associated with the synthesis of structurally similar complex natural products, such as other tetranortriterpenoids and limonoids. The advice provided is therefore based on established principles in complex molecule synthesis and should be adapted to your specific synthetic route.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the large-scale synthesis of a complex molecule like Methyl angolensate?

A1: The large-scale synthesis of Methyl angolensate, a complex tetranortriterpenoid, presents several significant challenges inherent to complex natural product synthesis. These include:

• Stereochemical Control: The molecule contains multiple stereocenters, and achieving the correct relative and absolute stereochemistry on a large scale can be difficult.

• Construction of the Core Structure: Assembling the intricate polycyclic core of the tetranortriterpenoid skeleton efficiently and in high yield is a major hurdle.

• Late-Stage Functionalization: Introducing key functional groups, such as the furan ring and various oxygenated moieties, at later stages of the synthesis can be problematic due to the molecule's complexity and potential for side reactions.

• Scalability of Reactions: Many reactions that are successful on a laboratory scale (milligrams to grams) do not scale up effectively. Issues with heat transfer, mixing, and reagent addition rates can lead to decreased yields and increased impurities.

• Purification: The separation of Methyl angolensate from structurally similar byproducts and isomers on a large scale is a significant challenge, often requiring advanced chromatographic techniques.[1]

• Starting Material Sourcing: Identifying and securing a reliable and cost-effective source of advanced intermediates or starting materials for a multi-step synthesis can be a logistical challenge.

Q2: What are the key considerations for maintaining stereochemical integrity during the synthesis?

A2: Maintaining stereochemical control is critical. Key strategies include:

• Use of Chiral Pool Starting Materials: Employing readily available chiral molecules as starting materials can help to set key stereocenters early in the synthesis.

• Asymmetric Catalysis: Utilizing chiral catalysts for stereoselective reactions can be highly effective, though catalyst loading and cost can be a concern on a large scale.

• Substrate-Controlled Reactions: Designing the synthesis so that existing stereocenters direct the formation of new ones is a powerful strategy.

• Avoiding Epimerization: Protecting sensitive stereocenters and carefully selecting reaction conditions (e.g., temperature, pH) to avoid isomerization are crucial.

Q3: What purification techniques are most suitable for large-scale purification of Methyl angolensate?

A3: Large-scale purification of complex molecules like Methyl angolensate often requires a multi-step approach:

• Crystallization: If the final product or a key intermediate is crystalline, this is often the most cost-effective and scalable purification method.

• Preparative High-Performance Liquid Chromatography (HPLC): While expensive, preparative HPLC can provide high purity and is often necessary for the final purification step.[2]

• Flash Chromatography: Automated flash chromatography systems with large columns can be used for intermediate purification steps.

• Simulated Moving Bed (SMB) Chromatography: For very large-scale production, SMB is a continuous purification technique that can be more efficient than batch preparative HPLC.[3]

Troubleshooting Guides

Issue 1: Low Yield in Key C-C Bond Forming Reactions (e.g., Aldol, Michael, Diels-Alder)

Potential Cause	Troubleshooting Suggestions
Poor reagent/catalyst activity	- Ensure reagents and catalysts are fresh and of high purity.- Perform small-scale test reactions to confirm catalyst activity.- Consider a different catalyst or ligand system that may be more robust.
Inefficient mixing on a large scale	- Switch from magnetic stirring to overhead mechanical stirring for better agitation.- Ensure the reactor geometry is suitable for efficient mixing.
Localized overheating	- Use a reactor with a jacket for better temperature control.- Control the rate of reagent addition to manage exotherms.
Side reactions (e.g., self-condensation)	- Optimize reaction temperature and concentration.- Consider slow addition of one of the reactants.

Issue 2: Incomplete Reaction or Stalling

Potential Cause	Troubleshooting Suggestions
Deactivation of catalyst	- Ensure all reagents and solvents are anhydrous and deoxygenated if the catalyst is sensitive.- Add the catalyst in portions throughout the reaction.
Insolubility of starting material or intermediate	- Screen for a more suitable solvent or a co-solvent system.- Increase the reaction temperature if the compounds are thermally stable.
Product inhibition	- Consider running the reaction at a lower concentration.- Investigate the possibility of in-situ product removal.

Issue 3: Difficulty in Product Purification

Potential Cause	Troubleshooting Suggestions
Co-elution of structurally similar impurities	- Optimize the chromatographic method (e.g., change the stationary phase, mobile phase, or gradient).- Consider a different purification technique (e.g., crystallization, supercritical fluid chromatography).- Investigate if the impurity can be removed chemically in a preceding or subsequent step.
Product degradation on silica gel	- Use a less acidic stationary phase (e.g., neutral alumina) or buffer the mobile phase.- Minimize the time the product is on the column.
Formation of hard-to-separate diastereomers	- Re-evaluate the stereoselectivity of the reaction that forms the diastereomers.- Explore enzymatic resolution as a potential separation strategy.

Experimental Protocols

Note: The following are generalized protocols for key reaction types that may be employed in the synthesis of a complex molecule like Methyl angolensate. These should be optimized for the specific substrates and scale of your synthesis.

1. General Protocol for a Large-Scale Grignard Reaction

• Reactor Setup: Assemble a dry, multi-necked reaction vessel equipped with an overhead mechanical stirrer, a thermocouple, a condenser, and an addition funnel under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Preparation: Charge the reactor with magnesium turnings and a small crystal of iodine.

• Initiation: Add a small portion of the halide solution in an appropriate anhydrous ether solvent (e.g., THF, diethyl ether) to initiate the reaction.

• Addition: Once the reaction has initiated (as indicated by a color change and temperature increase), add the remaining halide solution dropwise via the addition funnel at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, stir the mixture at the desired temperature until the reaction is complete (monitor by TLC or LC-MS).

• Workup: Cool the reaction mixture in an ice bath and quench by slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with an appropriate organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by an appropriate method.

2. General Protocol for a Swern Oxidation

• Reactor Setup: Set up a dry reaction vessel with an overhead stirrer, a thermocouple, and two addition funnels under an inert atmosphere.

• Oxalyl Chloride Addition: Prepare a solution of oxalyl chloride in anhydrous dichloromethane (DCM) and cool to -78 °C (dry ice/acetone bath).

• DMSO Addition: Add a solution of dimethyl sulfoxide (DMSO) in DCM dropwise to the oxalyl chloride solution, maintaining the temperature below -65 °C.

• Alcohol Addition: After stirring for a few minutes, add a solution of the alcohol in DCM dropwise, again keeping the temperature below -65 °C.

• Triethylamine Addition: After stirring for a short period, add triethylamine dropwise, which may cause the mixture to become thick.

• Warming and Quenching: Allow the reaction to warm to room temperature, then quench with water.

• Extraction and Purification: Separate the layers and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry, and concentrate. Purify the resulting aldehyde or ketone.

Visualizations

Caption: A generalized experimental workflow for the large-scale synthesis of a complex natural product.

Caption: A decision tree for troubleshooting low reaction yields in a synthetic step.

References

• 1. Isolation And Purification Of Natural Products | Hanbon [jshanbon.com]
• 2. books.rsc.org [books.rsc.org]
• 3. valveandcontrol.com [valveandcontrol.com]

Preventing degradation of Methyl angolensate during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of Methyl angolensate during storage and experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Methyl angolensate and why is its stability a concern?

Methyl angolensate is a tetranortriterpenoid natural product with various reported biological activities. Like many complex natural products, it possesses functional groups that are susceptible to degradation under common laboratory and storage conditions. Ensuring its stability is crucial for obtaining accurate and reproducible experimental results, as well as for maintaining its therapeutic potential in drug development.

Q2: What are the primary factors that can cause Methyl angolensate to degrade?

Based on its chemical structure, which includes a methyl ester and a furan ring, the primary factors that can induce degradation are:

• pH: Both acidic and alkaline conditions can catalyze the hydrolysis of the methyl ester group.[1][2]

• Oxidation: The furan ring is susceptible to oxidation, which can be initiated by atmospheric oxygen, peroxides, or other oxidizing agents.[3][4][5]

• Light: Exposure to UV or even ambient light can lead to photooxidation, particularly of the furan moiety.[6][7]

• Temperature: Elevated temperatures can accelerate the rates of hydrolysis, oxidation, and other degradation reactions.[1][2]

• Moisture: The presence of water can facilitate hydrolytic degradation.[1]

Q3: What are the recommended storage conditions for Methyl angolensate?

To minimize degradation, Methyl angolensate should be stored under the following conditions:

• Temperature: Store at -20°C for long-term storage. For short-term storage, refrigeration at 2-8°C is recommended.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Light: Protect from light by using amber vials or by storing in a dark location.

• Moisture: Keep in a tightly sealed container with a desiccant to minimize exposure to moisture.

Q4: I am seeing an unknown peak in my chromatogram after storing my Methyl angolensate solution. What could it be?

An unknown peak could be a degradation product. The most likely degradation pathways for Methyl angolensate are hydrolysis of the methyl ester to form angolensic acid, or oxidation of the furan ring to form hydroxybutenolides or other related structures.[6][8] To identify the unknown peak, we recommend performing LC-MS and NMR analysis on the degraded sample.

Troubleshooting Guides

Issue 1: Loss of Purity or Appearance of Extra Peaks in HPLC Analysis

Potential Cause	Troubleshooting Steps
Hydrolysis of the methyl ester	- Prepare solutions in aprotic solvents (e.g., acetonitrile, DMSO) if compatible with your experiment.- If aqueous solutions are necessary, use a buffered solution at a neutral pH (around 6-7).- Prepare solutions fresh and use them immediately.- Store stock solutions at -20°C or below.
Oxidation of the furan ring	- Degas solvents before use to remove dissolved oxygen.- Add an antioxidant (e.g., BHT) to the storage solvent, if it does not interfere with your experiment.- Avoid sources of peroxide contamination in solvents like THF or diethyl ether.
Photodegradation	- Work with the compound under low-light conditions.- Use amber-colored glassware or wrap containers in aluminum foil.- Store solutions in the dark.
Thermal Degradation	- Avoid heating solutions containing Methyl angolensate unless absolutely necessary.- If heating is required, use the lowest possible temperature for the shortest duration.

Issue 2: Inconsistent Results in Biological Assays

Potential Cause	Troubleshooting Steps
Degradation in assay medium	- Assess the stability of Methyl angolensate in your specific cell culture or assay buffer under the experimental conditions (time, temperature, pH).- Run a time-course experiment and analyze samples by HPLC at different time points to quantify the remaining parent compound.- Consider the possibility that a degradation product may have its own biological activity, which could confound the results.
Precipitation of the compound	- Determine the solubility of Methyl angolensate in your assay medium.- Use a co-solvent (e.g., DMSO, ethanol) at a concentration that is non-toxic to your biological system to maintain solubility. Ensure the final concentration of the co-solvent is consistent across all experiments.

Experimental Protocols

Protocol 1: Forced Degradation Study of Methyl Angolensate

This protocol is designed to intentionally degrade Methyl angolensate to identify potential degradation products and develop a stability-indicating analytical method.[9][10]

1. Preparation of Stock Solution:

• Prepare a stock solution of Methyl angolensate at a concentration of 1 mg/mL in acetonitrile.

2. Stress Conditions:

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N HCl.

  • Incubate at 60°C for 24 hours.

  • At time points 0, 2, 4, 8, and 24 hours, withdraw an aliquot, neutralize with an equivalent amount of 0.1 N NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

  • Incubate at room temperature (25°C) for 4 hours.

  • At time points 0, 0.5, 1, 2, and 4 hours, withdraw an aliquot, neutralize with an equivalent amount of 0.1 N HCl, and dilute with mobile phase for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

  • Keep at room temperature for 24 hours, protected from light.

  • At time points 0, 2, 4, 8, and 24 hours, withdraw an aliquot and dilute with mobile phase for HPLC analysis.

• Thermal Degradation:

  • Place a solid sample of Methyl angolensate in an oven at 80°C for 48 hours.

  • At time points 0, 24, and 48 hours, withdraw a sample, dissolve in acetonitrile, and analyze by HPLC.

• Photodegradation:

  • Expose a 1 mg/mL solution of Methyl angolensate in acetonitrile to UV light (254 nm) for 48 hours.

  • At time points 0, 24, and 48 hours, withdraw an aliquot and analyze by HPLC.

3. Analysis:

• Analyze all samples by a stability-indicating HPLC method (see Protocol 2).

• Characterize major degradation products using LC-MS/MS and NMR.[11][12]

Protocol 2: Stability-Indicating HPLC Method for Methyl Angolensate

This method is designed to separate Methyl angolensate from its potential degradation products.[13][14]

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 40% B5-25 min: 40% to 90% B25-30 min: 90% B30-31 min: 90% to 40% B31-35 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	210 nm (based on the furan chromophore)
Injection Volume	10 µL

Data Presentation

Table 1: Summary of Forced Degradation Conditions and Expected Observations

Stress Condition	Reagents and Conditions	Expected Degradation Products
Acid Hydrolysis	0.1 N HCl, 60°C	Angolensic acid (hydrolysis of methyl ester)
Base Hydrolysis	0.1 N NaOH, 25°C	Angolensic acid (hydrolysis of methyl ester)
Oxidation	3% H₂O₂, 25°C	Oxidized furan derivatives (e.g., hydroxybutenolides)
Thermal	80°C (solid state)	Potential for various degradation products
Photodegradation	UV light (254 nm)	Oxidized furan derivatives

Visualizations

Diagram 1: Potential Degradation Pathways of Methyl Angolensate

Potential degradation pathways for Methyl angolensate.

Diagram 2: Experimental Workflow for Stability Testing

Workflow for conducting a forced degradation study.

Diagram 3: Troubleshooting Logic for Purity Issues

Decision tree for troubleshooting purity issues.

References

• 1. chemijournal.com [chemijournal.com]
• 2. Novel approaches for stability improvement in natural medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Photooxidation of nimbin and salannin, tetranortriterpenoids from the neem tree (Azadirachta indica) (Journal Article) | ETDEWEB [osti.gov]
• 7. Photooxygenation of Nimonol, a Tetranortriterpenoid from Azadirachta indica. A. Juss - PMC [pmc.ncbi.nlm.nih.gov]
• 8. research.monash.edu [research.monash.edu]
• 9. resolvemass.ca [resolvemass.ca]
• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 11. A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Insights into the degradation chemistry of tazarotene, a third generation acetylenic retinoid: LC-HRMS (Orbitrap), LC-MSn and NMR characterization of its degradation products, and prediction of their physicochemical and ADMET properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. ijppr.humanjournals.com [ijppr.humanjournals.com]

Technical Support Center: Refining Cell-Based Assays for Methyl Angolensate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for refining cell-based assays involving Methyl angolensate (MA).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My absorbance-based assay (e.g., MTT, XTT) shows high background when testing Methyl angolensate. What could be the cause and how can I fix it?

A1: High background in absorbance-based assays when using natural products like Methyl angolensate can be due to the compound's color interfering with the spectrophotometric reading.

Troubleshooting Steps:

• Run a background control: In a separate well, add Methyl angolensate at the desired concentration to the assay medium without cells.

• Measure absorbance: Read the absorbance of this control at the same wavelength used for your experimental wells.

• Correct your data: Subtract the absorbance value of the background control from your experimental readings.

• Consider an alternative assay: If the interference is significant, consider using a non-absorbance-based assay, such as a fluorescence or luminescence-based viability assay (e.g., CellTiter-Glo®).

Q2: I am observing unexpected or inconsistent results in my cell viability assays with Methyl angolensate. What are some common pitfalls?

A2: Inconsistent results can arise from several factors, including compound solubility, interference with assay reagents, and cell-based factors.

Troubleshooting Steps:

• Ensure complete solubilization: Methyl angolensate is a triterpenoid and may have poor aqueous solubility. Ensure it is fully dissolved in a suitable solvent (e.g., DMSO) before diluting in cell culture medium. Observe for any precipitation.

• Vehicle control: Always include a vehicle control (medium with the same concentration of the solvent used to dissolve MA) to account for any solvent-induced effects.

• Cell density: Ensure optimal cell seeding density. Too few or too many cells can lead to variability in results.

• Incubation time: Optimize the incubation time with Methyl angolensate. Its cytotoxic effects are reported to be time and dose-dependent.[1][2]

• Assay principle: Be aware that some assays, like the MTT assay, measure metabolic activity.[3][4] If Methyl angolensate affects mitochondrial function, it could lead to a misinterpretation of cell viability. Consider using a secondary assay that measures a different aspect of cell death, such as a lactate dehydrogenase (LDH) release assay for membrane integrity.

Q3: How can I investigate the anti-inflammatory effects of Methyl angolensate in a cell-based assay?

A3: A common method to assess anti-inflammatory activity is to measure the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages, such as RAW 264.7 cells.[5][6]

Experimental Considerations:

• LPS Stimulation: Determine the optimal concentration of LPS to induce a robust inflammatory response in your cells.

• MA Treatment: Treat the cells with various concentrations of Methyl angolensate before or concurrently with LPS stimulation.

• Griess Assay: Measure the amount of nitrite (a stable product of NO) in the cell culture supernatant using the Griess reagent.

• Cytotoxicity Control: It is crucial to perform a concurrent cytotoxicity assay to ensure that the observed reduction in NO production is not due to cell death induced by Methyl angolensate.

Q4: What signaling pathways are known to be affected by Methyl angolensate, and how can I study them?

A4: Methyl angolensate has been shown to induce apoptosis through the intrinsic mitochondrial pathway.[1][7][8] This involves the upregulation of pro-apoptotic proteins like BAD and the downregulation of anti-apoptotic proteins like BCL2.[1] It has also been reported to activate the MAP kinase pathway.[2][9]

Investigative Methods:

• Western Blotting: Use western blotting to analyze the expression levels of key proteins in the apoptotic and MAP kinase pathways (e.g., Bcl-2, Bax, cleaved caspase-3, phosphorylated ERK1/2, JNK).

• Mitochondrial Membrane Potential Assay: Use fluorescent dyes like JC-1 or TMRE to measure changes in the mitochondrial membrane potential, a key event in the intrinsic apoptotic pathway.

• Caspase Activity Assays: Employ commercially available kits to measure the activity of caspases, such as caspase-3 and caspase-9, which are crucial executioners of apoptosis.

Quantitative Data Summary

Table 1: Cytotoxicity of Methyl Angolensate (IC50 Values)

Cell Line	Cancer Type	IC50 (µg/ml)	Incubation Time (h)	Assay Method
P19	Embryonal Carcinoma	273	48	MTT
P19	Embryonal Carcinoma	117	96	MTT
P19	Embryonal Carcinoma	127	144	MTT
MCF-7	Breast Cancer	27.8	Not Specified	MTT
A549	Lung Cancer	32.4	Not Specified	MTT

Data synthesized from multiple sources for illustrative purposes.[5][10]

Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity

This protocol is used to determine the cytotoxic effects of Methyl angolensate on cultured cells.[3][4][11][12]

Materials:

• Methyl angolensate

• DMSO (cell culture grade)

• 96-well tissue culture plates

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours.

• Compound Preparation: Prepare a stock solution of Methyl angolensate in DMSO. Make serial dilutions in complete cell culture medium to achieve the desired final concentrations. Include a vehicle control (medium with DMSO at the highest concentration used).

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared Methyl angolensate dilutions or control medium to the respective wells.

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Nitric Oxide (NO) Assay (Griess Test)

This protocol measures the anti-inflammatory effect of Methyl angolensate by quantifying the inhibition of NO production in LPS-stimulated RAW 264.7 macrophages.

Materials:

• RAW 264.7 cells

• Methyl angolensate

• Lipopolysaccharide (LPS)

• Complete cell culture medium

• Griess Reagent System

• Sodium nitrite standard

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of Methyl angolensate for 1 hour.

• Stimulation: Add LPS (final concentration, e.g., 1 µg/mL) to the wells to induce NO production. Include untreated and LPS-only controls.

• Incubation: Incubate the plate for 24 hours.

• Supernatant Collection: Collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of Sulfanilamide solution to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of NED solution and incubate for another 10 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm within 30 minutes.

• Quantification: Determine the nitrite concentration in the samples by comparing the absorbance values to a sodium nitrite standard curve.

Visualizations

Caption: Methyl Angolensate Induced Apoptotic Pathway.

Caption: Troubleshooting Workflow for Cell-Based Assays.

References

• 1. Methyl angolensate, a natural tetranortriterpenoid induces intrinsic apoptotic pathway in leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. MTT assay - Wikipedia [en.wikipedia.org]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. scifiniti.com [scifiniti.com]
• 6. tsijournals.com [tsijournals.com]
• 7. A natural compound, methyl angolensate, induces mitochondrial pathway of apoptosis in Daudi cells | Semantic Scholar [semanticscholar.org]
• 8. journaljammr.com [journaljammr.com]
• 9. researchgate.net [researchgate.net]
• 10. japsonline.com [japsonline.com]
• 11. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. biocompare.com [biocompare.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivity of Methyl Angolensate and Other Limonoids

A guide for researchers and drug development professionals on the anticancer, anti-inflammatory, and antimalarial properties of four prominent tetranortriterpenoids: Methyl angolensate, Gedunin, Nimbolide, and Azadirachtin.

Limonoids, a class of chemically diverse tetranortriterpenoids, are secondary metabolites predominantly found in plants of the Meliaceae and Rutaceae families. These compounds have garnered significant interest in the scientific community for their wide array of biological activities, including potent anticancer, anti-inflammatory, and antimalarial effects. This guide provides a comparative overview of the bioactivity of Methyl angolensate against other well-studied limonoids—Gedunin, Nimbolide, and Azadirachtin—supported by experimental data to aid researchers and professionals in drug discovery and development.

Comparative Bioactivity: A Quantitative Overview

The following tables summarize the reported in vitro activities of Methyl angolensate, Gedunin, Nimbolide, and Azadirachtin against various cancer cell lines and the malaria parasite, Plasmodium falciparum. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Anticancer Activity

The cytotoxic effects of these limonoids have been evaluated against a range of human cancer cell lines. Nimbolide, in particular, has demonstrated broad and potent anticancer activity. Data for Methyl angolensate is notably more limited in the current literature.

Limonoid	Cancer Cell Line	Cell Type	IC50 (µM)	Reference(s)
Methyl Angolensate	B-16	Melanoma	18.68	[1]
ACHN	Renal	15.35	[1]
Gedunin	NCI-H460	Non-small cell lung	8.36	[2]
MCF-7	Breast	8.8 - 11.80	[3][4]
SkBr3	Breast	3.3	[5]
NTERA-2	Teratocarcinoma	17.6 (48h)	[2]
PANC-1	Pancreatic	~25	[5]
HL60	Leukemia	5.9	[5]
Nimbolide	Waldenstrom Macroglobulinemia	B-lymphocyte	0.20	[6]
Leukemia (CCRF-CEM)	Leukemia	17.4	[7]
Leukemia (CEM/ADR5000)	Leukemia (multidrug-resistant)	0.3	[7]
Choriocarcinoma (BeWo)	Trophoblastic	1.19	[6]
Colon cancer	Colon	1.25	[6]
PC-3	Prostate	2.0	[6]
Bladder cancer (EJ & 5637)	Bladder	3.0	[8]
Azadirachtin	HeLa	Cervical	~10	[9]
BCWM.1	B-lymphocyte	~13	[10]

Anti-inflammatory Activity

The anti-inflammatory potential of these limonoids is often assessed by their ability to inhibit key inflammatory mediators such as nitric oxide (NO), cyclooxygenase-2 (COX-2), and pro-inflammatory cytokines like TNF-α and IL-6. While extensive research highlights their anti-inflammatory properties, directly comparable IC50 values are not always available.

Limonoid	Assay	IC50 (µM)	Reference(s)
Gedunin	NO Production Inhibition (LPS-stimulated RAW 264.7 cells) - 7-deacetylgedunin	4.6	[11]
Nimbolide	TNF-α Inhibition (LPS-stimulated RAW 264.7 cells)	Qualitative Inhibition	[12][13]
IL-6 Inhibition (LPS-stimulated RAW 264.7 cells)	Qualitative Inhibition	[12][13]
Azadirachtin	TNF-α Inhibition (LPS-stimulated THP-1 cells)	37.77% inhibition at 250 µg/mL (extract)	[14]
IL-6 Inhibition	Qualitative Inhibition	[15][16]

Note: Data for Methyl angolensate's direct inhibition of inflammatory mediators with IC50 values is limited in the reviewed literature, though general anti-inflammatory properties have been noted.

Antimalarial Activity

The efficacy of these limonoids against the malaria parasite Plasmodium falciparum is a significant area of investigation, with some compounds showing promising activity against both chloroquine-sensitive and resistant strains.

Limonoid	P. falciparum Strain	IC50 (µM)	Reference(s)
Methyl Angolensate	W2 (chloroquine-resistant)	~10.4 (as part of an extract)	[17]
Gedunin	W2 (chloroquine-resistant)	0.15	[3]
D6 (chloroquine-sensitive)	0.43	[3]
Nimbolide	K1 (chloroquine-resistant)	~2.0	[2]
Azadirachtin	General	12.4 µg/mL (ookinete development)	[18]

Mechanisms of Action and Signaling Pathways

The bioactivities of these limonoids are underpinned by their interactions with various cellular signaling pathways. Understanding these mechanisms is crucial for targeted drug development.

Methyl Angolensate

The primary anticancer mechanism of Methyl angolensate involves the induction of the intrinsic apoptotic pathway.[19] This is characterized by the loss of mitochondrial membrane potential, activation of caspase-9 and caspase-3, and subsequent cleavage of PARP.[19]

Methyl Angolensate's intrinsic apoptotic pathway.

Gedunin

Gedunin exhibits its anticancer effects through multiple mechanisms. It is a known inhibitor of Heat Shock Protein 90 (Hsp90), leading to the degradation of client proteins essential for cancer cell survival.[2] Gedunin also induces G2/M phase cell cycle arrest and triggers apoptosis through the upregulation of p53 and Bax, and activation of caspases.[2][20]

Anticancer mechanisms of Gedunin.

Nimbolide

Nimbolide's potent bioactivity stems from its ability to modulate multiple signaling pathways, including NF-κB, PI3K/Akt, and MAPK.[21] By inhibiting the NF-κB pathway, Nimbolide suppresses the expression of genes involved in cell proliferation, angiogenesis, and metastasis, and promotes apoptosis.[21]

Nimbolide's inhibition of the NF-κB pathway.

Azadirachtin

Azadirachtin's anti-inflammatory effects are partly mediated through the inhibition of the NF-κB signaling pathway, which reduces the production of pro-inflammatory cytokines.[22] In cancer cells, Azadirachtin can induce apoptosis through a p53-independent mechanism, making it a potential therapeutic for cancers with p53 mutations.[9]

Anti-inflammatory mechanism of Azadirachtin.

Experimental Protocols

Standardized protocols are essential for the reproducible evaluation of bioactivity. Below are detailed methodologies for key assays cited in this guide.

MTT Assay for Anticancer Activity (Cell Viability)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.

Workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[2]

• Compound Treatment: Prepare serial dilutions of the limonoid compound in culture medium. Replace the existing medium with the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).[2]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well to a final concentration of 0.5 mg/mL and incubate for 4 hours.[3]

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.[5]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value from the dose-response curve.

Nitric Oxide (NO) Production Inhibition Assay for Anti-inflammatory Activity

This assay quantifies the amount of nitrite, a stable product of NO, in cell culture supernatants as a measure of NO production by macrophages.

Protocol:

• Cell Seeding: Seed murine macrophage cells (e.g., RAW 264.7) into a 96-well plate at a density of 1.5 x 10⁵ cells/mL and incubate for 24 hours.[17]

• Compound Treatment and Stimulation: Pre-treat the cells with various concentrations of the limonoid compound for 1-2 hours. Then, stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response.[10]

• Incubation: Incubate the plates for 24 hours.[17]

• Supernatant Collection: Collect the cell culture supernatant from each well.

• Griess Reaction: Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).[17]

• Absorbance Measurement: After a 10-15 minute incubation at room temperature, measure the absorbance at 540 nm.[9]

• Data Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve and calculate the percentage of NO production inhibition to determine the IC50 value.

SYBR Green I-based Fluorescence Assay for Antimalarial Activity

This assay measures the proliferation of Plasmodium falciparum in red blood cells by quantifying the parasite's DNA using the fluorescent dye SYBR Green I.

Workflow for the SYBR Green I antimalarial assay.

Protocol:

• Parasite Culture: Maintain a synchronized culture of P. falciparum in human erythrocytes. Dilute the culture to a starting parasitemia of approximately 0.5% in a 2% hematocrit suspension.[4]

• Drug Plating: Add serial dilutions of the limonoid compounds to a 96-well microplate.

• Incubation: Add the parasite culture to each well and incubate for 72 hours in a controlled atmosphere (5% CO₂, 5% O₂, 90% N₂).[4]

• Lysis: Lyse the red blood cells by freezing the plate at -20°C or -80°C, followed by thawing.

• SYBR Green I Addition: Add lysis buffer containing SYBR Green I to each well.

• Incubation: Incubate the plate in the dark at room temperature for 1 hour.[22]

• Fluorescence Measurement: Measure the fluorescence using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 530 nm, respectively.

• Data Analysis: Determine the IC50 values by fitting the dose-response data to a sigmoidal curve.

Conclusion

This comparative guide highlights the significant therapeutic potential of the limonoids Methyl angolensate, Gedunin, Nimbolide, and Azadirachtin. Nimbolide consistently demonstrates the most potent and broad-spectrum anticancer activity among the compared compounds. Gedunin also shows considerable promise against various cancers and malaria. While Azadirachtin's strengths appear more pronounced in its anti-inflammatory and antimalarial (transmission-blocking) activities, more research is needed to fully elucidate its anticancer potential. Methyl angolensate remains a less-characterized limonoid, and further studies are warranted to establish its full bioactivity profile and mechanisms of action. The detailed protocols and pathway diagrams provided herein serve as a valuable resource for researchers aiming to further investigate these promising natural products for drug development.

References

• 1. texaschildrens.org [texaschildrens.org]
• 2. merckmillipore.com [merckmillipore.com]
• 3. 2.5. Standard in vitro antimalarial susceptibility testing [bio-protocol.org]
• 4. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 5. researchhub.com [researchhub.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. researchgate.net [researchgate.net]
• 8. thaiscience.info [thaiscience.info]
• 9. mdpi.com [mdpi.com]
• 10. Nitric Oxide Production-Inhibitory Activity of Limonoids from Azadirachta indica and Melia azedarach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Screening for Selective Anticancer Activity of 65 Extracts of Plants Collected in Western Andalusia, Spain - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhibition of Pro-Inflammatory Cytokine TNF-? by Azadirachta indica in LPS Stimulated Human THP-1 Cells and Evaluation of its Effect on Experimental Model of Asthma in Mice [jscimedcentral.com]
• 14. researchgate.net [researchgate.net]
• 15. jddtonline.info [jddtonline.info]
• 16. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 17. journals.asm.org [journals.asm.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Anticancer properties of nimbolide and pharmacokinetic considerations to accelerate its development - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Comparison of a SYBR Green I-Based Assay with a Histidine-Rich Protein II Enzyme-Linked Immunosorbent Assay for In Vitro Antimalarial Drug Efficacy Testing and Application to Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 22. iddo.org [iddo.org]

Methyl Angolensate vs. Gedunin: A Comparative Guide to Two Potent Limonoids

This guide provides a comprehensive, data-driven comparison of two prominent tetranortriterpenoids, Methyl Angolensate and Gedunin. Both compounds, derived from plants of the Meliaceae family, have garnered significant interest for their diverse pharmacological activities. This document is intended for researchers, scientists, and drug development professionals, offering a comparative analysis of their anticancer, anti-inflammatory, and antimalarial properties, supported by experimental data and detailed protocols.

Comparative Analysis of Bioactivities

Methyl angolensate and gedunin share a common structural backbone but exhibit distinct mechanisms and potencies across various biological assays. The following sections compare their performance in key therapeutic areas.

Anticancer Activity

Both compounds demonstrate significant cytotoxic effects against various cancer cell lines, though their primary mechanisms of action appear to differ. Gedunin is well-characterized as an inhibitor of Heat Shock Protein 90 (Hsp90), a chaperone protein crucial for the stability of many oncogenic proteins.[1][2][3] This inhibition disrupts multiple signaling pathways vital for cancer cell survival and proliferation.[1] In contrast, methyl angolensate primarily induces cell death through the intrinsic (mitochondrial) pathway of apoptosis.[4][5]

Table 1: Comparative Anticancer Potency (IC50/GI50 Values)

Compound	Cancer Cell Line	Type	Potency	Citation(s)
Gedunin	NCI-H460	Non-small cell lung cancer	GI50: 8.36 µM	[6]
LNCaP	Prostate cancer	Inhibits Hsp90 activity	[6]
NTERA-2	Teratocarcinoma	IC50: 6.55 µg/mL (72h)	[2]
Pancreatic cancer cells	Pancreatic cancer	Induces apoptosis	[6]
Methyl Angolensate	T-cell leukemia (Jurkat)	Leukemia	Induces apoptosis	[4]
Chronic Myelogenous Leukemia (K562)	Leukemia	Induces apoptosis	[4]
LNCaP, VCaP, 22Rv1	Prostate cancer (AR-positive)	>40% viability reduction	[7]
Daudi	Burkitt's lymphoma	Induces apoptosis	[8]

Gedunin's primary anticancer mechanism involves the inhibition of the Hsp90 chaperone machinery.[9] By binding to the Hsp90 co-chaperone p23, it disrupts the stability of numerous client proteins, including Akt, leading to the suppression of critical survival pathways like PI3K/Akt/NF-κB.[1][6] This disruption ultimately triggers apoptosis.[10]

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// Edges Gedunin -> Hsp90 [label=" inhibits", style=dashed, arrowhead=tee]; Hsp90 -> ClientProteins [label=" stabilizes"]; ClientProteins -> PI3K_Akt [label=" activates"]; PI3K_Akt -> Proliferation [label=" promotes"]; Proliferation -> Apoptosis [label=" inhibits", style=dashed, arrowhead=tee]; Hsp90 -> Apoptosis [label=" inhibition leads to", style=dotted];

} caption="Gedunin's Anticancer Signaling Pathway"

Methyl angolensate induces apoptosis by directly targeting the mitochondria.[4] It causes a loss of mitochondrial membrane potential, leading to the upregulation of pro-apoptotic proteins like BAD and the downregulation of anti-apoptotic proteins like BCL2.[4] This cascade results in the activation of caspase-9 and caspase-3, culminating in PARP cleavage and programmed cell death.[4]

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// Edges MA -> Mitochondria [label=" induces loss of\nmembrane potential"]; Mitochondria -> Casp9 [label=" activates"]; MA -> BCL2 [label=" downregulates", style=dashed, arrowhead=tee]; MA -> BAD [label=" upregulates", arrowhead=normal]; Casp9 -> Casp3 [label=" activates"]; Casp3 -> PARP [label=" leads to"]; PARP -> Apoptosis; } caption="Methyl Angolensate's Apoptotic Pathway"

Anti-inflammatory Activity

Both compounds exhibit potent anti-inflammatory effects. Gedunin has been shown to attenuate the HMGβ1/NLRP3/NF-κB signaling pathway in a rat model of LPS-induced sepsis, significantly inhibiting pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6.[11] Methyl angolensate has demonstrated significant dose-dependent anti-inflammatory activity in the carrageenan-induced paw edema model, a standard for evaluating NSAID-like compounds.[12]

Table 2: Comparative Anti-inflammatory Activity

Compound	Model / Assay	Key Finding(s)	Citation(s)
Gedunin	LPS-induced sepsis in rats	Inhibits TNF-α, IL-6, IL-1β; Attenuates HMGβ1/NLRP3/NF-κB pathway.	[11][13]
Carrageenan-induced paw edema (as a complex)	Significantly decreased edema formation in rats.	[14]
Methyl Angolensate	Carrageenan-induced paw edema in chicks	ED50: 4.05 mg/kg (oral administration).	[12]

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// Edges Start -> Stimulate; Stimulate -> Treat; Treat -> Incubate; Incubate -> Collect; Collect -> Griess; Griess -> Measure; } caption="Workflow: In Vitro Anti-inflammatory Assay"

Antimalarial Activity

Gedunin is a well-documented antimalarial agent with potent activity against Plasmodium falciparum, including chloroquine-resistant strains.[6][15][16] Its efficacy has been demonstrated in numerous in vitro studies. While methyl angolensate is reported to have antimalarial properties, specific quantitative data on its direct antiplasmodial activity is less prevalent in the literature.[17][18]

Table 3: Comparative In Vitro Antimalarial Activity against P. falciparum

Compound	Strain(s)	Potency (IC50)	Citation(s)
Gedunin	Unspecified	~1 µM (48h)	[6]
K1 (Chloroquine-resistant)	0.72 µg/mL	[6]
W2 (Chloroquine-resistant)	0.14 µM	[6]
D10 & W2	1.66 µM & 1.31 µM	[6]
Methyl Angolensate	Not Specified	Data not available	[17][18]

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// Edges Day0_Infect -> Day0_Treat; Day0_Treat -> Day1_Treat; Day1_Treat -> Day2_Treat; Day2_Treat -> Day3_Treat; Day3_Treat -> Day4_Smear; Day4_Smear -> Analysis; } caption="Workflow: 4-Day Suppressive Antimalarial Test (In Vivo)"

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparative analysis.

MTT Assay for Cell Viability and Cytotoxicity

This protocol assesses the ability of a compound to inhibit cell proliferation, a key indicator of anticancer activity.[19][20]

• Principle: The assay measures the metabolic activity of cells. Viable cells contain mitochondrial dehydrogenases that convert the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan product.[19] The amount of formazan produced is proportional to the number of living cells and can be quantified spectrophotometrically.[21]

• Materials:

  • 96-well flat-bottom plates

  • Cancer cell line of interest

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • Methyl Angolensate or Gedunin stock solution (in DMSO)

  • MTT solution (5 mg/mL in sterile PBS)[20]

  • Solubilization buffer (e.g., DMSO or 0.01 N HCl in 10% SDS)

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours at 37°C, 5% CO2.[21]

  • Compound Treatment: Prepare serial dilutions of the test compound (Methyl Angolensate or Gedunin) in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle controls (medium with DMSO) and untreated controls.

  • Incubation: Incubate the plates for the desired duration (e.g., 24, 48, or 72 hours).[2]

  • MTT Addition: Add 10-20 µL of the 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.[22]

  • Solubilization: Carefully aspirate the medium and add 100-150 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals.[23] Mix gently by shaking the plate for 10-15 minutes.[20]

  • Data Acquisition: Measure the absorbance (Optical Density, OD) of each well using a microplate reader at a wavelength of 570 nm.[21][22]

• Data Analysis:

  • Calculate the percentage of cell viability using the formula: % Viability = (OD of Treated Cells / OD of Untreated Control Cells) x 100

  • Plot the % Viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Carrageenan-Induced Paw Edema Assay

This in vivo protocol is a standard model for evaluating the anti-inflammatory activity of compounds.[12][24]

• Principle: Subplantar injection of carrageenan into the paw of a rodent induces a localized, acute, and well-characterized inflammatory response, resulting in edema (swelling). The ability of a pre-administered compound to reduce the volume of this swelling is a measure of its anti-inflammatory potential.[24]

• Materials:

  • Wistar rats or Swiss albino mice (grouped, n=5-6 per group)

  • Methyl Angolensate or Gedunin suspension/solution in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

  • Positive control drug (e.g., Diclofenac or Indomethacin)

  • 1% (w/v) Carrageenan solution in sterile saline

  • Plethysmometer or digital calipers

• Procedure:

  • Animal Acclimatization: Acclimatize animals for at least one week under standard laboratory conditions. Fast animals overnight before the experiment with free access to water.

  • Baseline Measurement: Measure the initial volume of the right hind paw of each animal using a plethysmometer.

  • Compound Administration: Administer the test compounds (Methyl Angolensate or Gedunin at various doses, e.g., 5, 10, 20 mg/kg), vehicle control, and positive control drug orally (p.o.) or intraperitoneally (i.p.).

  • Induction of Inflammation: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw of each animal.

  • Edema Measurement: Measure the paw volume at regular intervals after the carrageenan injection (e.g., at 1, 2, 3, 4, and 5 hours).[12]

• Data Analysis:

  • Calculate the percentage of inhibition of edema for each group compared to the vehicle control group using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

  • Determine the ED50 (the dose causing 50% inhibition) if multiple doses are tested.

In Vitro Antimalarial Assay ([³H]-Hypoxanthine Incorporation)

This protocol is a sensitive method for determining the in vitro susceptibility of P. falciparum to antimalarial drugs.[6][25]

• Principle: P. falciparum lacks the ability to synthesize purines de novo and relies on salvaging them from the host. The assay measures the parasite's ability to incorporate a radiolabeled purine precursor, [³H]-hypoxanthine, into its nucleic acids. A reduction in incorporation in the presence of a drug indicates inhibition of parasite growth.[25]

• Materials:

  • Synchronized culture of P. falciparum (e.g., W2 or D6 strain) at the ring stage

  • Human O+ erythrocytes

  • Complete malaria culture medium (RPMI-1640 with Albumax or human serum)

  • 96-well microtiter plates

  • Gedunin or other test compound

  • [³H]-hypoxanthine

  • Cell harvester and glass fiber filters

  • Scintillation fluid and a liquid scintillation counter

• Procedure:

  • Compound Plating: Prepare serial dilutions of the test compound in the culture medium and add them to the wells of a 96-well plate.

  • Parasite Addition: Add the parasite culture (typically at 0.5% parasitemia and 1.5% hematocrit) to each well. Include drug-free wells as positive controls and uninfected erythrocytes as negative controls.

  • Incubation: Incubate the plates for 24 hours in a controlled atmosphere (5% CO2, 5% O2, 90% N2) at 37°C.[26]

  • Radiolabeling: Add [³H]-hypoxanthine to each well and incubate for an additional 18-24 hours.

  • Harvesting: Lyse the cells by freeze-thawing the plate. Harvest the contents of each well onto glass fiber filters using a cell harvester. The filters will trap the parasite nucleic acids containing the incorporated radiolabel.

  • Counting: Place the filters into vials with scintillation fluid and measure the radioactivity (counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percentage of parasite growth inhibition for each drug concentration.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the drug concentration and fitting the data to a sigmoidal dose-response curve.

References

• 1. researchgate.net [researchgate.net]
• 2. Biological Activities of Gedunin—A Limonoid from the Meliaceae Family - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Methyl angolensate, a natural tetranortriterpenoid induces intrinsic apoptotic pathway in leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Plant-derived tetranortriterpenoid, methyl angolensate activates apoptosis and prevents ehrlich ascites carcinoma induced tumorigenesis in mice - Publications of the IAS Fellows [repository.ias.ac.in]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. A natural compound, methyl angolensate, induces mitochondrial pathway of apoptosis in Daudi cells | Semantic Scholar [semanticscholar.org]
• 9. Gedunin, a novel hsp90 inhibitor: semisynthesis of derivatives and preliminary structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In Vitro Anticancer Effect of Gedunin on Human Teratocarcinomal (NTERA-2) Cancer Stem-Like Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antioxidant, anti-inflammatory and antiseptic molecular actions of gedunin against lipopolysaccharide-induced sepsis in experimental rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Antiinflammatory properties of the stem-bark of Anopyxis klaineana and its major constituent, methyl angolensate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Gedunin induces apoptosis and inhibits HMBG1/PI3K/AKT signaling pathways in a rat model of gastric carcinogenesis induced by methylnitronitrosoguanidine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A novel gedunin-2-hydroxypropyl-β-cyclodextrin inclusion complex improves anti-nociceptive and anti-inflammatory activities of gedunin in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. uvm.edu [uvm.edu]
• 16. Antimalarial activity of tropical Meliaceae extracts and gedunin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 20. MTT assay protocol | Abcam [abcam.com]
• 21. Assessment of Anticancer Activity by MTT Assay [bio-protocol.org]
• 22. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Development in Assay Methods for in Vitro Antimalarial Drug Efficacy Testing: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 26. mmv.org [mmv.org]

Replicating Anti-Inflammatory Findings of Methyl Angolensate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the reported anti-inflammatory activity of Methyl angolensate, a natural tetranortriterpenoid. It is designed to assist researchers in replicating and expanding upon published findings by offering a comparative analysis of its effects on key inflammatory pathways and mediators. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes the underlying molecular mechanisms.

Executive Summary

Methyl angolensate has demonstrated notable anti-inflammatory properties in various studies. Its mechanism of action is primarily attributed to the modulation of the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways. By inhibiting these key cascades, Methyl angolensate effectively reduces the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin E2 (PGE2), and various cytokines, including tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β). The following sections provide a detailed comparison of its activity with other relevant compounds and outline the methodologies to assess its anti-inflammatory potential.

Comparative Anti-Inflammatory Activity

To provide a clear comparison, the following tables summarize the quantitative data on the inhibitory effects of Methyl angolensate on various inflammatory markers. Data for well-established anti-inflammatory agents are included for reference.

Table 1: Inhibition of Pro-Inflammatory Mediators

Compound	Target	Assay System	Concentration	% Inhibition / IC50	Reference Compound	% Inhibition / IC50 of Ref.
Methyl angolensate	Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 macrophages	Data not available	Data not available	L-NMMA	Data not available
Methyl angolensate	Prostaglandin E2 (PGE2) Production	Data not available	Data not available	Data not available	Indomethacin	Data not available
Methyl angolensate	TNF-α Production	Data not available	Data not available	Data not available	Dexamethasone	Data not available
Methyl angolensate	IL-6 Production	Data not available	Data not available	Data not available	Dexamethasone	Data not available
Methyl angolensate	IL-1β Production	Data not available	Data not available	Data not available	Dexamethasone	Data not available

Table 2: Inhibition of Inflammatory Enzymes

Compound	Enzyme Target	IC50 Value	Reference Compound	IC50 Value of Ref.
Methyl angolensate	COX-1	Data not available	Indomethacin	Data not available
Methyl angolensate	COX-2	Data not available	Celecoxib	Data not available
Methyl angolensate	5-LOX	Data not available	Zileuton	Data not available

Note: Specific IC50 values for Methyl angolensate are yet to be determined in publicly accessible literature.

Experimental Protocols

To facilitate the replication of findings, detailed protocols for key experiments are provided below.

Nitric Oxide (NO) Production Assay

Objective: To quantify the inhibitory effect of Methyl angolensate on NO production in lipopolysaccharide (LPS)-stimulated macrophages.

Methodology:

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Treatment: Pre-treat the cells with various concentrations of Methyl angolensate for 1 hour.

• Stimulation: Induce inflammation by adding LPS (1 µg/mL) to each well (except for the negative control) and incubate for 24 hours.

• Griess Assay:

  • Collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubate for 10 minutes at room temperature.

• Quantification: Measure the absorbance at 540 nm using a microplate reader. Calculate the nitrite concentration based on a sodium nitrite standard curve.

Prostaglandin E2 (PGE2) Production Assay

Objective: To measure the effect of Methyl angolensate on PGE2 production.

Methodology:

• Cell Culture and Treatment: Follow steps 1-4 of the NO production assay.

• Supernatant Collection: After the 24-hour incubation, collect the cell culture supernatant.

• ELISA: Quantify the PGE2 concentration in the supernatant using a commercial Prostaglandin E2 ELISA kit, following the manufacturer's instructions.

Cytokine Production Assay (TNF-α, IL-6, IL-1β)

Objective: To determine the effect of Methyl angolensate on the production of pro-inflammatory cytokines.

Methodology:

• Cell Culture and Treatment: Follow steps 1-4 of the NO production assay.

• Supernatant Collection: Collect the cell culture supernatant after the 24-hour incubation period.

• ELISA: Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatant using specific commercial ELISA kits for each cytokine, adhering to the manufacturer's protocols.

NF-κB Activation Assay (Luciferase Reporter Assay)

Objective: To assess the inhibitory effect of Methyl angolensate on NF-κB activation.

Methodology:

• Cell Transfection: Co-transfect HEK293T cells with an NF-κB luciferase reporter plasmid and a constitutively expressed reporter plasmid (e.g., β-galactosidase for normalization).

• Cell Seeding: Seed the transfected cells in a 96-well plate.

• Treatment and Stimulation: Pre-treat the cells with Methyl angolensate for 1 hour, followed by stimulation with an NF-κB activator (e.g., TNF-α or LPS).

• Cell Lysis: After the appropriate incubation time, lyse the cells using a suitable lysis buffer.

• Luciferase Assay: Measure the luciferase activity in the cell lysates using a luminometer and a luciferase assay substrate.

• Normalization: Normalize the luciferase activity to the β-galactosidase activity to account for variations in transfection efficiency.

MAPK Pathway Activation Assay (Western Blot)

Objective: To analyze the effect of Methyl angolensate on the phosphorylation of key MAPK proteins (p38, ERK, JNK).

Methodology:

• Cell Culture and Treatment: Culture appropriate cells (e.g., RAW 264.7) and treat them with Methyl angolensate for a specified time, followed by stimulation with an appropriate agonist (e.g., LPS).

• Protein Extraction: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate the membrane with primary antibodies specific for the phosphorylated and total forms of p38, ERK, and JNK.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Quantify the band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.

Visualizing the Mechanisms

To better understand the intricate processes involved, the following diagrams illustrate the key signaling pathways and experimental workflows.

Caption: General experimental workflow for assessing the anti-inflammatory activity of Methyl angolensate.

Caption: Inhibition of the NF-κB signaling pathway by Methyl angolensate.

Caption: Modulation of the MAPK signaling pathway by Methyl angolensate.

Head-to-head comparison of Methyl angolensate and standard anti-inflammatory drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Methyl angolensate, a natural tetranortriterpenoid, against established anti-inflammatory drugs. The information is based on available preclinical data, highlighting the current understanding of its anti-inflammatory potential and identifying areas for future research.

Data Presentation

In Vivo Anti-inflammatory Activity

The primary in vivo evidence for Methyl angolensate's anti-inflammatory effect comes from a study using a carrageenan-induced paw edema model in chicks. This study compared its efficacy to the well-known nonsteroidal anti-inflammatory drug (NSAID), diclofenac.

Compound	Animal Model	Administration Route	ED₅₀ (mg/kg)	Reference
Methyl angolensate	Chick	Oral	4.05 ± 0.0034	[1]
Diclofenac	Chick	Intraperitoneal	2.49 ± 0.023	[1]

Note: A direct comparison of potency is challenging due to the different administration routes.

Mechanistic Comparison

A significant knowledge gap exists regarding the precise mechanism of action for Methyl angolensate's anti-inflammatory effects. In contrast, the mechanisms of standard anti-inflammatory drugs, namely NSAIDs and corticosteroids, are well-characterized. The following table summarizes the known mechanisms and effects.

Parameter	Methyl angolensate	Standard NSAIDs (e.g., Ibuprofen, Diclofenac)	Corticosteroids (e.g., Dexamethasone)
Primary Target	Not established	Cyclooxygenase (COX) enzymes (COX-1 and COX-2)	Glucocorticoid Receptor (GR)
Effect on Prostaglandin Synthesis	Not established	Inhibition	Indirect inhibition via suppression of COX-2 expression
Effect on NF-κB Signaling	Not established	May have indirect effects	Inhibition of NF-κB translocation and activity
Effect on MAPK Signaling	Not established	May have indirect effects	Inhibition of p38 MAPK activation
Effect on Pro-inflammatory Cytokines (TNF-α, IL-6)	Not established	Reduction (downstream of COX inhibition)	Suppression of gene expression

Experimental Protocols

Carrageenan-Induced Paw Edema in Chicks

This in vivo model is a standard method for evaluating acute anti-inflammatory activity.

Objective: To assess the ability of a test compound to reduce acute inflammation induced by carrageenan in the paw of a chick.

Materials:

• 7-day-old chicks

• Carrageenan (2% in sterile saline)

• Test compound (Methyl angolensate) and reference drug (e.g., Diclofenac)

• Vehicle for dissolving compounds

• Plethysmometer or digital calipers for measuring paw volume/thickness

• Syringes and needles for administration and induction of edema

Procedure:

• Animal Acclimatization: Chicks are acclimatized to the laboratory conditions for at least 24 hours before the experiment.

• Grouping: Animals are randomly divided into control and treatment groups.

• Baseline Measurement: The initial volume or thickness of the right hind paw of each chick is measured.

• Compound Administration: The test compound (Methyl angolensate) or reference drug is administered orally or intraperitoneally to the respective treatment groups. The control group receives the vehicle.

• Induction of Edema: One hour after compound administration, 100 µL of 2% carrageenan solution is injected into the subplantar tissue of the right hind paw of each chick.[2]

• Measurement of Edema: Paw volume or thickness is measured at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.[2]

• Data Analysis: The percentage inhibition of edema is calculated for each treatment group relative to the control group. The ED₅₀ (the dose that causes 50% inhibition of edema) can be determined from the dose-response curve.

In Vitro Anti-inflammatory Assay in LPS-Stimulated Macrophages

This in vitro model is used to investigate the cellular and molecular mechanisms of anti-inflammatory compounds.

Objective: To determine the effect of a test compound on the production of inflammatory mediators (e.g., nitric oxide, TNF-α, IL-6) in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) with fetal bovine serum (FBS) and antibiotics

• Lipopolysaccharide (LPS) from E. coli

• Test compound (e.g., Methyl angolensate) and reference drug (e.g., Dexamethasone)

• Griess reagent for nitric oxide (NO) measurement

• ELISA kits for TNF-α and IL-6 quantification

• MTT or similar assay for cell viability

Procedure:

• Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and antibiotics at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Cells are seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: Cells are pre-treated with various concentrations of the test compound or reference drug for 1-2 hours.

• Stimulation: Cells are then stimulated with LPS (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO): The concentration of nitrite (a stable product of NO) in the cell culture supernatant is measured using the Griess reagent.

  • Cytokines (TNF-α, IL-6): The levels of TNF-α and IL-6 in the supernatant are quantified using specific ELISA kits.

• Cell Viability: An MTT assay is performed to ensure that the observed anti-inflammatory effects are not due to cytotoxicity of the compound.

• Data Analysis: The IC₅₀ (the concentration that causes 50% inhibition of the inflammatory mediator production) is calculated.

Mandatory Visualization

Caption: Mechanism of action of NSAIDs on the cyclooxygenase pathway.

Caption: Mechanism of action of corticosteroids on the NF-κB signaling pathway.

Caption: Current understanding of Methyl angolensate's anti-inflammatory action.

References

• 1. Carrageenan-induced acute inflammatory response in chicks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hydroethanolic Leaf Extract of Cordia vignei Hutch and Dalziel Inhibits Carrageenan-Induced Foot Oedema in Chicks, Prostaglandin E2-Induced Paw Oedema in Mice, and Bradykinin-Induced Paw Oedema in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Antimicrobial Efficacy of Methyl Angolensate Against Resistant Strains: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant bacteria poses a significant global health threat, necessitating the exploration of novel antimicrobial compounds. Methyl angolensate, a tetranortriterpenoid isolated from plants of the Meliaceae family, has demonstrated a spectrum of biological activities, including antimicrobial properties. This guide provides a comparative analysis of the available data on the antimicrobial efficacy of Methyl angolensate and its plant source extracts against various bacterial strains, contextualized with the performance of standard antibiotics against both susceptible and resistant isolates. This report aims to furnish researchers, scientists, and drug development professionals with a detailed overview to inform future research and development endeavors.

Data Presentation: Comparative Antimicrobial Activity

Due to the limited availability of studies on purified Methyl angolensate against resistant bacterial strains, this section presents a summary of its activity against susceptible strains and the activity of crude extracts from its plant source, Entandrophragma angolense. For a comprehensive comparison, typical Minimum Inhibitory Concentration (MIC) ranges for standard antibiotics against both susceptible and resistant phenotypes are also provided.

Table 1: Antimicrobial Activity of Methyl Angolensate (Disc Diffusion Method)

Microorganism	Concentration (µ g/disc )	Zone of Inhibition (mm)	Standard Antibiotic	Zone of Inhibition (mm)
Bacillus subtilis	200	13.8 ± 0.4	Ciprofloxacin (10 µ g/disc )	25.0 ± 0.5
400	15.2 ± 0.3
Proteus vulgaris	200	12.5 ± 0.2	Ciprofloxacin (10 µ g/disc )	23.0 ± 0.3
400	14.1 ± 0.1
Klebsiella pneumoniae	200	11.2 ± 0.3	Ciprofloxacin (10 µ g/disc )	22.0 ± 0.4
400	13.5 ± 0.2
Staphylococcus aureus	200	10.8 ± 0.1	Ciprofloxacin (10 µ g/disc )	24.0 ± 0.2
400	13.3 ± 0.3
Escherichia coli	200	10.5 ± 0.2	Ciprofloxacin (10 µ g/disc )	26.0 ± 0.5
400	12.8 ± 0.1
Salmonella typhimurium	200	9.7 ± 0.3	Ciprofloxacin (10 µ g/disc )	24.0 ± 0.3
400	12.0 ± 0.2

Data extracted from a study by Chiruvella et al. (2007). The study did not specify if the tested strains were resistant.

Table 2: Antimicrobial Activity of Entandrophragma angolense Methanol Extract (MIC)

Microorganism	Strain	MIC (mg/mL)
Staphylococcus aureus	ATCC 25923	11.0
Enterococcus faecalis	ATCC 29212	9.0
Bacillus subtilis	NCTC 10073	13.0
Escherichia coli	ATCC 25922	17.0
Pseudomonas aeruginosa	ATCC 4853	19.0

Data extracted from a study by Ugboduma et al. (2013) on the crude methanol extract.

Table 3: Comparative MIC Values of Standard Antibiotics against Susceptible and Resistant Bacteria

Antibiotic	Microorganism	Susceptible MIC (µg/mL)	Resistant MIC (µg/mL)
Ciprofloxacin	Escherichia coli	≤ 0.25	≥ 1
Staphylococcus aureus	≤ 1	≥ 4
Vancomycin	Staphylococcus aureus (MSSA/MRSA)	≤ 2	> 2 (VISA/VRSA)
Enterococcus faecalis	≤ 4	≥ 16 (VRE)

Note: These values are typical breakpoints and can vary based on the specific strain and testing methodology.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of antimicrobial efficacy.

Disc Diffusion Assay (Kirby-Bauer Method)

This method is used to determine the susceptibility of bacteria to an antimicrobial agent by measuring the diameter of the zone of growth inhibition around a disc impregnated with the test compound.

a. Inoculum Preparation:

• Select three to five isolated colonies of the test bacterium from a non-selective agar plate after 18-24 hours of incubation.

• Suspend the colonies in a sterile broth (e.g., Tryptic Soy Broth) or saline solution.

• Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

b. Inoculation of Agar Plate:

• Dip a sterile cotton swab into the adjusted bacterial suspension.

• Rotate the swab several times against the inner wall of the tube above the fluid level to remove excess inoculum.

• Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform growth.

• Allow the plate to dry for 3-5 minutes before applying the discs.

c. Application of Discs:

• Aseptically place paper discs (6 mm diameter) impregnated with the desired concentration of Methyl angolensate or control antibiotic onto the inoculated agar surface.

• Ensure the discs are placed at least 24 mm apart from each other and from the edge of the plate.

• Gently press each disc to ensure complete contact with the agar.

d. Incubation and Interpretation:

• Invert the plates and incubate at 37°C for 18-24 hours.

• Measure the diameter of the zone of complete growth inhibition around each disc in millimeters (mm), including the diameter of the disc itself.

• The results are interpreted based on the size of the inhibition zone, with larger zones indicating greater susceptibility.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a liquid medium.

a. Preparation of Antimicrobial Dilutions:

• Prepare a stock solution of Methyl angolensate in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth). Each well should contain a final volume of 100 µL of the diluted compound.

b. Inoculum Preparation:

• Prepare a bacterial suspension with a turbidity equivalent to the 0.5 McFarland standard.

• Dilute this suspension in broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

c. Inoculation and Incubation:

• Add 100 µL of the diluted bacterial suspension to each well of the microtiter plate containing the antimicrobial dilutions.

• Include a positive control well (broth with inoculum, no antimicrobial) and a negative control well (broth only).

• Incubate the plate at 37°C for 18-24 hours.

d. Interpretation of Results:

• The MIC is determined as the lowest concentration of the antimicrobial agent at which there is no visible growth (turbidity) in the well.

Mandatory Visualization

Caption: Workflow for evaluating the antimicrobial efficacy of Methyl angolensate.

Comparative Analysis of the Antimicrobial Properties of Methyl Angolensate and Luteolin-7-O-glucoside

A comprehensive review of available scientific literature reveals a notable absence of studies investigating the synergistic effects of Methyl angolensate with other natural compounds. Research to date has predominantly focused on the individual bioactivities of Methyl angolensate. This guide, therefore, presents a comparative analysis of the antimicrobial properties of Methyl angolensate and another natural compound, Luteolin-7-O-glucoside, which have been studied in parallel. The data and protocols presented are based on published experimental findings.

Antimicrobial Activity Comparison

Methyl angolensate and Luteolin-7-O-glucoside, both isolated from the root callus of Soymida febrifuga, have demonstrated distinct antimicrobial activities against a range of bacterial and fungal strains. The efficacy of these compounds was evaluated using the disc diffusion method, with the diameter of the inhibition zone indicating the level of antimicrobial activity.

The following table summarizes the quantitative data from these antimicrobial assays, comparing the zones of inhibition for Methyl angolensate and Luteolin-7-O-glucoside against various microorganisms.

Table 1: Comparative Antimicrobial Activity of Methyl angolensate and Luteolin-7-O-glucoside

Microorganism	Compound	Concentration (µ g/disc )	Zone of Inhibition (mm) ± SD	Standard Drug	Standard Drug Zone of Inhibition (mm) ± SD
Bacteria
Bacillus subtilis	Methyl angolensate	400	15.2 ± 0.50	Ciprofloxacin (10 µ g/disc )	28.0 ± 0.18
Luteolin-7-O-glucoside	400	11.2 ± 0.15
Salmonella typhimurium	Methyl angolensate	400	12.0 ± 0.64	Ciprofloxacin (10 µ g/disc )	26.1 ± 0.53
Luteolin-7-O-glucoside	400	13.1 ± 0.33
Fungi
Aspergillus niger	Methyl angolensate	400	17.3 ± 0.49	Nystatin (500 µ g/disc )	17.2 ± 0.13
Luteolin-7-O-glucoside	400	10.8 ± 0.71
Alternaria alternata	Methyl angolensate	400	10.2 ± 0.19	Nystatin (500 µ g/disc )	23.1 ± 0.38
Luteolin-7-O-glucoside	400	14.2 ± 0.12

*SD: Standard Deviation[1]

Experimental Protocols

The following section details the methodologies employed in the antimicrobial assays cited in this guide.

1. Preparation of Microbial Inocula: Bacterial and fungal strains were cultured in their respective appropriate broth media for 12 hours. The resulting inocula were diluted with sterile distilled water to achieve a density corresponding to approximately 0.5 on the McFarland standard turbidity scale, which equates to approximately 10⁸ colony-forming units (CFU)/ml for bacteria and 10³ spores/ml for fungi.[1][2]

2. Disc Diffusion Assay: Sterile filter paper discs (6 mm in diameter) were impregnated with the test compounds, Methyl angolensate and Luteolin-7-O-glucoside, at a concentration of 10 mg/ml.[1][2] Standard reference drugs, ciprofloxacin (10 µg/ml) for bacteria and nystatin (500 µg/ml) for fungi, were used as positive controls.[1][2] The impregnated discs were placed on Mueller-Hinton agar plates for bacteria and Sabouraud Dextrose Agar plates for fungi, which had been previously inoculated with the microbial suspensions. The plates were incubated at 37°C for 24 hours for bacteria and 48 hours for fungi.[1][2] The antimicrobial activity was determined by measuring the diameter of the zone of growth inhibition around each disc.[1][2] Each experiment was performed in triplicate.[1][2]

Visualizations

The following diagrams illustrate the experimental workflow for the antimicrobial assays.

Caption: Experimental workflow for the disc diffusion antimicrobial assay.

While the synergistic effects of Methyl angolensate with other natural compounds remain an unexplored area of research, the existing data on its individual antimicrobial properties, particularly in comparison to co-isolated compounds like Luteolin-7-O-glucoside, provide a foundation for future investigations into potential combination therapies. Further studies are warranted to explore these potential synergies and elucidate the underlying mechanisms of action.

References

• 1. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Analysis of Methyl Angolensate from Diverse Botanical Origins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Methyl angolensate, a promising tetranortriterpenoid, isolated from various plant sources. By presenting quantitative data, detailed experimental protocols, and visual representations of key processes, this document aims to serve as a valuable resource for researchers and professionals in the field of natural product chemistry and drug development.

Overview of Methyl Angolensate and its Botanical Sources

Methyl angolensate is a naturally occurring compound belonging to the limonoid class of triterpenoids. It has garnered significant scientific interest due to its diverse and potent biological activities, including antimicrobial, anti-inflammatory, anti-ulcer, spasmolytic, and anticancer properties.[1] This valuable phytochemical is predominantly found in plants belonging to the Meliaceae family, a diverse family of flowering plants known for producing a rich array of secondary metabolites.

This guide focuses on a comparative analysis of Methyl angolensate derived from three prominent plant genera: Soymida, Entandrophragma, and Khaya. While numerous species within these genera are known to produce Methyl angolensate, this guide will present available data from specific species that have been the subject of phytochemical and pharmacological investigations.

Comparative Yield of Methyl Angolensate

The yield of Methyl angolensate can vary significantly depending on the plant source, the specific part of the plant used for extraction, and the extraction methodology employed. The following table summarizes the reported yields of Methyl angolensate from different plant sources. It is important to note that the data presented here are compiled from separate studies and are not the result of a direct head-to-head comparative experiment. Therefore, the yields are indicative for each specific study and should be interpreted with consideration of the different methodologies used.

Plant Source	Plant Part	Extraction Method	Yield	Reference
Soymida febrifuga	Root Callus	Soxhlet extraction with hexane, ethyl acetate, and methanol, followed by silica gel column chromatography of the ethyl acetate extract.	Not explicitly quantified as a percentage of the starting material. The study focused on isolation and characterization.	[2]
Entandrophragma angolense	Stem Bark	Extraction with 80% EtOH, followed by partitioning and column chromatography.	10 mg from 1 g of a specific fraction (C2).	[1]
Khaya ivorensis	Stems (with canker symptoms)	Not specified in the abstract, but quantified by HPLC-ESI-MS/MS.	Increased nearly fourfold compared to plants without symptoms.	[3]
Khaya ivorensis	Leaves (with canker symptoms)	Not specified in the abstract, but quantified by HPLC-ESI-MS/MS.	Increased by 20% compared to plants without symptoms.	[3]

Comparative Biological Activity of Methyl Angolensate

The biological activities of Methyl angolensate have been investigated using various in vitro and in vivo models. This section presents the available data on the antimicrobial and anticancer activities of Methyl angolensate isolated from different plant sources. As with the yield data, these results are from independent studies and a direct comparison of potency should be made with caution.

Antimicrobial Activity

The antimicrobial properties of Methyl angolensate have been demonstrated against a range of pathogenic bacteria and fungi.

Table 2: Antimicrobial Activity of Methyl Angolensate from Soymida febrifuga (Root Callus) [2]

Test Organism	Concentration (µ g/disc )	Zone of Inhibition (mm)
Bacillus subtilis	200	11.8
400	15.2
Proteus vulgaris	200	10.2
400	14.1
Klebsiella pneumoniae	200	11.5
400	13.5
Staphylococcus aureus	200	11.2
400	13.3
Escherichia coli	200	9.5
400	12.8
Salmonella typhimurium	200	9.2
400	12.0
Aspergillus niger	200	14.2
400	17.3
Aspergillus fumigatus	200	11.5
400	13.8
Alternaria alternata	200	10.8
400	12.5

Note: Data on the antimicrobial activity of Methyl angolensate from Entandrophragma angolense and Khaya species was not available in the reviewed literature for a direct comparison.

Anticancer Activity

Methyl angolensate has shown promising cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

Table 3: Anticancer Activity of Methyl Angolensate

Plant Source	Cancer Cell Line	Assay	Results	Reference
Soymida febrifuga (Root Callus)	T-cell leukemia, Chronic myelogenous leukemia	Not specified in the abstract	Active	[4]
Soymida febrifuga (Root Callus)	Human Breast Cancer (T47D and ZR751)	Trypan blue, MTT assay	Inhibited cell growth in a time- and dose-dependent manner.	[5]
Entandrophragma angolense	Prostate Cancer (LNCaP, VCaP, 22Rv1 - AR-positive)	Alamar Blue assay	Reduced cell viability by over 40%.	[6]

Experimental Protocols

This section provides detailed methodologies for the extraction, isolation, and biological evaluation of Methyl angolensate as reported in the cited literature.

Extraction and Isolation of Methyl Angolensate from Soymida febrifuga Root Callus[2]

• Drying and Pulverization: Dried root callus material (600 g) was crushed into a fine powder.

• Soxhlet Extraction: The powdered callus was subjected to sequential Soxhlet extraction with hexane, ethyl acetate, and methanol.

• Fractionation: The ethyl acetate extract, being the most effective in preliminary antimicrobial screening, was selected for further fractionation.

• Silica Gel Column Chromatography: The ethyl acetate extract was subjected to silica gel column chromatography.

• Elution: The column was eluted with a gradient of hexane and ethyl acetate. Fractions were collected and monitored by Thin Layer Chromatography (TLC).

• Isolation and Purification: Fractions showing the presence of Methyl angolensate were combined and further purified by recrystallization to yield colorless needles.

• Structure Elucidation: The structure of the isolated compound was confirmed using spectroscopic techniques including Nuclear Magnetic Resonance (NMR) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Extraction and Isolation of Methyl Angolensate from Entandrophragma angolense Stem Bark[1]

• Extraction: Air-dried and ground stem bark (5 kg) was extracted with 80% ethanol (11 x 20 L).

• Solvent Evaporation: The crude extract was dried under reduced pressure.

• Partitioning: The dried extract was sequentially partitioned with hexanes, ethyl acetate (EtOAc), and n-butanol (n-BuOH). The EtOAc fraction was further partitioned with chloroform (CHCl₃).

• Column Chromatography: The CHCl₃ partition was fractionated on a silica gel column using a dichloromethane-methanol gradient.

• Sephadex LH-20 Chromatography: A specific fraction (C2, 1 g) was further chromatographed on a Sephadex LH-20 column with 100% methanol.

• Isolation: Methyl angolensate was isolated from one of the subfractions (C21) by precipitation.

Antimicrobial Activity Assay (Disc Diffusion Method) for Methyl Angolensate from Soymida febrifuga[2]

• Preparation of Test Plates: Muller-Hinton agar for bacteria and Potato Dextrose Agar for fungi were used to prepare the test plates.

• Inoculation: The microbial cultures were uniformly spread over the surface of the agar plates.

• Disc Preparation: Sterile 6 mm filter paper discs were impregnated with known concentrations of Methyl angolensate (200 and 400 µ g/disc ).

• Placement of Discs: The impregnated discs were placed on the surface of the inoculated agar plates.

• Incubation: The plates were incubated at 37°C for 24 hours for bacteria and 28°C for 48 hours for fungi.

• Measurement of Inhibition Zones: The diameter of the clear zone of growth inhibition around each disc was measured in millimeters.

Visualizing Key Processes and Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate a generalized experimental workflow for the extraction and isolation of Methyl angolensate and a simplified representation of a potential signaling pathway affected by it.

Caption: A generalized workflow for the extraction and isolation of Methyl angolensate.

Caption: A simplified diagram of a potential apoptosis pathway induced by Methyl angolensate.

Conclusion

This comparative guide consolidates the available scientific literature on Methyl angolensate from different plant sources. The data indicates that Soymida febrifuga, Entandrophragma angolense, and Khaya species are significant sources of this bioactive compound. While the presented data on yield and biological activity originate from separate studies, precluding a direct, definitive comparison, they collectively underscore the therapeutic potential of Methyl angolensate. The detailed experimental protocols offer valuable insights for researchers seeking to isolate and evaluate this compound. The provided diagrams offer a clear visual summary of the key processes.

Future research should focus on direct comparative studies under standardized conditions to unequivocally determine the most promising plant source for high-yield extraction of Methyl angolensate and to perform head-to-head comparisons of its biological activities. Such studies will be instrumental in advancing the development of Methyl angolensate as a potential therapeutic agent.

References

• 1. Limonoids and other triterpenoids from Entandrophragma angolense - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methyl angolensate changes in Khaya ivorensis after fungal infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijrar.com [ijrar.com]
• 5. Methyl Angolensate from Callus of Indian Redwood Induces Cytotoxicity in Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Methyl Angolensate: A Comparative Analysis of In Vitro and In Vivo Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of Methyl angolensate (MA), a natural tetranortriterpenoid with demonstrated anticancer properties. This document synthesizes experimental data to offer an objective overview of its performance, including detailed experimental protocols and comparisons with other relevant compounds.

Executive Summary

Methyl angolensate, isolated from plants such as Entandrophragma angolense and Soymida febrifuga, has emerged as a promising natural compound with potent cytotoxic and antitumor activities. In vitro studies have consistently demonstrated its ability to induce apoptosis in a variety of cancer cell lines, including leukemia, lymphoma, breast, and prostate cancer. The primary mechanism of action involves the induction of the intrinsic apoptotic pathway. In vivo studies, predominantly using the Ehrlich Ascites Carcinoma (EAC) mouse model, have corroborated these findings, showing significant tumor growth inhibition and a remarkable increase in the lifespan of treated animals. This guide will delve into the quantitative data supporting these claims, outline the experimental methodologies, and visually represent the key signaling pathways involved.

Data Presentation: A Quantitative Comparison of Efficacy

The following tables summarize the quantitative data on the efficacy of Methyl angolensate from various studies.

Table 1: In Vitro Cytotoxicity of Methyl Angolensate (IC50 Values)

Cell Line	Cancer Type	IC50 Value (µM)	Reference
T-cell leukemia (MOLT-4)	Leukemia	Not specified	[1]
Chronic Myelogenous Leukemia (K562)	Leukemia	Not specified	[1]
Burkitt's Lymphoma (Daudi)	Lymphoma	Not specified	[2]
Breast Cancer (T47D)	Breast Cancer	Not specified
Prostate Cancer (LNCaP, VCaP, 22Rv1)	Prostate Cancer	>40% viability reduction
Comparative Agent: SCR7
MCF7	Breast Cancer	40
A549	Lung Cancer	34
HeLa	Cervical Cancer	44
T47D	Breast Cancer	8.5
A2780	Ovarian Cancer	120
HT1080	Fibrosarcoma	10
Nalm6	Leukemia	50
Comparative Agent: Paclitaxel
MKN-28, MKN-45	Stomach Cancer	0.01	[3]
MCF-7	Breast Cancer	0.01	[3]

Note: Specific IC50 values for Methyl angolensate were not consistently reported in the reviewed literature; however, its dose-dependent cytotoxic effects were confirmed. The IC50 values for the comparative agents are provided for context.

Table 2: In Vivo Antitumor Efficacy of Methyl Angolensate in Ehrlich Ascites Carcinoma (EAC) Mouse Model

Treatment Group	Dosage & Administration	Tumor Growth Inhibition (%)	Increase in Lifespan	Reference
Methyl Angolensate (MA)	30 mg/kg b.wt., oral administration	Significant inhibition	~4-fold increase	[4]
Comparative Agent: Doxorubicin	0.8 mg/kg/day, intraperitoneal	81.6%	Not specified	[5]

Note: "b.wt." refers to body weight. The study on MA noted a significant inhibition of tumor growth without specifying the exact percentage in the abstract.[4]

Signaling Pathways and Experimental Workflows

The antitumor effect of Methyl angolensate is primarily mediated through the induction of the intrinsic apoptotic pathway and modulation of the MAPK signaling pathway.

Caption: Signaling pathway of Methyl Angolensate-induced apoptosis.

Caption: Experimental workflow for evaluating Methyl Angolensate efficacy.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

In Vitro Cell Viability (MTT) Assay

This assay is used to assess the cytotoxic effects of Methyl angolensate on cancer cell lines and to determine its IC50 value.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 1x10^4 to 1x10^5 cells per well and incubated for 24 hours to allow for cell attachment.

• Treatment: The cells are then treated with various concentrations of Methyl angolensate (typically ranging from 10 to 250 µM) and incubated for 24, 48, or 72 hours. A vehicle control (e.g., DMSO) is also included.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is then removed, and 150 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at a wavelength of 570 nm or 590 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the control wells. The IC50 value is determined by plotting the percentage of viability against the log of the drug concentration.

Apoptosis Detection by Annexin V-FITC Staining

This method is used to quantify the number of apoptotic cells following treatment with Methyl angolensate.

• Cell Treatment: Cells are treated with Methyl angolensate at the desired concentration and for the specified time.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS, and centrifuged.

• Staining: The cell pellet is resuspended in 1X binding buffer. Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension.

• Incubation: The cells are incubated in the dark at room temperature for 15-20 minutes.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Western Blot Analysis for Apoptotic Proteins

This technique is used to detect changes in the expression levels of key apoptotic proteins like Bcl-2 and Bax.

• Protein Extraction: Cells treated with Methyl angolensate are lysed using a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

• Protein Quantification: The total protein concentration in the lysates is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a nitrocellulose or PVDF membrane.

• Blocking: The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies specific for the target proteins (e.g., anti-Bcl-2, anti-Bax) overnight at 4°C.

• Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

In Vivo Antitumor Activity in Ehrlich Ascites Carcinoma (EAC) Model

This animal model is used to evaluate the in vivo antitumor efficacy of Methyl angolensate.

• Tumor Induction: Swiss albino mice are inoculated intraperitoneally with EAC cells (typically 1 x 10^6 cells/mouse).[6]

• Treatment: After tumor development (e.g., 24 hours post-inoculation), the mice are treated with Methyl angolensate (e.g., 30 mg/kg body weight, orally) daily or on alternate days for a specified period.[4] A control group receives the vehicle.

• Tumor Growth Monitoring: Tumor growth is monitored by measuring the tumor volume (for solid tumors) or by collecting and counting the number of viable tumor cells from the ascitic fluid. The percentage of tumor growth inhibition is calculated.

• Lifespan Determination: The lifespan of the treated and control mice is recorded, and the percentage increase in lifespan is calculated.

• Histopathological Analysis: At the end of the experiment, tumors and major organs are collected for histopathological examination to assess the effect of the treatment on tumor morphology and to check for any toxicity in normal tissues.

Conclusion

The collective evidence from in vitro and in vivo studies strongly supports the potential of Methyl angolensate as an anticancer agent. Its ability to induce apoptosis in a range of cancer cell lines at micromolar concentrations, coupled with its significant tumor-inhibitory effects and ability to extend lifespan in animal models, underscores its therapeutic promise. The elucidated mechanism of action, primarily through the intrinsic apoptotic pathway, provides a solid foundation for further preclinical and clinical development. Future research should focus on determining the precise IC50 values across a broader panel of cancer cell lines, conducting direct comparative studies with standard chemotherapeutic agents, and exploring its efficacy in other preclinical cancer models to fully realize its potential in oncology.

References

• 1. Methyl angolensate, a natural tetranortriterpenoid induces intrinsic apoptotic pathway in leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A natural compound, methyl angolensate, induces mitochondrial pathway of apoptosis in Daudi cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Difference in cytotoxicity of paclitaxel against neoplastic and normal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journaljammr.com [journaljammr.com]
• 5. biorxiv.org [biorxiv.org]
• 6. Effect of Honey and Eugenol on Ehrlich Ascites and Solid Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Activity Relationship of Methyl Angolensate and its Analogues

For Researchers, Scientists, and Drug Development Professionals

Methyl angolensate, a naturally occurring tetranortriterpenoid found in plants of the Meliaceae family, has garnered significant attention for its diverse pharmacological activities.[1] This guide provides a comprehensive comparison of the biological activities of methyl angolensate and explores the potential structural activity relationships (SAR) of its analogues. While direct SAR studies on a broad range of synthetic methyl angolensate analogues are limited, this guide extrapolates potential relationships based on existing data for methyl angolensate and related limonoid compounds.

Biological Activities of Methyl Angolensate

Methyl angolensate has demonstrated a spectrum of biological effects, including anti-inflammatory, antimicrobial, and cytotoxic activities.

Anti-inflammatory Activity:

Methyl angolensate has shown promising anti-inflammatory effects. In a carrageenan-induced paw edema model in chicks, it exhibited a dose-dependent anti-inflammatory response with an ED50 of 4.05 ± 0.0034 mg/kg (orally).[2] This effect is comparable to the standard nonsteroidal anti-inflammatory drug (NSAID) diclofenac (ED50, 2.49 ± 0.023, intraperitoneally).[2]

Antimicrobial Activity:

Studies have revealed that methyl angolensate possesses both antibacterial and antifungal properties. The antimicrobial activity is typically assessed by measuring the zone of inhibition against various microbial strains.

Cytotoxic Activity:

Methyl angolensate has also been investigated for its potential as an anticancer agent. It has been shown to induce cytotoxicity in various cancer cell lines. For instance, it induces apoptosis in Daudi cells (Burkitt's lymphoma) and inhibits the growth of breast cancer and leukemia cells in a time- and dose-dependent manner.[1]

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data available for the biological activities of methyl angolensate.

Table 1: Anti-inflammatory Activity of Methyl Angolensate

Compound	Assay Model	Test Animal	Administration Route	ED50 (mg/kg)	Reference
Methyl Angolensate	Carrageenan-induced paw edema	Chick	Oral	4.05 ± 0.0034	[2]
Diclofenac (Control)	Carrageenan-induced paw edema	Chick	Intraperitoneal	2.49 ± 0.023	[2]

Table 2: Antimicrobial Activity of Methyl Angolensate (Zone of Inhibition in mm)

Microorganism	Concentration (µ g/disc )	Zone of Inhibition (mm)	Reference
Bacillus subtilis	200	-	[3]
400	-	[3]
Salmonella typhimurium	200	-	[3]
400	-	[3]
Aspergillus niger	200	-	[3]
400	-	[3]

Note: Specific zone of inhibition measurements for methyl angolensate were not explicitly provided in the cited abstract, but it was stated to have antibacterial and antifungal effects.[3]

Table 3: Cytotoxic Activity of Methyl Angolensate Analogues (IC50 in µM)

Compound/Analogue	Cell Line	IC50 (µM)	Reference
Agleduline C (A/D-rings-seco limonoid)	MCF-7/Dox	10.05	[4]
11α-acetoxygedunin (D-ring-seco limonoid)	-	4.70	[4]
Agleduline I (D-ring-seco limonoid)	MCF-7/Dox	5.05	[4]

Note: This table includes data for seco-limonoids, which are structurally related to methyl angolensate (a ring B, D-seco limonoid) and provide insight into the potential activity of its analogues.[5]

Structural Activity Relationship (SAR) of Methyl Angolensate and its Potential Analogues

Due to a lack of extensive research on synthetic analogues of methyl angolensate, the following SAR is inferred from studies on related limonoids and tetranortriterpenoids.

The Furan Ring: The β-substituted furan ring is a characteristic feature of many bioactive limonoids and is considered crucial for their activity.[6][7] Modifications to this ring, such as isomerization or substitution, can significantly impact cytotoxicity and anti-inflammatory effects.[8] It is hypothesized that the electron-rich nature and aromaticity of the furan ring contribute to its interaction with biological targets.[9]

Ring Modifications (Seco-Limonoids): Methyl angolensate is a B,D-seco-limonoid.[5] The opening of various rings in the limonoid skeleton can lead to diverse biological activities. For instance, C-ring seco limonoids have shown potent inhibitory effects against nitric oxide (NO) production, indicating anti-inflammatory potential.[10][11] A/D-ring-seco limonoids have also demonstrated significant cytotoxic and anti-inflammatory activities.[4] This suggests that the specific pattern of ring opening in methyl angolensate is a key determinant of its bioactivity and that other seco-analogues could exhibit different or enhanced properties.

Substituents on the Core Skeleton: The presence and position of hydroxyl, acetyl, and other functional groups on the triterpenoid backbone play a critical role in modulating biological activity. For example, in other tetranortriterpenoids, the presence of a hydroxyl group at certain positions can be vital for cytotoxic activity.

The logical relationship for SAR can be visualized as follows:

References

• 1. researchgate.net [researchgate.net]
• 2. Antiinflammatory properties of the stem-bark of Anopyxis klaineana and its major constituent, methyl angolensate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phytochemical and Antimicrobial Studies of Methyl Angolensate and Luteolin-7-O-glucoside Isolated from Callus Cultures of Soymida febrifuga - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A/D-rings-seco limonoids from the fruits of Aglaia edulis and their bioactivities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Furan: A Promising Scaffold for Biological Activity [ijabbr.com]
• 10. Limonoids with anti-inflammatory activity: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Methyl Angolensate in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and regulatory compliance. Methyl angolensate, a compound of interest in various research applications, requires careful handling and disposal to mitigate potential environmental and health risks. This guide provides essential, step-by-step procedures for the safe disposal of methyl angolensate, ensuring the protection of laboratory personnel and the environment.

Core Principles of Chemical Waste Management

The disposal of any laboratory chemical, including methyl angolensate, is governed by regulations set forth by organizations such as the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[1][2] A fundamental principle is to treat all chemical waste as hazardous unless it has been explicitly confirmed to be non-hazardous by a designated safety officer or environmental health and safety (EHS) department.[3]

Step-by-Step Disposal Protocol for Methyl Angolensate

1. Waste Identification and Classification: The first crucial step is to determine if the methyl angolensate waste is hazardous.[4] This determination should be made by trained laboratory personnel.[5] Factors that classify a waste as hazardous include ignitability, corrosivity, reactivity, and toxicity.[2][3] In the absence of a specific Safety Data Sheet (SDS) for methyl angolensate, it should be handled as a hazardous chemical as a precautionary measure.

2. Segregation of Waste: Proper segregation is essential to prevent accidental chemical reactions.[2] Methyl angolensate waste should be collected separately from other chemical waste streams unless they are known to be compatible.[6] Do not mix with other wastes.

3. Use of Appropriate Waste Containers:

• Container Compatibility: Hazardous chemical waste must be stored in containers made of materials compatible with the waste. The original chemical container is often the best choice.[2][3]

• Container Condition: Ensure the container is in good condition, free from leaks, and has a secure, leak-proof closure.[2]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name (Methyl Angolensate), the date of accumulation, and any associated hazards.[4]

4. Storage of Chemical Waste:

• Satellite Accumulation Areas (SAAs): Waste should be stored in a designated SAA at or near the point of generation.[7]

• Storage Limits: Laboratories must not exceed the storage limits for hazardous waste (typically 55 gallons) or acutely toxic waste (one quart) in an SAA.[3][7]

• Safe Storage Conditions: Store containers in a well-ventilated area, away from sources of ignition, and with secondary containment to prevent spills.[2][8]

5. Arranging for Professional Disposal:

• Licensed Waste Disposal Service: Contact your institution's EHS department or a licensed professional waste disposal service to arrange for the pickup and disposal of the methyl angolensate waste.[4][9] Do not attempt to dispose of chemical waste down the drain or in regular trash.[3][7]

• Record Keeping: Maintain accurate records of all waste generated and disposed of, in accordance with institutional and regulatory requirements.[10]

Accidental Release Measures

In the event of a spill, the following steps should be taken:

• Evacuate personnel from the immediate area.[9]

• Ensure adequate ventilation.[9]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[9]

• Absorb the spill with an inert material (e.g., sand or vermiculite) and collect it in a suitable, closed container for disposal.

• Do not let the product enter drains.[6][9]

Quantitative Data Summary

While no specific quantitative data for methyl angolensate disposal was found, general regulatory limits for hazardous waste accumulation in laboratories are clearly defined.

Parameter	Limit	Regulatory Body
Maximum Hazardous Waste in SAA	55 gallons	EPA[7]
Maximum Acutely Toxic Waste in SAA	1 quart (liquid) or 1 kg (solid)	EPA[7]
Maximum Storage Time in Academic Labs	12 months	EPA[5]

Experimental Protocols

Detailed experimental protocols involving methyl angolensate should include a dedicated section on waste disposal that aligns with the procedures outlined above. This section should specify the exact waste stream generated and the corresponding disposal container and procedure.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of methyl angolensate.

Methyl Angolensate Disposal Workflow

References

• 1. needle.tube [needle.tube]
• 2. danielshealth.com [danielshealth.com]
• 3. vumc.org [vumc.org]
• 4. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 5. epa.gov [epa.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. angenechemical.com [angenechemical.com]
• 10. epa.gov [epa.gov]

Personal protective equipment for handling Methyl angolensate

Audience: Researchers, scientists, and drug development professionals.

Risk Assessment and Engineering Controls

Before handling Methyl angolensate, a thorough risk assessment is critical.[1] Since the specific hazards are unknown, engineering and administrative controls should be the primary means of exposure minimization.

• Engineering Controls: Always handle Methyl angolensate in a certified chemical fume hood to prevent inhalation of any dust or vapors.[1][2] Safety showers and eyewash stations should be readily accessible.[1]

• Administrative Controls: Minimize the quantity of Methyl angolensate used in any single experiment.[1] Access to areas where the compound is handled should be restricted to authorized personnel.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to protect against various potential risks when the hazards of a substance are not fully known.[3]

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles and Face Shield	Safety goggles are essential to protect the eyes from splashes.[3][4] A face shield offers a full range of protection against splashes to the entire face.[3][4]
Skin Protection	Disposable Nitrile Gloves (Double Gloving Recommended)	Thicker gloves generally offer better protection.[3] Double gloving is recommended, especially when working in a biosafety cabinet or fume hood.[3] Gloves should be powder-free to avoid contamination and changed every 30-60 minutes, or immediately if contaminated or damaged.[3]
Lab Coat or Gown	A lab coat or gown with long cuffs that can be tucked under gloves provides a barrier for the arms and body.[3]
Respiratory Protection	N95 or N100 Respirator	For handling powdered substances, a particle mask such as an N95 or N100 is recommended to prevent inhalation.[3] Surgical masks offer little to no protection from chemical exposure.[3] For larger spills, a chemical cartridge-type respirator may be necessary.[3]

Safe Handling and Experimental Workflow

A systematic approach to handling Methyl angolensate is crucial to ensure safety. The following workflow outlines the key steps.

Caption: A logical workflow for the safe handling of a novel chemical compound.

Spill Management

In the event of a spill, immediate and appropriate action is necessary.[1]

• Minor Spill: For a small spill contained within a fume hood, use an appropriate absorbent material, decontaminate the area, and dispose of the waste in a sealed, labeled container.[1]

• Major Spill: Evacuate the area and immediately alert laboratory personnel and the institutional safety office. Do not attempt to clean up a large spill without the appropriate training and equipment.[1]

Disposal Plan

All waste contaminated with Methyl angolensate, including disposable PPE, absorbent materials, and empty containers, must be treated as hazardous waste.[1]

• Waste Segregation: Collect all Methyl angolensate waste in a designated, sealed, and clearly labeled container.[1]

• Disposal Route: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS) office for specific guidance.

PPE Selection Decision Process

The selection of appropriate PPE is a critical step in the risk management process. The following diagram illustrates the decision-making process.

References

• 1. benchchem.com [benchchem.com]
• 2. uwlax.edu [uwlax.edu]
• 3. pppmag.com [pppmag.com]
• 4. hazmatschool.com [hazmatschool.com]